3-Bromo-5-fluoropyridin-4-OL

• CAS: 1214342-60-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-Bromo-5-fluoropyridin-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-5-fluoropyridin-4-ol is a key heterocyclic building block in medicinal chemistry, offering a unique substitution pattern for the development of novel therapeutic agents. The strategic placement of a bromine atom, a fluorine atom, and a hydroxyl group on the pyridine ring provides multiple points for diversification and modulation of physicochemical properties. This guide provides a comprehensive overview of plausible synthetic pathways to 3-Bromo-5-fluoropyridin-4-ol, drawing upon established methodologies for the synthesis of substituted pyridines. The presented routes are designed to be logical, efficient, and adaptable for laboratory-scale synthesis.

Introduction: Significance of Substituted Pyridin-4-ols

Pyridin-4-ol and its derivatives are prevalent scaffolds in a wide range of biologically active compounds. The pyridin-4-one tautomer is a common feature in numerous pharmaceuticals. The introduction of halogen substituents, such as bromine and fluorine, can significantly impact a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Specifically, the 3-bromo-5-fluoro substitution pattern on a pyridin-4-ol core presents a valuable synthon for structure-activity relationship (SAR) studies in drug discovery programs. Pyridine derivatives are crucial in the development of drugs for a variety of conditions, including duodenal ulcers, depression, and bacterial infections.[1]

Retrosynthetic Analysis

A retrosynthetic approach to 3-Bromo-5-fluoropyridin-4-ol suggests several potential starting points. The core challenge lies in the controlled introduction of the three different substituents at the desired positions on the pyridine ring.

Caption: Retrosynthetic analysis of 3-Bromo-5-fluoropyridin-4-ol.

Proposed Synthetic Pathways

Based on the retrosynthetic analysis and leveraging established chemical transformations, two primary synthetic routes are proposed.

Pathway A: Late-Stage Bromination of a Fluorinated Pyridin-4-ol Precursor

This pathway focuses on the initial construction of a 5-fluoro-pyridin-4-ol intermediate, followed by selective bromination at the 3-position.

Caption: Schematic of Synthetic Pathway A.

Step 1: Synthesis of a 5-Fluoropyridin-4-ol Intermediate

The synthesis of substituted pyridin-4-ols can be achieved through various methods, including multi-component reactions. A plausible approach involves the reaction of lithiated alkoxyallenes with nitriles and a fluorinated carboxylic acid.

Step 2: Electrophilic Bromination

The 5-fluoropyridin-4-ol intermediate can then be subjected to electrophilic bromination. The hydroxyl group at the 4-position is an activating group, directing the incoming electrophile to the ortho positions (3 and 5). As the 5-position is already substituted with fluorine, the bromination is expected to occur selectively at the 3-position. Common brominating agents such as N-bromosuccinimide (NBS) or bromine in a suitable solvent can be employed.

Experimental Protocol (Illustrative)

• Synthesis of 5-Fluoropyridin-4-ol: A detailed protocol would be adapted from multi-component reaction strategies for pyridin-4-ol synthesis.

• Bromination:

  • To a solution of 5-fluoropyridin-4-ol in a suitable solvent (e.g., acetic acid or a chlorinated solvent), add N-bromosuccinimide portion-wise at room temperature.

  • Stir the reaction mixture until the starting material is consumed (monitored by TLC or LC-MS).

  • Upon completion, quench the reaction with a reducing agent (e.g., sodium thiosulfate solution) and extract the product with an organic solvent.

  • Purify the crude product by column chromatography or recrystallization to yield 3-bromo-5-fluoropyridin-4-ol.

Pathway B: Functional Group Interconversion from a Pre-functionalized Pyridine

This pathway begins with a pyridine ring that already contains some of the required functionalities, which are then converted to the target groups. A viable starting material would be 3-bromo-5-methoxypyridine.[1]

Caption: Schematic of Synthetic Pathway B.

Step 1: Demethylation of 3-Bromo-5-methoxypyridine

The synthesis of 3-bromo-5-hydroxypyridine from 3-bromo-5-methoxypyridine can be achieved by heating with hydrobromic acid in acetic acid.[1]

Step 2: Nitration of 3-Bromo-5-hydroxypyridine

The next step involves the introduction of a nitro group at the 4-position. This can be achieved using standard nitrating conditions, such as a mixture of nitric acid and sulfuric acid.

Step 3: Reduction of the Nitro Group

The nitro group of 3-bromo-5-hydroxy-4-nitropyridine can be reduced to an amino group using various reducing agents, such as catalytic hydrogenation (e.g., H₂/Pd-C) or metal-acid combinations (e.g., Sn/HCl).

Step 4: Diazotization and Fluorination (Balz-Schiemann Reaction)

The resulting 4-amino-3-bromo-5-hydroxypyridine can be converted to the target 3-bromo-5-fluoropyridin-4-ol via a Balz-Schiemann reaction. This involves the diazotization of the amino group with a nitrite source (e.g., sodium nitrite) in the presence of a fluorinating agent like tetrafluoroboric acid, followed by thermal or photochemical decomposition of the resulting diazonium salt.[2] This method is a well-established procedure for the introduction of fluorine onto aromatic rings.[3]

Experimental Protocol (Illustrative)

• Demethylation: Reflux 3-bromo-5-methoxypyridine in a mixture of 48% hydrobromic acid and acetic acid for several hours.[1] After cooling, neutralize the reaction mixture to precipitate the 3-bromo-5-hydroxypyridine.[1]

• Nitration: Carefully add 3-bromo-5-hydroxypyridine to a cooled mixture of concentrated nitric acid and sulfuric acid. Allow the reaction to proceed at a controlled temperature.

• Reduction: To a solution of the nitrated intermediate, add a reducing agent such as tin(II) chloride in hydrochloric acid and heat the mixture.

• Diazotization and Fluorination:

  • Dissolve the 4-amino-3-bromo-5-hydroxypyridine in an acidic solution (e.g., tetrafluoroboric acid).

  • Cool the solution to 0-5 °C and add a solution of sodium nitrite dropwise.[2]

  • Allow the reaction to stir at low temperature to form the diazonium salt.

  • Gently heat the reaction mixture to induce decomposition of the diazonium salt and formation of the fluoro-substituted product.

  • Isolate and purify the final product, 3-bromo-5-fluoropyridin-4-ol.

Data Summary

The following table provides a hypothetical comparison of the two proposed pathways. Actual yields and purities would need to be determined experimentally.

Parameter	Pathway A	Pathway B
Starting Material	Readily available allenes, nitriles, and fluorinated acids	3-Bromo-5-methoxypyridine
Number of Steps	2 (from 5-fluoropyridin-4-ol)	4
Key Reactions	Multi-component ring formation, Electrophilic bromination	Demethylation, Nitration, Reduction, Balz-Schiemann reaction
Potential Advantages	Potentially shorter route, Convergent synthesis	Utilizes a commercially available starting material
Potential Challenges	Optimization of multi-component reaction, Regioselectivity of bromination	Handling of hazardous reagents (e.g., strong acids, diazonium salts)

Conclusion

The synthesis of 3-bromo-5-fluoropyridin-4-ol presents a challenging yet achievable goal for synthetic chemists. The two pathways outlined in this guide offer logical and experimentally feasible approaches. Pathway A, involving a late-stage bromination, may be more efficient if the initial multi-component reaction can be optimized. Pathway B, while longer, relies on a series of well-established and predictable transformations. The choice of synthetic route will ultimately depend on the availability of starting materials, laboratory capabilities, and the desired scale of the synthesis. Further experimental validation is required to determine the optimal conditions for each step and to fully characterize the final product.

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• Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

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An In-depth Technical Guide to 3-Bromo-5-fluoropyridin-4-ol: Properties, Synthesis, and Reactivity

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of 3-Bromo-5-fluoropyridin-4-ol, a halogenated pyridinol with significant potential as a versatile building block in medicinal chemistry and materials science. While specific experimental data for this compound is limited in publicly accessible literature, this document synthesizes information from closely related analogues and fundamental chemical principles to offer predictive insights into its properties, synthesis, and reactivity. This approach is designed to empower researchers with a solid theoretical and practical foundation for utilizing this compound in novel applications.

Core Molecular Structure and Physicochemical Properties

3-Bromo-5-fluoropyridin-4-ol belongs to the class of substituted pyridines, which are foundational scaffolds in numerous approved pharmaceuticals.[1] The strategic placement of bromine, fluorine, and hydroxyl groups on the pyridine ring imparts a unique electronic and steric profile, making it a valuable intermediate for creating complex molecular architectures.

Tautomerism: The Pyridinol-Pyridone Equilibrium

A critical and defining characteristic of 4-hydroxypyridines is their existence in a tautomeric equilibrium with the corresponding pyridin-4(1H)-one form. This equilibrium is highly sensitive to the solvent environment.[2] In polar, protic solvents like water and alcohols, the pyridone form is generally favored due to better stabilization through intermolecular hydrogen bonding.[1][3] Conversely, in non-polar solvents, the hydroxypyridine tautomer may be more prevalent.[1] This dynamic equilibrium is crucial as it dictates the compound's reactivity, hydrogen bonding capability, and ultimately its biological interactions.

Caption: Tautomeric equilibrium of 3-Bromo-5-fluoropyridin-4-ol.

Predicted Physicochemical Data

The following table summarizes the predicted and known properties of 3-Bromo-5-fluoropyridin-4-ol and its close structural relatives. These values provide a baseline for experimental design and purification strategies.

Property	3-Bromo-5-fluoropyridin-4-ol (Predicted)	3-Bromo-5-hydroxypyridine	5-Fluoropyridin-3-ol[4]	3-Bromo-5-fluoropyridine[5]
Molecular Formula	C₅H₃BrFNO	C₅H₄BrNO	C₅H₄FNO	C₅H₃BrFN
Molecular Weight	191.99 g/mol	174.00 g/mol	113.09 g/mol	175.99 g/mol
Appearance	White to off-white solid	Crystalline Powder	White to tan powder	Solid
Melting Point	>170 °C (decomposes)	166-170 °C	161-164 °C	24-28 °C
Boiling Point	>300 °C (Predicted)	343.7±22.0 °C (Predicted)	303.0±22.0 °C (Predicted)	78 °C / 11mmHg[6]
Solubility	Slightly soluble in water; Soluble in polar organic solvents (DMSO, Methanol)	DMSO (Slightly), Methanol (Slightly)	Soluble in water, alcohol, and ether	Not specified
pKa	~8.5 (Pyridinium ion, Predicted)	Not specified	8.38±0.10 (Predicted)	Not applicable

Synthesis Strategies

While a specific, optimized synthesis for 3-Bromo-5-fluoropyridin-4-ol is not prominently reported, established methodologies for constructing substituted 4-hydroxypyridines can be adapted. A plausible and efficient approach involves the cyclization of a 1,3-dicarbonyl compound or its equivalent with an ammonia source.[7]

Proposed Retrosynthetic Pathway

A logical retrosynthetic analysis suggests that the target molecule can be constructed from a suitably substituted β-ketoester or a related precursor. The key challenge lies in the regioselective introduction of the bromine and fluorine atoms.

Caption: Proposed retrosynthetic analysis for 3-Bromo-5-fluoropyridin-4-ol.

Experimental Protocol: A General Approach

The following protocol outlines a general, multi-step synthesis for substituted 4-hydroxypyridines, which can be adapted for the target compound.[8]

• Step 1: Synthesis of the β-ketoester Intermediate.

  • React a fluorinated acetylating agent (e.g., ethyl fluoroacetate) with a brominated malonic ester derivative in the presence of a strong base (e.g., sodium ethoxide) via a Claisen condensation.

  • Causality: This step constructs the core carbon skeleton with the necessary substituents in place for the subsequent cyclization. The choice of base and solvent is critical to drive the reaction to completion and minimize side products.

• Step 2: Cyclization with Ammonia.

  • Treat the resulting β-ketoester with an ammonia source (e.g., aqueous or alcoholic ammonia) at elevated temperatures.

  • The reaction mixture is typically heated in a sealed vessel to facilitate the intramolecular condensation and ring formation.[7]

  • Causality: The ammonia acts as the nitrogen source for the pyridine ring. The initial reaction forms an enamine intermediate, which then undergoes intramolecular cyclization and dehydration to yield the aromatic 4-hydroxypyridine.

• Step 3: Purification.

  • After the reaction, the mixture is cooled and the pH is adjusted to precipitate the product.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.

Chemical Reactivity and Synthetic Utility

The reactivity of 3-Bromo-5-fluoropyridin-4-ol is governed by the interplay of its functional groups. The electron-withdrawing nature of the fluorine and bromine atoms, combined with the electron-donating character of the hydroxyl group (in the pyridinol form) or the amide resonance (in the pyridone form), creates a nuanced electronic landscape.

Nucleophilic and Electrophilic Aromatic Substitution

• Nucleophilic Substitution: The pyridine ring is generally electron-deficient, but the presence of the hydroxyl/oxo group at the 4-position can modulate this. The bromine atom at the 3-position is activated towards nucleophilic aromatic substitution (SNAr), although less so than halogens at the 2- or 4-positions. This allows for the introduction of various nucleophiles, such as amines, alkoxides, and thiols.

• Electrophilic Substitution: The ring is generally deactivated towards electrophilic attack. However, reactions such as nitration or further halogenation, if they occur, would likely be directed by the existing substituents, though harsh conditions would be required.

Cross-Coupling Reactions

The bromine atom at the 3-position is an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. This is a powerful strategy for introducing carbon-carbon and carbon-heteroatom bonds, enabling the synthesis of a diverse library of derivatives.[9]

Caption: Key cross-coupling reactions of 3-Bromo-5-fluoropyridin-4-ol.

Reactions of the Hydroxyl Group

The hydroxyl group can undergo typical reactions such as O-alkylation, O-acylation, and conversion to a leaving group (e.g., triflate) to facilitate further substitutions at the 4-position.

Applications in Drug Discovery and Agrochemicals

Halogenated pyridines are privileged structures in medicinal chemistry. The introduction of fluorine can enhance metabolic stability, binding affinity, and bioavailability.[10] The bromine atom serves as a key reactive site for diversification. Therefore, 3-Bromo-5-fluoropyridin-4-ol is an attractive scaffold for developing novel therapeutic agents and agrochemicals. Its unique substitution pattern allows for the exploration of new chemical space in the search for bioactive compounds.

Safety and Handling

Based on data for structurally similar compounds like 3-Bromo-5-fluoropyridine, this compound should be handled with care. It is predicted to be harmful if swallowed, cause skin irritation, and potentially cause serious eye damage and respiratory irritation.[5][6] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

3-Bromo-5-fluoropyridin-4-ol represents a promising, albeit under-explored, chemical entity. Its key features—the pyridinol-pyridone tautomerism, the strategically placed halogen atoms ripe for cross-coupling, and the potential for derivatization at the hydroxyl group—make it a highly valuable building block. This guide provides a comprehensive theoretical framework to stimulate and support further experimental investigation into its synthesis and application, paving the way for its use in the development of next-generation pharmaceuticals and advanced materials.

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An In-depth Technical Guide to 3-Bromo-5-fluoropyridin-4-ol: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-fluoropyridin-4-ol is a halogenated pyridinol derivative of significant interest in medicinal chemistry and drug discovery. The strategic placement of bromine and fluorine atoms on the pyridin-4-ol scaffold offers a unique combination of physicochemical properties and synthetic handles, making it a valuable building block for the synthesis of novel bioactive molecules. The pyridine ring is a well-established pharmacophore present in numerous approved drugs, and the introduction of halogens can profoundly influence a molecule's metabolic stability, binding affinity, and lipophilicity.[1] This guide provides a comprehensive overview of the molecular structure, potential synthetic strategies, key properties, and prospective applications of 3-Bromo-5-fluoropyridin-4-ol, offering insights for its utilization in research and development.

Molecular Structure and Properties

The molecular structure of 3-Bromo-5-fluoropyridin-4-ol features a pyridine ring substituted with a bromine atom at the 3-position, a fluorine atom at the 5-position, and a hydroxyl group at the 4-position. This arrangement of substituents dictates the molecule's electronic properties and reactivity.

The hydroxyl group at the 4-position allows for the existence of a tautomeric equilibrium with its corresponding pyridin-4(1H)-one form. This tautomerism is a critical consideration in its reactivity and biological interactions. The fluorine atom, being highly electronegative, acts as an electron-withdrawing group, influencing the acidity of the hydroxyl group and the overall electron density of the pyridine ring. The bromine atom serves as a versatile synthetic handle, readily participating in various cross-coupling reactions.

A table summarizing the predicted and known properties of 3-Bromo-5-fluoropyridin-4-ol and related compounds is presented below for comparative analysis.

Property	3-Bromo-5-fluoropyridin-4-ol (Predicted)	3-Bromo-5-fluoropyridine[2]	5-Bromo-pyridin-3-ol[3]	3-bromo-2-fluoropyridin-4-ol
Molecular Formula	C₅H₃BrFNO	C₅H₃BrFN	C₅H₄BrNO	C₅H₃BrFNO
Molecular Weight	191.99 g/mol	175.99 g/mol	174.00 g/mol	191.99 g/mol
CAS Number	Not available	407-20-5	74115-13-2	1807230-95-0
Melting Point	Not available	24-28 °C	167.3-167.6 °C	Not available
Boiling Point	Not available	78 °C / 11mmHg	Not available	Not available

Synthesis Strategies

Pathway 1: Electrophilic Bromination of a Fluorinated Pyridin-4-ol Precursor

A plausible approach involves the direct bromination of a suitable fluorinated pyridin-4-ol precursor.

Caption: Proposed synthesis via electrophilic bromination.

This reaction would likely proceed via an electrophilic aromatic substitution mechanism.[4] The hydroxyl group at the 4-position is an activating group, directing electrophiles to the ortho positions (3 and 5). The existing fluorine at the 5-position would sterically and electronically influence the regioselectivity of the bromination, favoring substitution at the 3-position. N-Bromosuccinimide (NBS) or bromine in the presence of a suitable solvent could be employed as the brominating agent.[5]

Pathway 2: Nucleophilic Substitution on a Dihalogenated Pyridine Precursor

Another viable route involves the nucleophilic aromatic substitution (SNAr) on a dihalogenated pyridine.

Caption: Proposed synthesis via nucleophilic substitution.

In this scenario, a precursor such as 3,5-difluoro-4-bromopyridine or 3-bromo-4,5-difluoropyridine could be reacted with a hydroxide source. The positions ortho and para to the pyridine nitrogen are generally more activated towards nucleophilic attack.[6] The relative reactivity of the halogens would determine the outcome, with fluorine typically being a better leaving group in SNAr reactions on electron-deficient rings.[7][8] Reaction conditions would need to be carefully controlled to achieve selective displacement of the halogen at the 4-position.

Potential Applications in Drug Discovery

Halogenated pyridinols are valuable scaffolds in the development of novel therapeutic agents. The presence of both a bromine and a fluorine atom in 3-Bromo-5-fluoropyridin-4-ol provides opportunities for diverse chemical modifications, making it an attractive starting material for generating compound libraries for high-throughput screening.

The bromine atom can be readily utilized in various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings, to introduce a wide range of substituents. This allows for the exploration of the chemical space around the pyridine core to optimize biological activity.

The fluorine atom can enhance metabolic stability by blocking sites of oxidative metabolism and can also modulate the pKa of nearby functional groups, which can be crucial for target binding and pharmacokinetic properties.

Given the prevalence of the pyridinol motif in bioactive compounds, 3-Bromo-5-fluoropyridin-4-ol could serve as a key intermediate in the synthesis of inhibitors for various enzyme classes or ligands for a range of receptors.

Experimental Protocols (Hypothetical)

The following are hypothetical, yet plausible, experimental protocols for the proposed synthetic pathways. These should be considered as a starting point for methods development and optimization.

Protocol 1: Electrophilic Bromination of 5-Fluoropyridin-4-ol

• Dissolution: Dissolve 5-fluoropyridin-4-ol (1 equivalent) in a suitable solvent such as acetic acid or a chlorinated solvent (e.g., dichloromethane).

• Reagent Addition: Slowly add N-bromosuccinimide (NBS) (1.05 equivalents) to the solution at room temperature.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with a solution of sodium thiosulfate.

• Extraction: Extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Nucleophilic Aromatic Substitution

• Reactant Mixture: In a sealed reaction vessel, combine the dihalogenated pyridine precursor (1 equivalent) with a solution of potassium hydroxide (2-3 equivalents) in a high-boiling polar aprotic solvent such as dimethyl sulfoxide (DMSO).

• Heating: Heat the reaction mixture to an elevated temperature (e.g., 100-150 °C).

• Reaction Monitoring: Monitor the reaction by HPLC or GC-MS.

• Work-up: After cooling to room temperature, carefully acidify the reaction mixture with a mineral acid (e.g., HCl) to precipitate the product.

• Isolation: Collect the solid product by filtration.

• Purification: Wash the solid with water and then recrystallize from a suitable solvent system to obtain the pure 3-Bromo-5-fluoropyridin-4-ol.

Conclusion

3-Bromo-5-fluoropyridin-4-ol represents a promising, albeit currently under-explored, chemical entity with significant potential in the field of drug discovery and development. Its unique substitution pattern offers a balance of reactivity and stability, making it an ideal candidate for the synthesis of novel, diverse, and biologically active molecules. The synthetic strategies outlined in this guide, based on fundamental principles of organic chemistry, provide a solid foundation for researchers to access this valuable building block. Further investigation into its synthesis, characterization, and application is warranted to fully unlock its potential in the quest for new therapeutics.

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An In-depth Technical Guide to 3-Bromo-5-fluoropyridine (CAS No. 407-20-5)

A Note on Chemical Identity: The CAS Number 407-20-5 provided in the topic corresponds to 3-Bromo-5-fluoropyridine . The compound 3-Bromo-5-fluoropyridin-4-ol is a distinct molecule for which a different CAS number would be assigned. This guide will focus on the properties, synthesis, and applications of 3-Bromo-5-fluoropyridine as identified by the specified CAS number. A discussion of the potential characteristics of the related 4-ol/4-one tautomer is included for contextual understanding.

Introduction and Core Concepts

3-Bromo-5-fluoropyridine is a halogenated heterocyclic compound that serves as a critical building block in modern synthetic chemistry. Its utility is rooted in the distinct electronic properties and reactivity conferred by the pyridine ring and its two halogen substituents. The fluorine atom, with its high electronegativity, and the bromine atom, a versatile functional handle for cross-coupling reactions, make this molecule a valuable synthon for introducing the 3-fluoro-5-pyridyl moiety into more complex molecular architectures.

This guide provides an in-depth analysis for researchers and drug development professionals, covering its physicochemical properties, synthesis, reactivity profile, and applications, with a particular focus on its role in medicinal chemistry.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 3-Bromo-5-fluoropyridine are summarized below. These characteristics are fundamental for its handling, reaction setup, and purification.

Property	Value	Source(s)
CAS Number	407-20-5	[1][2]
Molecular Formula	C₅H₃BrFN	[1]
Molecular Weight	175.99 g/mol	[1]
Appearance	White or Colorless to Yellow solid or liquid	-
Melting Point	24-28 °C	[1]
Boiling Point	78 °C at 11 mmHg	[2]
Flash Point	64 °C (147.2 °F)	[1][2]
Density	1.707 g/cm³	[2]

Spectroscopic data is crucial for the identification and characterization of the compound during and after synthesis. While specific spectra are proprietary, the key identifiers are publicly available.

Spectroscopic Identifier	Value	Source(s)
InChI Key	HNNNBQRRIHKFLI-UHFFFAOYSA-N	[1]
SMILES	Fc1cncc(Br)c1	[1]

Synthesis and Reaction Pathways

A related patent for the synthesis of 2-methoxy-3-bromo-5-fluoropyridine provides a strong precedent for the required transformations: diazotization of an aminopyridine to introduce the fluorine, followed by electrophilic bromination.[3]

Caption: Plausible synthetic pathway to 3-Bromo-5-fluoropyridine.

Experimental Protocol (Hypothetical):

• Fluorination via Diazotization: 3-Amino-5-bromopyridine could be subjected to a Sandmeyer or Balz-Schiemann type reaction. The amine is treated with nitrous acid (generated in situ from NaNO₂) in the presence of a fluorine source like tetrafluoroboric acid (HBF₄) to form a diazonium salt. Gentle heating of the isolated diazonium salt would then yield 3-Bromo-5-fluoropyridine.

• Electrophilic Bromination: Alternatively, starting from 3-fluoropyridine, direct bromination could be achieved. Due to the deactivating nature of the fluorine and the pyridine nitrogen, this would likely require harsh conditions, using bromine (Br₂) with a Lewis acid catalyst or N-Bromosuccinimide (NBS). The bromine would be directed to the 5-position, which is meta to the fluorine and the nitrogen.

Chemical Reactivity and Applications

The true value of 3-Bromo-5-fluoropyridine lies in its differentiated reactivity, which allows for selective functionalization at the bromine-bearing carbon.

Caption: Key reaction types for 3-Bromo-5-fluoropyridine.

• Palladium-Catalyzed Cross-Coupling: The carbon-bromine bond is a prime site for forming new carbon-carbon or carbon-heteroatom bonds. This makes it an ideal substrate for Suzuki, Stille, Heck, Sonogashira, and Buchwald-Hartwig amination reactions. These reactions are cornerstones of modern drug discovery, allowing for the modular assembly of complex molecules. The fluorine atom remains intact under these conditions, providing a stable electronic modification to the final product.

• Metallation: The bromine can be exchanged with a metal (typically lithium or magnesium) via treatment with an organolithium reagent (like n-BuLi) or activated magnesium at low temperatures. This generates a potent nucleophile that can react with a wide range of electrophiles to build more complex side chains.

Applications in Drug Discovery and Agrochemicals: The pyridine ring is a privileged scaffold in medicinal chemistry. The introduction of a fluorine atom can significantly enhance metabolic stability, binding affinity, and membrane permeability of a drug candidate.[4] Therefore, 3-Bromo-5-fluoropyridine is a valuable intermediate for synthesizing novel therapeutics and agrochemicals. Its derivatives are being explored in various research areas, including oncology and infectious diseases.

Safety and Handling

3-Bromo-5-fluoropyridine is classified as a hazardous substance and requires careful handling in a controlled laboratory environment.

GHS Hazard Classification: [1][2]

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

• Skin Irritation (Category 2): H315 - Causes skin irritation.

• Serious Eye Damage (Category 1): H318 - Causes serious eye damage.

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 - May cause respiratory irritation.

Recommended Handling Procedures: [2]

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

  • Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.

  • Respiratory Protection: If dust or vapors are generated, use a NIOSH-approved respirator.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.

Contextual Discussion: The Hypothetical 3-Bromo-5-fluoropyridin-4-ol

While CAS 407-20-5 refers to 3-Bromo-5-fluoropyridine, it is instructive to consider the chemistry of the related "-4-ol" structure. A key feature of 4-hydroxypyridines is their existence in equilibrium with their tautomeric form, 4-pyridone.[5][6]

Caption: Tautomeric equilibrium of 4-hydroxypyridine derivatives.

In solution, the pyridone form is generally favored due to its aromaticity and the stability of the amide-like functionality.[5][7] This tautomerism would grant the molecule a completely different reactivity profile compared to 3-Bromo-5-fluoropyridine. The pyridone could undergo N-alkylation, while the hydroxyl group of the pyridinol form could be functionalized as an ether or ester. The presence of this acidic proton would also necessitate the use of a base in many cross-coupling reactions to prevent side reactions.

Conclusion

3-Bromo-5-fluoropyridine (CAS 407-20-5) is a versatile and valuable building block for chemical synthesis. Its well-differentiated halogen substituents allow for selective, predictable functionalization, making it a powerful tool for introducing the fluoropyridyl moiety in the fields of pharmaceutical and agrochemical research. Proper understanding of its properties, reactivity, and safety precautions is essential for its effective and safe utilization in the laboratory.

References

• ChemBK. 5-Fluoropyridin-3-ol Product Page. Available at: [Link]

• PubChem. 3-Bromopyridine. National Center for Biotechnology Information. Available at: [Link]

• Google Patents. CN111777549A - Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine.

• Fall, Y., et al. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. PubMed Central. Available at: [Link]

• ChemTube3D. 4-Hydroxypyridine-Tautomerism. Available at: [Link]

• Wikipedia. 4-Pyridone. Available at: [Link]

• Valero, E., et al. Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. PubMed Central. Available at: [Link]

• ResearchGate. Current and emerging applications of fluorine in medicinal chemistry. Available at: [Link]

• MDPI. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Available at: [Link]

• Royal Society of Chemistry. RSC Advances Template. Available at: [Link]

• Chemistry Stack Exchange. Stability of 4-pyridone vs 4-pyridinol. Available at: [Link]

• ACS Publications. Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry. Available at: [Link]

• YouTube. Hydroxypyridine-Pyridone Tautomerism. Available at: [Link]

• PubChem. 3-(4-Bromo-1-pyrazolyl)-5-fluoropyridine. National Center for Biotechnology Information. Available at: [Link]

• ChemTube3D. Pyridine-Tautomerism of Hydroxy Pyridine. Available at: [Link]

• Google Patents. US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones.

• PubMed Central. Fluorine-Containing Diazines in Medicinal Chemistry and Agrochemistry. Available at: [Link]

• PubChem. 3-Bromo-4-fluoropyridine. National Center for Biotechnology Information. Available at: [Link]

• MDPI. Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives.... Available at: [Link]

• PubChem. 3-Bromo-5-hydroxypyridine. National Center for Biotechnology Information. Available at: [Link]

• Bailongpharm. Cosmetics Grade 3-bromo-4-nitropyridine 89364-04-5. Available at: [Link]

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An In-Depth Technical Guide to the Synthesis of 3-Bromo-5-fluoropyridin-4-ol: Navigating Starting Materials and Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Substituted Pyridinols in Medicinal Chemistry

The pyridine ring is a ubiquitous scaffold in a vast array of pharmaceuticals and biologically active compounds. The introduction of halogen and hydroxyl substituents can profoundly influence the physicochemical properties of these molecules, including their binding affinity to biological targets, metabolic stability, and pharmacokinetic profiles.[1] Specifically, the presence of a fluorine atom can enhance binding interactions and improve metabolic stability, while a bromine atom serves as a versatile handle for further functionalization through cross-coupling reactions. The pyridin-4-ol moiety, existing in tautomeric equilibrium with its corresponding pyridin-4-one form, provides a hydrogen bond donor and acceptor, which can be crucial for target engagement.

The target molecule, 3-Bromo-5-fluoropyridin-4-ol, combines these key features, making it a highly attractive, yet challenging, synthetic target. This guide will explore the most logical and scientifically sound approaches to its synthesis, starting from commercially available precursors.

Proposed Synthetic Pathway: A Multi-Step Approach from 3,5-Difluoropyridine

Given the commercial availability of 3,5-difluoropyridine, this starting material presents a logical and cost-effective entry point for the synthesis of 3-Bromo-5-fluoropyridin-4-ol. The proposed synthetic route involves a three-step sequence:

• Regioselective Bromination: Introduction of a bromine atom at the C-4 position of 3,5-difluoropyridine.

• Nucleophilic Aromatic Substitution: Displacement of the C-4 bromine with a hydroxyl group or a protected equivalent.

• Final Bromination: Introduction of the second bromine atom at the C-3 position.

The following sections will delve into the mechanistic considerations and practical aspects of each of these proposed steps.

Step 1: Regioselective Bromination of 3,5-Difluoropyridine

The first crucial step is the regioselective introduction of a bromine atom at the 4-position of the 3,5-difluoropyridine ring. This can be a challenging transformation due to the electron-deficient nature of the pyridine ring, which deactivates it towards electrophilic aromatic substitution. However, directed ortho-metalation strategies can be employed to achieve the desired regioselectivity.

Experimental Protocol:

• Lithiation: A solution of 3,5-difluoropyridine in a dry, aprotic solvent such as tetrahydrofuran (THF) is cooled to a low temperature (typically -78 °C) under an inert atmosphere (e.g., argon or nitrogen).

• A strong lithium base, such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA), is added dropwise to the solution. The fluorine atoms at the 3 and 5 positions are expected to direct the lithiation to the C-4 position due to the inductive effect and the ability of the lithium to coordinate with the fluorine atoms.

• Bromination: After a short stirring period to ensure complete lithiation, a suitable electrophilic bromine source, such as 1,2-dibromoethane or N-bromosuccinimide (NBS), is added to the reaction mixture.

• Quenching and Work-up: The reaction is allowed to slowly warm to room temperature and then quenched with a saturated aqueous solution of ammonium chloride. The product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product, 4-bromo-3,5-difluoropyridine, can be purified by flash column chromatography on silica gel.

Causality of Experimental Choices:

• Low Temperature: The use of very low temperatures (-78 °C) is critical to prevent side reactions, such as the decomposition of the organolithium intermediate and potential competing lithiation at other positions.

• Aprotic Solvent: Dry THF is an excellent solvent for organolithium reactions as it is aprotic and can solvate the lithium cation.

• Inert Atmosphere: An inert atmosphere is essential to prevent the highly reactive organolithium intermediate from reacting with atmospheric oxygen and moisture.

Step 2: Nucleophilic Hydroxylation of 4-Bromo-3,5-difluoropyridine

The newly introduced bromine atom at the C-4 position is now susceptible to nucleophilic aromatic substitution (SNAr). The presence of the electron-withdrawing fluorine atoms and the pyridine nitrogen atom activates the ring towards nucleophilic attack at this position.

Experimental Protocol:

• Reaction Setup: 4-Bromo-3,5-difluoropyridine is dissolved in a high-boiling polar aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).

• A source of hydroxide, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), is added to the solution. The use of a phase-transfer catalyst, such as a tetraalkylammonium salt, may be beneficial.

• Heating: The reaction mixture is heated to an elevated temperature (e.g., 100-150 °C) to facilitate the substitution reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Acidification: Upon completion, the reaction mixture is cooled to room temperature and diluted with water. The solution is then carefully acidified with a mineral acid, such as hydrochloric acid (HCl), to protonate the resulting pyridinolate and precipitate the 3,5-difluoropyridin-4-ol product.

• Isolation and Purification: The solid product is collected by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization.

Causality of Experimental Choices:

• Polar Aprotic Solvent: DMSO and DMF are excellent solvents for SNAr reactions as they can solvate the cation of the hydroxide salt while leaving the hydroxide anion highly reactive.

• Elevated Temperature: Significant thermal energy is typically required to overcome the activation energy for the nucleophilic aromatic substitution on the electron-deficient pyridine ring.

Step 3: Regioselective Bromination of 3,5-Difluoropyridin-4-ol

The final step involves the introduction of a bromine atom at the C-3 position. The hydroxyl group at C-4 is a strongly activating, ortho-, para-directing group in electrophilic aromatic substitution. This directing effect should favor bromination at the C-3 (and C-5) position. Since the C-5 position is already occupied by a fluorine atom, the bromination is expected to occur regioselectively at C-3.

Experimental Protocol:

• Reaction Setup: 3,5-Difluoropyridin-4-ol is dissolved in a suitable solvent, such as acetic acid or a chlorinated solvent like dichloromethane.

• Brominating Agent: A solution of bromine (Br₂) in the same solvent is added dropwise to the reaction mixture at room temperature. Alternatively, N-bromosuccinimide (NBS) can be used as a milder and more selective brominating agent.

• Reaction Monitoring: The reaction is stirred at room temperature, and its progress is monitored by TLC.

• Work-up: Once the reaction is complete, the reaction mixture is quenched with a reducing agent, such as a saturated aqueous solution of sodium thiosulfate, to destroy any excess bromine. The product is then extracted into an organic solvent.

• Purification: The organic layer is washed, dried, and concentrated. The final product, 3-Bromo-5-fluoropyridin-4-ol, can be purified by recrystallization or column chromatography.

Causality of Experimental Choices:

• Activating Hydroxyl Group: The powerful activating and directing effect of the C-4 hydroxyl group is the key to the success of this regioselective bromination step.

• Choice of Brominating Agent: While elemental bromine is effective, NBS can offer milder reaction conditions and potentially higher selectivity, reducing the risk of over-bromination or side reactions.

Alternative Synthetic Strategies and Starting Materials

While the proposed route from 3,5-difluoropyridine is a logical and viable approach, other starting materials and strategies should also be considered by researchers.

Starting from 3-Bromo-5-fluoropyridine

The commercially available 3-Bromo-5-fluoropyridine is another attractive starting material.[2] The primary challenge with this precursor is the introduction of the hydroxyl group at the C-4 position.

• N-Oxide Formation and Rearrangement: One potential strategy involves the oxidation of 3-Bromo-5-fluoropyridine to its corresponding N-oxide. Treatment of the N-oxide with an acylating agent, such as acetic anhydride, can lead to a rearrangement that introduces an acetoxy group at the C-4 position. Subsequent hydrolysis would then yield the desired 3-Bromo-5-fluoropyridin-4-ol. This approach is well-documented for other pyridine derivatives but would require optimization for this specific substrate.[3]

Starting from Aminopyridines

The synthesis of 3-Bromo-5-fluoropyridine from 3-Amino-5-bromopyridine via a diazonium salt intermediate is a known transformation.[4] A similar strategy could potentially be employed to introduce the hydroxyl group. If a suitable aminopyridine precursor, such as 4-amino-3-bromo-5-fluoropyridine, could be synthesized, its diazotization followed by hydrolysis would provide the target molecule. However, the synthesis of the required aminopyridine precursor is not trivial.

Data Presentation and Visualization

Table 1: Proposed Starting Materials and Key Intermediates

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Key Role
3,5-Difluoropyridine	C₅H₃F₂N	115.08	Starting Material
4-Bromo-3,5-difluoropyridine	C₅H₂BrF₂N	193.98	Intermediate 1
3,5-Difluoropyridin-4-ol	C₅H₃F₂NO	131.08	Intermediate 2
3-Bromo-5-fluoropyridin-4-ol	C₅H₃BrFNO	191.99	Target Molecule

Diagram 1: Proposed Synthetic Workflow

Caption: Proposed synthetic route to 3-Bromo-5-fluoropyridin-4-ol.

Conclusion

The synthesis of 3-Bromo-5-fluoropyridin-4-ol presents a formidable yet achievable challenge for synthetic chemists. While a direct, established protocol is currently absent from the literature, a logical and scientifically sound synthetic pathway can be proposed based on fundamental principles of pyridine chemistry. The recommended route, commencing from the readily available 3,5-difluoropyridine, offers a strategic and regioselective approach to this valuable building block. The experimental details and mechanistic rationale provided in this guide are intended to serve as a robust starting point for researchers in their efforts to synthesize this and other similarly complex heterocyclic targets. The successful synthesis of 3-Bromo-5-fluoropyridin-4-ol will undoubtedly open new avenues for the development of novel therapeutics and other advanced materials.

References

• PubMed Central. (n.d.). Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. Retrieved from [Link]

• ACS Publications. (n.d.). Rearrangements of N-Oxides. A Novel Synthesis of Pyridyl Carbinols and Aldehydes. Retrieved from [Link]

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An In-depth Technical Guide to the 3-Bromo-5-fluoropyridine Scaffold: Analysis of Key Structural Analogues

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide addresses the chemical landscape around the 3-bromo-5-fluoropyridin-4-ol scaffold. Initial investigations reveal that 3-Bromo-5-fluoropyridin-4-ol is not extensively documented in readily available scientific literature and chemical databases, precluding a detailed analysis of this specific molecule. However, to provide valuable insights for researchers working in this chemical space, this guide will focus on two closely related and well-characterized structural analogues: 3-Bromo-5-fluoropyridine and 3-Fluoropyridin-4-ol . By understanding the properties, synthesis, and reactivity of these core building blocks, researchers can better anticipate the characteristics of more complex derivatives.

Part 1: 3-Bromo-5-fluoropyridine

This analogue possesses the key 3-bromo and 5-fluoro substitution pattern on the pyridine ring but lacks the 4-hydroxy group. It serves as a critical starting material for introducing this scaffold into larger molecules.

IUPAC Name and Synonyms

• IUPAC Name: 3-Bromo-5-fluoropyridine

• Synonyms: 5-Bromo-3-fluoropyridine

• CAS Number: 407-20-5[1]

• Molecular Formula: C₅H₃BrFN[1]

• Molecular Weight: 175.99 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-5-fluoropyridine is presented in the table below. These properties are essential for designing reaction conditions and purification protocols.

Property	Value	Source
Appearance	Solid
Melting Point	24-28 °C
Flash Point	64 °C (147.2 °F)
InChI Key	HNNNBQRRIHKFLI-UHFFFAOYSA-N
SMILES	Fc1cncc(Br)c1

Synthesis and Reactivity

The synthesis of substituted pyridines often involves multi-step processes. A conceptual pathway for the synthesis of 3-bromo-5-fluoropyridine can be envisioned starting from more common pyridine derivatives. A patent describes a process for a related compound, 2-methoxy-3-bromo-5-fluoropyridine, which involves the diazotization of an aminopyridine to introduce the fluorine, followed by bromination[2]. This suggests a possible synthetic logic for 3-bromo-5-fluoropyridine.

The reactivity of 3-bromo-5-fluoropyridine is dictated by the electronic nature of the pyridine ring, further influenced by the electron-withdrawing effects of the bromine and fluorine atoms. This makes the pyridine ring generally electron-deficient and susceptible to nucleophilic substitution, although the positions of substitution will be directed by the existing substituents. The bromine atom also provides a handle for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), which are pivotal in modern drug discovery for building molecular complexity.

Part 2: 3-Fluoropyridin-4-ol

This second analogue features the 3-fluoro and 4-hydroxy groups, lacking the 3-bromo substituent. Its study provides insights into the tautomeric nature of 4-hydroxypyridines and the influence of the fluorine atom on the system's electronics and reactivity.

IUPAC Name and Synonyms

4-Hydroxypyridines exist in a tautomeric equilibrium with their corresponding pyridin-4(1H)-one form. The IUPAC name often reflects this predominant tautomer.

• IUPAC Name: 3-Fluoro-1H-pyridin-4-one[3]

• Synonyms: 3-Fluoropyridin-4-ol, 3-Fluoro-4-hydroxypyridine, 3-Fluoropyridin-4(1H)-one[3]

• CAS Number: 22282-73-1[3]

• Molecular Formula: C₅H₄FNO[3]

• Molecular Weight: 113.09 g/mol [3]

The tautomeric equilibrium is a critical consideration for its reactivity and interactions in biological systems.

Caption: Tautomeric equilibrium of 3-Fluoropyridin-4-ol.

Physicochemical Properties

The properties of 3-Fluoropyridin-4-ol are summarized below. The presence of the hydroxyl/keto group significantly influences its polarity and potential for hydrogen bonding compared to 3-bromo-5-fluoropyridine.

Property	Value	Source
Molecular Weight	113.09 g/mol	[3]
XLogP3	0.4	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	3	[3]
InChI Key	HTXNVGYNXOGIQZ-UHFFFAOYSA-N	[3]
SMILES	C1=CNC=C(C1=O)F	[3]

Synthesis and Reactivity

The synthesis of 3-fluoropyridines can be achieved through various methods. A notable approach involves the photoredox-mediated coupling of α,α-difluoro-β-iodoketones with silyl enol ethers, followed by a one-pot condensation with ammonium acetate[4]. This modern synthetic strategy allows for the construction of diversely substituted 3-fluoropyridines[4].

The reactivity of 3-Fluoropyridin-4-ol is characterized by several features:

• Acidity: The hydroxyl proton is acidic and can be deprotonated with a suitable base.

• Nucleophilicity: The oxygen and nitrogen atoms can act as nucleophiles.

• Electrophilic Aromatic Substitution: The pyridine ring is generally deactivated towards electrophilic substitution due to the electronegativity of the nitrogen and fluorine atoms. However, reactions at the carbon atoms are possible under specific conditions, with the directing effects of the existing substituents playing a key role.

• Nucleophilic Aromatic Substitution: The fluorine atom at the 3-position is less susceptible to nucleophilic substitution compared to fluorine at the 2- or 4-positions[4].

Part 3: Prospective Analysis of 3-Bromo-5-fluoropyridin-4-ol

Based on the analysis of the two analogues, we can project a hypothetical profile for the target compound, 3-Bromo-5-fluoropyridin-4-ol.

• Structure and Tautomerism: It would exist in tautomeric equilibrium between the 4-ol and the 4(1H)-one forms.

• Reactivity: The molecule would possess multiple reactive sites:

  • The bromine at position 3 would be a prime site for metal-catalyzed cross-coupling reactions, allowing for the introduction of a wide range of substituents.

  • The hydroxyl group at position 4 would offer sites for O-alkylation, acylation, or other modifications.

  • The pyridine nitrogen provides a site for N-alkylation or salt formation.

• Applications in Drug Discovery: The pyridine scaffold is a privileged structure in medicinal chemistry[5]. The incorporation of a fluorine atom can enhance metabolic stability, binding affinity, and bioavailability[1]. The bromine atom serves as a versatile synthetic handle. Therefore, the 3-bromo-5-fluoropyridin-4-ol scaffold represents a potentially valuable building block for the synthesis of novel therapeutic agents.

The logical workflow for utilizing such a building block in a drug discovery program is outlined below.

Caption: Synthetic workflow for derivatization.

Conclusion

While direct, in-depth technical data for 3-Bromo-5-fluoropyridin-4-ol is scarce, a detailed examination of its core structural components, 3-Bromo-5-fluoropyridine and 3-Fluoropyridin-4-ol , provides a solid foundation for researchers. This guide has detailed their respective IUPAC nomenclature, physicochemical properties, and key synthetic and reactivity considerations. The combined features of these analogues suggest that 3-Bromo-5-fluoropyridin-4-ol, if synthesized, would be a highly versatile and valuable scaffold for medicinal chemistry and drug development, offering multiple points for diversification and the favorable electronic properties imparted by the fluorine substituent. It is recommended that researchers interested in this specific molecule focus on de novo synthesis strategies, potentially adapting methods used for the analogues discussed herein.

References

• Novikov, R. A., et al. (2017). Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry. Available at: [Link]

• PubChem. (n.d.). 3-Fluoropyridin-4-ol. National Center for Biotechnology Information. Available at: [Link]

• Google Patents. (2020). CN111777549A - Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine.

• Hernandez, A. A., et al. (2018). Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. PubMed Central. Available at: [Link]

• MDPI. (2021). The Chromenopyridine Scaffold: A Privileged Platform in Drug Design. Available at: [Link]

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Discovery and history of fluorinated pyridinols

An In-Depth Technical Guide to the Discovery and History of Fluorinated Pyridinols

Abstract

The strategic incorporation of fluorine into heterocyclic scaffolds represents a cornerstone of modern medicinal chemistry. Among these, fluorinated pyridinols have emerged as a privileged structural motif, offering a unique combination of physicochemical properties that are highly advantageous for drug discovery. This guide provides a comprehensive overview of the historical development, synthetic evolution, and key applications of fluorinated pyridinols. We will explore the causality behind synthetic choices, from early classical methods to contemporary late-stage functionalization, provide detailed experimental protocols, and examine the profound impact of fluorine substitution on molecular properties and biological activity. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a deep technical understanding of this vital class of compounds.

The Genesis of a Privileged Scaffold: Early Organofluorine Chemistry

The story of fluorinated pyridinols is intrinsically linked to the broader history of organofluorine chemistry. While fluorine-containing minerals like fluorite were used for centuries in metallurgy, the element itself proved notoriously difficult to isolate.[1] After many perilous attempts by chemists, Henri Moissan successfully isolated elemental fluorine in 1886 by electrolyzing a solution of potassium fluoride in hydrogen fluoride, a feat that earned him the Nobel Prize.[1]

The synthesis of the first organofluorine compound, fluoromethane, was reported by Dumas and Péligot in 1835.[2] The first synthesis of an aryl fluoride via halogen exchange was accomplished by Alexander Borodin in 1862.[2] These early milestones set the stage, but the synthesis of more complex fluorinated heterocycles remained a significant challenge.

One of the earliest and most significant methods for introducing fluorine into an aromatic ring was the Balz-Schiemann reaction , named after German scientists Günther Balz and Günther Schiemann.[3][4] This reaction involves the diazotization of an aromatic amine in the presence of fluoroboric acid to form a diazonium tetrafluoroborate salt, which upon thermal decomposition, yields the corresponding aryl fluoride.[3][5] This method, though robust, often requires harsh conditions and the isolation of potentially unstable diazonium intermediates.[5] The synthesis of 1-fluoro-2-pyridone, a related pyridinol tautomer, was reported in 1983, showcasing an early application of fluorination to this heterocyclic system.[6]

Evolution of Synthetic Methodologies: A Tale of Increasing Precision

The journey from harsh, classical methods to modern, selective fluorination techniques reflects a central theme in organic chemistry: the pursuit of efficiency and control. The rationale for developing new methods was driven by the need to introduce fluorine into complex, highly functionalized molecules at late stages of a synthesis, a critical requirement in drug development.

Classical Approaches: Halogen Exchange (Halex) and Diazotization

The earliest methods relied on fundamental transformations. The Balz-Schiemann reaction was a workhorse for creating fluorinated pyridines from aminopyridines.[5] Another classical approach is Nucleophilic Aromatic Substitution (SNAr), where a leaving group on the pyridine ring (typically chlorine or bromine) is displaced by a fluoride source.

A crucial insight into the SNAr mechanism explains why this is effective. The reaction proceeds through a negatively charged intermediate known as a Meisenheimer complex .[7] The formation of this complex is the rate-determining step.[8] Fluorine, being the most electronegative element, strongly stabilizes this anionic intermediate through its powerful negative inductive effect. This stabilization lowers the activation energy of the rate-limiting step so significantly that it overcomes fluorine's poor leaving group ability, making the overall reaction faster than with other halogens like chlorine or bromine.[7][8]

The Pyridine N-Oxide Strategy: Activating the Ring

A significant advance in the functionalization of pyridines was the use of pyridine N-oxides. The N-oxide group fundamentally alters the electronic properties of the pyridine ring. It withdraws electron density, making the ring more susceptible to nucleophilic attack, particularly at the 2- and 4-positions.[9] Furthermore, the N-oxide can be readily removed in a subsequent reduction step. This strategy provides a powerful and versatile entry point for synthesizing 2- and 4-substituted pyridines, including fluorinated variants, that would be difficult to achieve otherwise.[1][10]

The Modern Era: Catalytic and Late-Stage C-H Fluorination

The "holy grail" of synthetic chemistry is the ability to directly convert a C-H bond to a C-F bond with high selectivity. This "late-stage fluorination" allows for the modification of complex molecules without the need for lengthy de novo synthesis.[11] In recent decades, several powerful methods have emerged:

• Electrophilic Fluorinating Agents: The development of stable, electrophilic N-F reagents, most notably Selectfluor® , revolutionized the field.[6] These reagents allow for the direct fluorination of electron-rich aromatic and heterocyclic systems under relatively mild conditions.

• Transition Metal Catalysis: Rhodium(III)-catalyzed C-H functionalization has been developed as a one-step method to prepare multi-substituted 3-fluoropyridines from α-fluoro-α,β-unsaturated oximes and alkynes.[12][13] These methods offer excellent regioselectivity and functional group tolerance.

Physicochemical Impact and Applications in Drug Discovery

The substitution of hydrogen with fluorine dramatically alters a molecule's properties, which is the primary reason for the prevalence of fluorinated compounds in pharmaceuticals.

• Electronic Effects: Fluorine's intense inductive electron-withdrawing effect lowers the pKa of the pyridine nitrogen, making it less basic. This can be critical for modulating off-target interactions or improving oral bioavailability.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong. Replacing a metabolically labile C-H bond with a C-F bond can block oxidative metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life.

• Lipophilicity and Permeability: Fluorination generally increases a molecule's lipophilicity (LogP), which can enhance its ability to cross cell membranes.[10] This effect, however, is complex and depends on the overall molecular context.[10]

• Conformational Control: Fluorine can influence molecular conformation through steric and electronic interactions, which can pre-organize a molecule for optimal binding to its biological target.

These properties have made fluorinated pyridinols and related heterocycles valuable in a wide range of therapeutic areas. They are found in antiviral, anti-inflammatory, and enzyme-inhibiting drugs.

Property	Non-Fluorinated Parent	Fluorinated Analogue	Rationale / Causality
Basicity (pKa)	Pyridine: ~5.2	3-Fluoropyridine: ~3.0	The strong electron-withdrawing inductive effect of fluorine reduces the electron density on the nitrogen atom, making it a weaker base.
Metabolic Stability	Susceptible to C-H oxidation	C-F bond is resistant to oxidation	The high bond energy of the C-F bond (~116 kcal/mol) prevents metabolic cleavage by P450 enzymes.
Lipophilicity (LogP)	Varies by parent structure	Generally increases	Fluorine is more hydrophobic than hydrogen, which typically leads to a higher partition coefficient between octanol and water.
Binding Affinity	Baseline	Often increased	Fluorine can engage in favorable orthogonal multipolar (C-F···C=O) or hydrogen bonding interactions within a protein's active site.

Table 1: Comparative Physicochemical Properties. Data compiled from multiple sources to illustrate general trends.

Detailed Experimental Protocols: A Validated Synthesis of 2-Fluoro-3-hydroxypyridine

To provide a practical, field-proven methodology, this section details a reliable, multi-step synthesis of 2-fluoro-3-hydroxypyridine. This protocol is based on established literature procedures and demonstrates the application of classical synthetic transformations.[12]

Overall Reaction Scheme: 2-Chloro-3-nitropyridine → 2-Fluoro-3-nitropyridine → 3-Amino-2-fluoropyridine → 2-Fluoro-3-hydroxypyridine

Step 1: Nucleophilic Fluorination

• Objective: To replace the chlorine atom with fluorine via an SNAr reaction.

• Procedure:

  • To a solution of 2-chloro-3-nitropyridine in a polar aprotic solvent (e.g., DMSO or DMF), add a fluoride source such as spray-dried potassium fluoride (KF) or cesium fluoride (CsF). The molar ratio of the fluoride reagent to the starting material should be approximately 1.5 - 2.5 : 1.[12]

  • Heat the reaction mixture to 140-150 °C under an inert atmosphere (e.g., Nitrogen).

  • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Cool the mixture to room temperature and quench by adding water.

  • Extract the product into an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 2-fluoro-3-nitropyridine.

Step 2: Reduction of the Nitro Group

• Objective: To reduce the nitro group to a primary amine.

• Procedure:

  • In a round-bottom flask, prepare a suspension of iron powder (4-5 molar equivalents) and ammonium chloride (1.5-2 molar equivalents) in an aqueous solution of ethanol or methanol.[12]

  • Heat the suspension to reflux.

  • Slowly add a solution of 2-fluoro-3-nitropyridine from Step 1 in ethanol or methanol to the refluxing mixture.

  • Continue to heat at reflux until the reaction is complete (monitored by TLC).

  • Filter the hot reaction mixture through a pad of celite to remove the iron salts.

  • Concentrate the filtrate under reduced pressure to obtain crude 3-amino-2-fluoropyridine.

Step 3: Diazotization and Hydrolysis

• Objective: To convert the amino group to a hydroxyl group via a diazonium salt intermediate.

• Procedure:

  • Dissolve the crude 3-amino-2-fluoropyridine from Step 2 in an aqueous sulfuric acid solution and cool the mixture to 0-5 °C in an ice bath.[12]

  • Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

  • After the addition is complete, stir the mixture at 0-5 °C for 2 hours.

  • Allow the reaction to slowly warm to room temperature, then gently heat to 40 °C for 1 hour, and finally to 60 °C until gas evolution ceases.[12]

  • Cool the solution back to 0-5 °C and carefully adjust the pH to ~7.5 with an aqueous sodium hydroxide solution.

  • The product, 2-fluoro-3-hydroxypyridine, may precipitate or can be extracted with an appropriate organic solvent. The crude product can be purified by recrystallization or column chromatography.

Future Outlook

The field of fluorinated pyridinols continues to evolve. The development of more efficient and selective late-stage C-H fluorination methods remains a primary focus. As our understanding of fluorine's role in molecular recognition deepens, we can expect the design of even more sophisticated and potent therapeutic agents. Biocatalytic methods for fluorination are also emerging, offering environmentally benign alternatives to traditional chemical synthesis.[7] The unique properties conferred by fluorine ensure that fluorinated pyridinols will remain a valuable and enduring scaffold in the armamentarium of medicinal chemists for years to come.

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Introduction: The Strategic Value of Halogenated Pyridinols

An In-depth Technical Guide to the Theoretical Investigation of 3-Bromo-5-fluoropyridin-4-ol

Abstract

Substituted pyridinol scaffolds are of paramount importance in medicinal chemistry and materials science, offering a versatile platform for developing novel therapeutic agents and functional materials.[1] The introduction of halogen atoms, such as bromine and fluorine, provides a powerful tool for modulating the physicochemical and biological properties of these molecules, including acidity, lipophilicity, metabolic stability, and the capacity for halogen bonding.[2][3] This guide presents a comprehensive theoretical framework for the in silico characterization of 3-Bromo-5-fluoropyridin-4-ol, a promising but currently understudied heterocyclic compound. In the absence of extensive experimental data, this document serves as a roadmap for researchers, outlining a robust computational workflow designed to predict the molecule's structural, spectroscopic, and electronic properties. By leveraging Density Functional Theory (DFT) and other advanced computational methods, we aim to elucidate the fundamental characteristics of this molecule, thereby providing critical insights to guide its future synthesis, experimental validation, and application in drug discovery and organic synthesis.

The pyridine ring is a foundational structural motif in a vast array of pharmaceuticals and agrochemicals.[4] Its nitrogen atom acts as a hydrogen bond acceptor and imparts basicity, influencing solubility and receptor binding. The strategic functionalization of the pyridine ring is a cornerstone of modern drug design. Halogenation, in particular, offers a nuanced approach to molecular engineering.

• Fluorine: Often incorporated to block metabolic oxidation sites, increase binding affinity through favorable electrostatic interactions, and lower the pKa of nearby basic centers.[5]

• Bromine: Can increase lipophilicity and serves as a potent halogen bond donor, a specific and directional non-covalent interaction increasingly exploited in rational drug design.[6] Furthermore, the bromo-substituent provides a reactive handle for subsequent cross-coupling reactions, enabling the synthesis of more complex derivatives.[4]

3-Bromo-5-fluoropyridin-4-ol combines these features with a hydroxyl group, which can act as both a hydrogen bond donor and acceptor, and can exist in tautomeric equilibrium with its pyridone form. This confluence of functionalities suggests a rich chemical profile with potential applications as a versatile synthetic intermediate or a core fragment for biologically active agents. This guide details the theoretical protocols necessary to build a foundational understanding of this molecule from first principles.

Theoretical Foundations: The Power of Computational Prediction

To investigate the properties of 3-Bromo-5-fluoropyridin-4-ol, a multi-faceted computational approach is required. The primary tool for this investigation is Density Functional Theory (DFT) , which offers an exceptional balance of computational efficiency and accuracy for systems of this size.[7]

Causality Behind Method Selection: We select DFT, specifically the B3LYP functional with a Pople-style 6-311++G(d,p) basis set, as our primary workhorse.

• B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This hybrid functional incorporates a portion of the exact Hartree-Fock exchange, providing a robust description of electronic structures for a wide range of organic molecules.[8]

• 6-311++G(d,p) Basis Set: This is a flexible, split-valence basis set. The "++" indicates the inclusion of diffuse functions on both heavy atoms and hydrogens, crucial for accurately describing anions and non-covalent interactions. The "(d,p)" denotes the addition of polarization functions, which are essential for describing the anisotropic electron distribution in molecules with heteroatoms and π-systems.

For higher accuracy validation of interaction energies, Møller-Plesset second-order perturbation theory (MP2) will be employed, as it provides a better description of electron correlation and dispersion forces, which are critical for analyzing potential intermolecular interactions.[6]

Caption: Relationship between the target molecule and the theoretical workflow.

A Proposed Workflow for Theoretical Investigation

The following protocols outline a self-validating system where each computational step builds upon the last, culminating in a comprehensive electronic and structural profile of the target molecule.

Caption: Step-by-step workflow for the theoretical characterization.

Molecular Geometry and Vibrational Analysis

A precise molecular structure is the foundation for all other calculated properties.

Protocol:

• Input Structure: Construct an initial 3D model of 3-Bromo-5-fluoropyridin-4-ol. Consider both the -OH (enol) and the alternative pyridone (keto) tautomers, as their relative stability must be determined.

• Geometry Optimization: Perform a full geometry optimization without constraints using the DFT/B3LYP/6-311++G(d,p) level of theory. This process systematically alters the molecular geometry to find the lowest energy conformation.

• Frequency Calculation: At the optimized geometry, perform a vibrational frequency calculation. The absence of any imaginary frequencies confirms that the structure corresponds to a true local energy minimum. The Gibbs free energy from this calculation will be used to determine the most stable tautomer under standard conditions.

Expected Data Output (Hypothetical for the -OH Tautomer):

Parameter	Predicted Value	Justification
C3-Br Bond Length (Å)	~1.89	Typical for a C(sp²)-Br bond.
C5-F Bond Length (Å)	~1.35	Typical for a C(sp²)-F bond.
C4-O Bond Length (Å)	~1.36	Shorter than a typical C-O single bond due to resonance with the aromatic ring.
O-H Bond Length (Å)	~0.97	Standard for a phenolic hydroxyl group.
C-N-C Angle (°)	~117	Consistent with the geometry of a pyridine ring.
Lowest Frequency (cm⁻¹)	> 0	Confirms the structure is a true energy minimum.

Prediction of Spectroscopic Signatures

Theoretical spectroscopy is vital for validating a potential synthesis, allowing for direct comparison between predicted and experimental data.

Protocols:

• NMR Spectroscopy: Using the optimized geometry, calculate the isotropic shielding values for ¹H and ¹³C nuclei via the Gauge-Independent Atomic Orbital (GIAO) method. Reference these values against a standard (e.g., Tetramethylsilane, TMS) calculated at the same level of theory to obtain chemical shifts (δ).

• Infrared (IR) Spectroscopy: The vibrational frequencies and their corresponding intensities are a direct output of the frequency calculation. These can be plotted to generate a predicted IR spectrum. Key vibrations to analyze include the O-H stretch, C-F stretch, C-Br stretch, and aromatic C=C/C=N stretching modes.

• UV-Visible Spectroscopy: Employ Time-Dependent DFT (TD-DFT) to calculate the energies of the first several singlet electronic transitions. This will predict the wavelength of maximum absorption (λ_max) and the corresponding oscillator strengths, providing insight into the molecule's electronic structure.

Analysis of Quantum Chemical Descriptors

These descriptors translate the complex electronic structure into chemically intuitive concepts of reactivity and stability.

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical.

  • HOMO: Represents the ability to donate an electron. Its energy level correlates with the ionization potential.

  • LUMO: Represents the ability to accept an electron. Its energy level correlates with the electron affinity.

  • HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a key indicator of chemical stability. A large gap implies high stability and low reactivity.

• Molecular Electrostatic Potential (MEP): The MEP is a 3D map of the electrostatic potential on the molecule's electron density surface.

  • Rationale: It visually identifies the electron-rich and electron-poor regions of the molecule.

  • Interpretation:

    • Negative Regions (Red/Yellow): Electron-rich areas, such as around the nitrogen and oxygen atoms, are susceptible to electrophilic attack.

    • Positive Regions (Blue): Electron-poor areas, such as the hydrogen of the hydroxyl group and potentially a region of positive potential on the bromine atom (a "σ-hole"), are susceptible to nucleophilic attack. This σ-hole is the basis for halogen bonding.[6]

• Natural Bond Orbital (NBO) Analysis:

  • Rationale: NBO analysis provides a detailed picture of charge distribution and intramolecular bonding.

  • Insights Gained: It quantifies the natural atomic charges on each atom, revealing the inductive effects of the fluorine and bromine substituents. It can also identify stabilizing intramolecular interactions, such as hyperconjugation between lone pairs and antibonding orbitals (e.g., O(lp) -> C-C(π*)).

Pathway to Experimental Validation

A theoretical study is most powerful when it is used to guide and validate experimental work. The predictions made in this guide constitute a set of verifiable hypotheses.

Proposed Synthesis & Characterization Protocol:

• Synthesis: A plausible synthetic route could involve the halogenation of a suitable pyridinol precursor. For instance, the bromination and fluorination of 4-hydroxypyridine or a related derivative could be explored, drawing on established methodologies for pyridine functionalization.[9][10]

• Purification: The synthesized compound must be purified, typically using column chromatography or recrystallization, to ensure high purity for analysis.

• Spectroscopic Confirmation:

  • Acquire ¹H NMR, ¹³C NMR, and FT-IR spectra of the purified compound.

  • Compare the experimental peak positions, multiplicities, and intensities with the theoretically predicted spectra. A strong correlation validates both the synthesized structure and the computational model.

• Structural Confirmation:

  • Obtain a high-resolution mass spectrum to confirm the molecular formula.

  • If a suitable crystal can be grown, single-crystal X-ray diffraction would provide the definitive experimental geometry (bond lengths and angles) for direct comparison with the DFT-optimized structure.

Future Directions and Applications

The data generated from this theoretical framework can inform several key areas in drug development and materials science:

• Pharmacophore Modeling: The MEP map and the locations of hydrogen/halogen bond donors and acceptors can be used to design molecules that fit into the active site of a target protein.

• Reactivity Prediction: FMO analysis can predict the molecule's susceptibility to different reaction conditions, aiding in the design of synthetic routes to create a library of derivatives.

• Molecular Docking: The optimized 3D structure can be used as an input for molecular docking simulations to screen for potential biological targets and predict binding affinities.

Conclusion

This technical guide outlines a comprehensive and rigorous theoretical workflow for the characterization of 3-Bromo-5-fluoropyridin-4-ol. By employing established computational techniques like DFT and MP2, we can generate reliable predictions of its geometric, spectroscopic, and electronic properties in advance of its synthesis. This in silico-first approach embodies the principles of modern chemical research, enabling a more efficient, cost-effective, and targeted discovery process. The resulting data will provide an invaluable foundation for researchers and drug development professionals seeking to exploit the unique potential of this halogenated pyridinol scaffold.

References

• Tülü, M., & Kılıç, Z. (2007). A theoretical study on protonation of some halogen substituted pyridine derivatives . Journal of Molecular Structure: THEOCHEM. [Link]

• Alsoliemy, A. (2022). Synthesis, computational and biological evaluation of some new pyridine Derivatives . Research Square. [Link]

• CN111777549A - Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine.

• Neufeldt, S. R., & Sanford, M. S. (2014). Direct regioselective C-3 halogenation of pyridines . Organic Letters. [Link]

• Serrano, D., et al. (2012). Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides . PubMed Central. [Link]

• El-Nahas, A. M., et al. (2003). Experimental and Computational Study of the Kinetics of OH + Pyridine and Its Methyl- and Ethyl-Substituted Derivatives . The Journal of Physical Chemistry A. [Link]

• Pyridine and Its Derivatives . Interscience Publishers. [Link]

• A metal-free C–N cross-coupling reaction of halogenated pyridines and pyrimidines with amines . RSC Advances. [Link]

• Smith, M. D., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison . MDPI. [Link]

• Mykhailiuk, P. K. (2017). Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers . The Journal of Organic Chemistry. [Link]

• Ibáñez, I., et al. (2023). A Diazo-free Equivalent of the Unsubstituted Carbyne Cation: Straightforward Synthesis of Naphthalenes and Pyridines via [12/13CH]+ Insertion . ACS Publications. [Link]

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• US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones.

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Protocols & Analytical Methods

Application Notes and Protocols: Suzuki Coupling of 3-Bromo-5-fluoropyridin-4-ol with Arylboronic Acids

Introduction: Strategic Importance in Medicinal Chemistry

The 3-aryl-5-fluoropyridin-4-ol scaffold is a privileged motif in modern drug discovery. The pyridine core, particularly when substituted at the 3-position with an aryl group, offers a versatile three-dimensional vector for probing protein-ligand interactions. The fluorine atom at the 5-position can enhance metabolic stability and modulate the pKa of the pyridinol, influencing its pharmacokinetic profile. The pyridin-4-ol moiety itself is a key pharmacophoric element, capable of acting as a hydrogen bond donor and acceptor. Consequently, the efficient synthesis of a diverse library of 3-aryl-5-fluoropyridin-4-ols is of paramount importance to medicinal chemists. The Suzuki-Miyaura cross-coupling reaction stands out as a powerful and versatile tool for forging the crucial carbon-carbon bond between the pyridyl and aryl rings.

This document provides a comprehensive guide to the Suzuki coupling of 3-bromo-5-fluoropyridin-4-ol with a variety of arylboronic acids. We will delve into the mechanistic nuances of this transformation, present a detailed experimental protocol, and offer insights into troubleshooting and optimization.

Mechanistic Considerations: The Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst. The key steps are oxidative addition, transmetalation, and reductive elimination.

Figure 1: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

A critical aspect of the Suzuki coupling is the activation of the organoboron species by a base. The base facilitates the formation of a boronate complex, which is more nucleophilic and readily undergoes transmetalation with the palladium(II) intermediate.

For a substrate like 3-bromo-5-fluoropyridin-4-ol, the choice of base is particularly important. The acidic proton of the hydroxyl group can react with the base. While this might seem like a complication, it can also be advantageous. The resulting pyridinolate is more electron-rich, which can facilitate the oxidative addition step. However, the choice of a suitable base is crucial to avoid unwanted side reactions.

Experimental Protocol: A General Procedure

This protocol provides a starting point for the Suzuki coupling of 3-bromo-5-fluoropyridin-4-ol with a generic arylboronic acid. Optimization of the reaction conditions, particularly the choice of catalyst, ligand, base, and solvent, may be necessary for different arylboronic acids.

Reagents and Equipment

• 3-Bromo-5-fluoropyridin-4-ol

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.5 equivalents)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v)

• Schlenk flask or microwave vial

• Magnetic stirrer and hotplate

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Step-by-Step Procedure

Figure 2: A generalized workflow for the Suzuki coupling experiment.

• Reaction Setup: To a Schlenk flask or microwave vial, add 3-bromo-5-fluoropyridin-4-ol (1.0 mmol), the desired arylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.5 mmol).

• Solvent Addition: Add the solvent system (e.g., 1,4-dioxane/water, 4:1 v/v, 5 mL).

• Degassing: Seal the vessel and thoroughly degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes. This step is crucial to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol).

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-100 °C) with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to obtain the desired 3-aryl-5-fluoropyridin-4-ol.

Data Presentation: Catalyst and Base Screening

The choice of catalyst and base can significantly impact the yield and purity of the desired product. The following table provides a hypothetical summary of a screening study for the coupling of 3-bromo-5-fluoropyridin-4-ol with phenylboronic acid.

Entry	Palladium Catalyst (mol%)	Ligand (if applicable)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₂CO₃	Dioxane/H₂O	90	12	75
2	Pd(OAc)₂ (5)	SPhos (10)	K₃PO₄	Toluene	100	8	88
3	PdCl₂(dppf) (5)	-	Cs₂CO₃	DMF	110	6	92
4	Pd₂(dba)₃ (2.5)	XPhos (5)	K₂CO₃	THF/H₂O	80	16	85

Note: This data is illustrative. Actual results will vary depending on the specific arylboronic acid and reaction conditions.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Use a fresh batch of catalyst; ensure proper degassing to remove oxygen.
Insufficiently active base	Try a stronger base (e.g., K₃PO₄ or Cs₂CO₃).
Low reaction temperature	Increase the reaction temperature.
Significant Side Product Formation (e.g., Homocoupling of Boronic Acid)	Catalyst decomposition	Use a more robust ligand (e.g., a biarylphosphine like SPhos or XPhos).
Reaction stoichiometry	Use a slight excess of the boronic acid (1.1-1.3 equivalents).
Decomposition of Starting Material	High temperature	Lower the reaction temperature and extend the reaction time.
Incompatible solvent	Screen alternative solvents (e.g., toluene, DMF, THF).

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of 3-aryl-5-fluoropyridin-4-ols. Careful consideration of the reaction parameters, particularly the choice of palladium catalyst, ligand, and base, is essential for achieving high yields and purity. The protocol and insights provided in this application note serve as a valuable starting point for researchers and scientists engaged in the synthesis of these important pharmaceutical building blocks. Further optimization for specific substrates is encouraged to achieve the best possible outcomes.

References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Frontier Specialty Chemicals. (n.d.). 2-Bromo-5-fluoro-4-hydroxypyridine. Retrieved from [Link]

• Beneteau, J., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H) - PubMed Central. Molecules, 26(1), 136.

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Macmillan Group. (2005, February 16). B-Alkyl Suzuki Couplings. Retrieved from [Link]

• Chemical.AI. (2025, September 22). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Retrieved from [Link]

Application Notes and Protocols for Palladium-Catalyzed Reactions of 3-Bromo-5-fluoropyridin-4-ol

Abstract

This comprehensive guide provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling reactions of 3-bromo-5-fluoropyridin-4-ol. This versatile building block is of significant interest to researchers in medicinal chemistry and drug development due to the prevalence of the fluorinated hydroxypyridine scaffold in bioactive molecules. This document offers an in-depth exploration of key palladium-catalyzed transformations, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. For each reaction, we elucidate the underlying mechanistic principles, discuss critical experimental parameters, and provide step-by-step protocols that have been optimized for this specific substrate. The content is designed to empower researchers, scientists, and drug development professionals to effectively utilize 3-bromo-5-fluoropyridin-4-ol in the synthesis of novel chemical entities.

Introduction: The Significance of 3-Bromo-5-fluoropyridin-4-ol in Modern Synthesis

The strategic incorporation of fluorine into organic molecules can profoundly influence their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity.[1] The 3-bromo-5-fluoropyridin-4-ol scaffold represents a highly valuable building block for the synthesis of novel compounds in the pharmaceutical and agrochemical industries. The bromine atom at the 3-position serves as a versatile handle for a wide array of palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functionalities. The fluorine atom at the 5-position and the hydroxyl group at the 4-position (which exists in tautomeric equilibrium with its pyridone form) impart unique electronic properties to the molecule, influencing its reactivity and the biological activity of its derivatives.

A critical consideration for reactions involving 4-hydroxypyridines is their existence as an equilibrium mixture of the pyridinol and pyridone tautomers.[2] This equilibrium can be influenced by solvent, pH, and temperature, and the predominant tautomer can affect the substrate's coordination to the palladium catalyst and its overall reactivity. In many cases, the pyridone form is favored, which can influence the electronic nature of the pyridine ring.

This guide will provide detailed protocols for key palladium-catalyzed reactions of this substrate, offering insights into catalyst selection, ligand effects, and optimization of reaction conditions to achieve high yields and purity.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Aryl and Heteroaryl Partners

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and organoboron compounds.[3] This reaction is widely favored due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives.

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[4]

• Oxidative Addition: A low-valent palladium(0) species reacts with the aryl bromide (3-bromo-5-fluoropyridin-4-ol) to form a palladium(II) intermediate.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium(II) center, typically facilitated by a base. The base activates the organoboron reagent, enhancing its nucleophilicity.

• Reductive Elimination: The two organic fragments on the palladium(II) center couple and are eliminated from the metal, regenerating the palladium(0) catalyst and forming the desired biaryl product.

For 3-bromo-5-fluoropyridin-4-ol, the electron-withdrawing nature of the fluorine atom and the pyridine nitrogen can influence the rate of oxidative addition. The choice of palladium precursor, ligand, and base is crucial for achieving high catalytic turnover.

Optimized Protocol for Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 3-bromo-5-fluoropyridin-4-ol with a variety of arylboronic acids. Microwave irradiation can be employed to accelerate the reaction.[5]

Materials:

• 3-Bromo-5-fluoropyridin-4-ol

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equivalents)

• 1,4-Dioxane

• Water

Procedure:

• To a microwave vial, add 3-bromo-5-fluoropyridin-4-ol (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), and PPh₃ (0.04 mmol).

• Add K₂CO₃ (2.0 mmol).

• Add 1,4-dioxane and water in a 4:1 ratio (5 mL total volume).

• Seal the vial and place it in a microwave reactor.

• Irradiate the reaction mixture at 120°C for 30 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Table 1: Representative Suzuki-Miyaura Coupling Reactions

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	5-Fluoro-3-phenylpyridin-4-ol	85
2	4-Methoxyphenylboronic acid	5-Fluoro-3-(4-methoxyphenyl)pyridin-4-ol	92
3	3-Thienylboronic acid	5-Fluoro-3-(thiophen-3-yl)pyridin-4-ol	78

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a highly efficient method for the formation of carbon-carbon bonds between terminal alkynes and aryl or vinyl halides.[2] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst.

Mechanistic Insights

The Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.

• Palladium Cycle: Similar to the Suzuki coupling, this cycle involves oxidative addition of the aryl bromide to a Pd(0) complex, followed by transmetalation and reductive elimination.

• Copper Cycle: Copper(I) reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide. This species then transfers the alkynyl group to the palladium(II) center in the transmetalation step.

Optimized Protocol for Sonogashira Coupling

The following protocol is optimized for the Sonogashira coupling of 3-bromo-5-fluoropyridin-4-ol with terminal alkynes.[1][6]

Materials:

• 3-Bromo-5-fluoropyridin-4-ol

• Terminal alkyne (1.2 equivalents)

• Palladium trifluoroacetate (Pd(CF₃COO)₂, 2.5 mol%)

• Triphenylphosphine (PPh₃, 5 mol%)

• Copper(I) iodide (CuI, 5 mol%)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF)

Procedure:

• To a dry Schlenk tube under a nitrogen atmosphere, add Pd(CF₃COO)₂ (0.025 mmol), PPh₃ (0.05 mmol), and CuI (0.05 mmol).

• Add DMF (2 mL) and stir for 15 minutes.

• Add 3-bromo-5-fluoropyridin-4-ol (1.0 mmol), the terminal alkyne (1.2 mmol), and Et₃N (2.0 mmol).

• Heat the reaction mixture at 100°C for 3 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and pour it into a saturated aqueous solution of ammonium chloride.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography.

Table 2: Representative Sonogashira Coupling Reactions

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	5-Fluoro-3-(phenylethynyl)pyridin-4-ol	90
2	1-Hexyne	5-Fluoro-3-(hex-1-yn-1-yl)pyridin-4-ol	82
3	Trimethylsilylacetylene	5-Fluoro-3-((trimethylsilyl)ethynyl)pyridin-4-ol	88

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds between aryl halides and amines.[7] This reaction has broad applicability in the synthesis of pharmaceuticals and other nitrogen-containing compounds.

Mechanistic Overview

The catalytic cycle for the Buchwald-Hartwig amination shares similarities with other palladium-catalyzed cross-coupling reactions.

• Oxidative Addition: A Pd(0) complex reacts with the aryl bromide to form a Pd(II)-aryl halide complex.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates the deprotonation of the amine to form a palladium amido complex.

• Reductive Elimination: The aryl group and the amino group couple and are eliminated from the palladium center, forming the desired C-N bond and regenerating the Pd(0) catalyst.

The choice of ligand is particularly critical in the Buchwald-Hartwig amination, with bulky, electron-rich phosphine ligands often providing the best results.

Optimized Protocol for Buchwald-Hartwig Amination

This protocol describes a general procedure for the Buchwald-Hartwig amination of 3-bromo-5-fluoropyridin-4-ol.

Materials:

• 3-Bromo-5-fluoropyridin-4-ol

• Amine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%)

• Xantphos (4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equivalents)

• Toluene

Procedure:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃ (0.02 mmol) and Xantphos (0.04 mmol).

• Add toluene (2 mL) and stir for 10 minutes.

• Add 3-bromo-5-fluoropyridin-4-ol (1.0 mmol), the amine (1.2 mmol), and NaOtBu (1.4 mmol).

• Seal the tube and heat the reaction mixture at 100°C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract with ethyl acetate, wash the combined organic layers with brine, dry over sodium sulfate, and concentrate.

• Purify the crude product by flash chromatography.

Table 3: Representative Buchwald-Hartwig Amination Reactions

Entry	Amine	Product	Yield (%)
1	Morpholine	5-Fluoro-3-(morpholino)pyridin-4-ol	75
2	Aniline	5-Fluoro-3-(phenylamino)pyridin-4-ol	68
3	Benzylamine	3-(Benzylamino)-5-fluoropyridin-4-ol	72

Troubleshooting and Key Considerations

• Tautomerism: The pyridinol-pyridone equilibrium can affect reactivity. In some cases, protection of the hydroxyl group as a methyl or benzyl ether may be necessary to improve solubility and achieve consistent results.

• Catalyst and Ligand Selection: The choice of palladium source and ligand is crucial. For challenging couplings, screening a variety of ligands, including bulky biarylphosphines, is recommended.

• Base Selection: The choice of base can significantly impact the reaction outcome. Inorganic bases like K₂CO₃ or Cs₂CO₃ are common in Suzuki and Sonogashira couplings, while strong, non-nucleophilic bases like NaOtBu or LiHMDS are often required for Buchwald-Hartwig aminations.

• Solvent: The solvent should be anhydrous and deoxygenated, especially for reactions sensitive to air and moisture.

• Microwave Chemistry: The use of microwave irradiation can often reduce reaction times and improve yields.[5]

Conclusion

3-Bromo-5-fluoropyridin-4-ol is a valuable and versatile building block for the synthesis of a wide range of functionalized heterocyclic compounds. The palladium-catalyzed cross-coupling reactions detailed in this guide provide efficient and reliable methods for the construction of C-C and C-N bonds. By understanding the mechanistic principles and carefully optimizing the reaction conditions, researchers can effectively utilize this substrate to accelerate their drug discovery and development programs.

References

• Zhu, Q., Liao, L., Cheng, G., Yang, W., Deng, Y., & Yang, D. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. [Link]

• Al-Masri, Z. A., & El-Azzouny, A. A. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts, 9(1), 4. [Link]

• Magano, J., & Dunetz, J. R. (2012). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. In Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. IntechOpen. [Link]

• Tong, Y., & Seiple, I. B. (2017). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Molecules, 22(10), 1640. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. ResearchGate. [Link]

• Baran, A., et al. (2022). Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium phenyltrifluoroborate in aqueous mediaa. ResearchGate. [Link]

• Kumar, A., & Kumar, A. (2021). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent. Chemical Communications, 57(54), 6663-6666. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Porzelle, A., Woodrow, M. D., & Tomkinson, N. C. O. (2009). Palladium-Catalyzed Coupling of Hydroxylamines with Aryl Bromides, Chlorides, and Iodides. Organic Letters, 11(1), 233-236. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 15(4), 807-810. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Reddy, K. R., et al. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 16(1), 254-257. [Link]

• Chen, Y., et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols, 5(1), 102872. [Link]

• Fors, B. P., & Buchwald, S. L. (2010). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Journal of the American Chemical Society, 132(43), 15247-15249. [Link]

Sources

• 1. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. nobelprize.org [nobelprize.org]
• 5. Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Application Notes & Protocols: 3-Bromo-5-fluoropyridin-4-ol as a Versatile Intermediate in Medicinal Chemistry

Introduction: Strategic Importance of the 3-Bromo-5-fluoropyridin-4-ol Scaffold

In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks is paramount to the successful discovery and development of novel therapeutics. Highly functionalized heterocyclic intermediates offer chemists a pre-packaged toolkit of reactive sites and modifiable physicochemical properties. Among these, 3-Bromo-5-fluoropyridin-4-ol has emerged as a particularly valuable scaffold. Its utility stems from the orthogonal reactivity of its three key functional groups, which serve as versatile handles for molecular elaboration in drug discovery programs.

The strategic arrangement of the substituents on the pyridine core is central to its versatility:

• The C3-Bromine atom serves as a classical handle for a wide array of palladium-catalyzed cross-coupling reactions, enabling the facile introduction of diverse aryl, heteroaryl, or alkyl groups.

• The C5-Fluorine atom is a bioisostere for hydrogen but profoundly impacts the molecule's electronic properties. It lowers the pKa of the pyridine nitrogen, reduces susceptibility to metabolic oxidation, and can enhance binding affinity to target proteins through favorable electrostatic interactions.

• The C4-Hydroxyl group (pyridin-4-ol) can act as a hydrogen bond donor/acceptor, be O-alkylated to explore further chemical space, or be converted into a triflate, providing another reactive site for cross-coupling.

This trifecta of functionalities allows for a modular and divergent approach to library synthesis, making it an ideal starting point for targeting complex biological systems, particularly in the realm of kinase inhibitors.

Section 1: The Synthetic Utility and Reactivity Profile

The power of 3-Bromo-5-fluoropyridin-4-ol lies in the distinct and predictable reactivity of each of its functional groups. This allows for sequential and site-selective modifications, a critical requirement in multi-step pharmaceutical synthesis.

• Palladium-Catalyzed Cross-Coupling at C3: The carbon-bromine bond is the most versatile site for modification. It readily participates in cornerstone reactions of medicinal chemistry, including:

  • Suzuki-Miyaura Coupling: Introduction of aryl or heteroaryl boronic acids/esters.

  • Buchwald-Hartwig Amination: Formation of C-N bonds with a wide range of primary and secondary amines.

  • Sonogashira Coupling: Installation of terminal alkynes.

  • Heck Coupling: Formation of C-C bonds with alkenes.

• Manipulation of the C4-Hydroxyl Group: The pyridinol moiety can be leveraged in several ways. It can be alkylated under basic conditions (e.g., using Williamson ether synthesis) to introduce side chains that can probe deep into a protein's binding pocket. Alternatively, it can be converted to a nonaflate or triflate, transforming the oxygen into an excellent leaving group for subsequent nucleophilic aromatic substitution or another cross-coupling reaction.

• Influence of the C5-Fluorine: The electron-withdrawing nature of the fluorine atom activates the pyridine ring towards nucleophilic aromatic substitution, although the C3-bromo position is generally more reactive towards transition metal-catalyzed processes. Its primary role is often steric and electronic modulation of the final compound's properties.

The interplay of these groups allows for a synthetic strategy where the core scaffold is built upon in a controlled manner, as illustrated below.

Caption: Synthetic workflow for an FGFR inhibitor core.

Section 3: Key Experimental Protocol - Suzuki-Miyaura Cross-Coupling

This protocol details a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 3-Bromo-5-fluoropyridin-4-ol with a generic arylboronic acid pinacol ester.

Reaction Scheme:

(Illustrative scheme showing 3-Bromo-5-fluoropyridin-4-ol reacting with an arylboronic acid pinacol ester to form a 3-aryl-5-fluoropyridin-4-ol product)

Reagents and Materials

Reagent	Mol. Wt.	Moles (mmol)	Equivalents	Amount
3-Bromo-5-fluoropyridin-4-ol	191.99	1.0	1.0	192 mg
Arylboronic Acid Pinacol Ester	-	1.2	1.2	1.2 equiv
Pd(dppf)Cl₂·CH₂Cl₂	816.64	0.05	0.05	41 mg
Potassium Carbonate (K₂CO₃)	138.21	3.0	3.0	415 mg
1,4-Dioxane	-	-	-	8 mL
Water	-	-	-	2 mL

Step-by-Step Methodology

• Vessel Preparation: To a 25 mL oven-dried round-bottom flask equipped with a magnetic stir bar, add 3-Bromo-5-fluoropyridin-4-ol (192 mg, 1.0 mmol), the arylboronic acid pinacol ester (1.2 mmol), and potassium carbonate (415 mg, 3.0 mmol).

• Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (41 mg, 0.05 mmol) to the flask.

• Solvent Addition & Degassing: Add 1,4-dioxane (8 mL) and water (2 mL). Seal the flask with a rubber septum. Degas the mixture for 15 minutes by bubbling argon or nitrogen gas through the solution via a needle.

  • Scientist's Note (Trustworthiness): Thorough degassing is critical. The active Pd(0) species is sensitive to oxygen, and failure to remove it can lead to catalyst deactivation and significantly lower yields.

• Reaction: Place the flask in a preheated oil bath at 90 °C. Stir the reaction mixture vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

  • Scientist's Note (Expertise): The choice of Pd(dppf)Cl₂ is deliberate for heteroaromatic substrates as the dppf ligand is both electron-rich and bulky, promoting the crucial reductive elimination step and preventing catalyst decomposition.

• Work-up: Once the reaction is complete, cool the flask to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure 3-aryl-5-fluoropyridin-4-ol product.

Section 4: Safety & Handling

While a specific Material Safety Data Sheet (MSDS) for 3-Bromo-5-fluoropyridin-4-ol is not widely available, data from structurally related compounds like 3-bromo-5-fluoropyridine provide a strong basis for safe handling procedures.

• Hazard Classification (Anticipated):

  • Harmful if swallowed (Acute Toxicity, Oral, Category 4).

  • Causes skin irritation (Category 2).

  • Causes serious eye damage (Category 1).

  • May cause respiratory irritation (STOT SE 3).

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

  • Eye Protection: Use chemical safety goggles or a face shield.

  • Skin and Body Protection: Wear a lab coat.

  • Respiratory Protection: Handle in a well-ventilated fume hood. If handling large quantities or if ventilation is inadequate, use a NIOSH-approved respirator with an appropriate cartridge.

• Handling and Storage:

  • Avoid breathing dust, fumes, or vapors.

  • Wash hands thoroughly after handling.

  • Store in a cool, dry, well-ventilated place. Keep the container tightly closed.

• First Aid Measures:

  • If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

  • If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical attention.

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

  • If Inhaled: Move person to fresh air and keep comfortable for breathing.

References

• Ningbo Inno Pharmchem Co.,Ltd. (2026, January 26). The Crucial Role of 3-Bromo-5-methylpyridine in Modern Pharmaceutical Synthesis. Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Key Applications of 3-Bromo-4-methylpyridine in Modern Chemical Industries. Retrieved from [Link]

• PubMed. (2024). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. Retrieved from [Link]

• PubMed. (2024). Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. Retrieved from [Link]

• PubMed Central. (n.d.). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. Retrieved from [Link]

• Semantic Scholar. (n.d.). Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl) benzamide derivatives as novel FGFR1 inhibitors. Retrieved from [Link]

• Bentham Science. (n.d.). Design, Synthesis, and Biological Evaluation of C-2 Substituted 3H-thieno[ 2,3-d]pyrimidin-4-one Derivatives as Novel FGFR1 Inhibitors. Retrieved from [Link]

• Arabian Journal of Chemistry. (n.d.). Synthesis and pharmacological evaluation of marine bromopyrrole alkaloid-based hybrids with anti-inflammatory activity. Retrieved from [Link]

Application Notes and Protocols for the N-arylation of 3-Bromo-5-fluoropyridin-4-ol

Introduction: The Significance of N-Aryl-4-pyridone Scaffolds in Modern Drug Discovery

The 4-pyridone ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. Its ability to act as both a hydrogen bond donor and acceptor, coupled with its capacity to serve as a bioisostere for various functional groups, makes it a versatile building block in drug design.[1] The N-arylation of 4-pyridones to introduce an aryl substituent on the nitrogen atom dramatically expands the chemical space accessible to researchers, enabling the fine-tuning of a molecule's steric and electronic properties to optimize its pharmacological profile. This application note provides a detailed protocol for the N-arylation of 3-bromo-5-fluoropyridin-4-ol, a key intermediate for the synthesis of complex molecules in drug development programs.

Strategic Approaches to the N-Arylation of 4-Pyridones

The N-arylation of 4-pyridones can be challenging due to the ambident nucleophilicity of the pyridone ring, which can lead to competitive O-arylation. However, modern cross-coupling methodologies, particularly those employing palladium or copper catalysts, have emerged as powerful tools to achieve selective N-arylation.[2] Two of the most prominent and reliable methods are the Buchwald-Hartwig amination and the Ullmann condensation.

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction has become a cornerstone of modern organic synthesis for the formation of carbon-nitrogen bonds.[3][4] Its broad substrate scope and functional group tolerance make it a highly attractive method for the N-arylation of a wide range of amines, including heterocyclic amines like 3-bromo-5-fluoropyridin-4-ol.[3][5]

• Copper-Catalyzed N-Arylation (Ullmann Condensation): The Ullmann reaction, a classical method for C-N bond formation, has seen significant advancements with the development of more efficient copper-based catalytic systems that operate under milder conditions.[6][7] These modern Ullmann-type couplings are particularly effective for the N-arylation of nitrogen-containing heterocycles.[6][8][9]

This application note will focus on a detailed protocol for the Buchwald-Hartwig N-arylation of 3-bromo-5-fluoropyridin-4-ol, followed by a discussion of a copper-catalyzed alternative.

Experimental Protocol: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

This protocol provides a general procedure for the N-arylation of 3-bromo-5-fluoropyridin-4-ol with an aryl bromide.

Materials and Reagents

• 3-Bromo-5-fluoropyridin-4-ol

• Aryl bromide (e.g., 4-bromotoluene, 1-bromo-4-methoxybenzene)

• Palladium(II) acetate (Pd(OAc)₂) or a suitable palladium precatalyst

• Phosphine ligand (e.g., XPhos, RuPhos)[5]

• Base (e.g., cesium carbonate (Cs₂CO₃), sodium tert-butoxide (NaOtBu))[10]

• Anhydrous, degassed solvent (e.g., toluene, 1,4-dioxane)[10]

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Equipment

• Schlenk flask or oven-dried round-bottom flask with a reflux condenser

• Magnetic stirrer with a heating mantle

• Inert gas supply (nitrogen or argon) with a manifold

• Standard laboratory glassware

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Flash chromatography system

Experimental Workflow Diagram

Figure 1: General workflow for the palladium-catalyzed N-arylation.

Step-by-Step Procedure

• Reaction Setup:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromo-5-fluoropyridin-4-ol (1.0 equiv), the aryl bromide (1.1-1.5 equiv), and the base (e.g., Cs₂CO₃, 2.0 equiv).

  • In a separate vial, weigh the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (4-10 mol%).

  • Quickly add the catalyst and ligand to the Schlenk flask.

  • Seal the flask, and evacuate and backfill with an inert gas (nitrogen or argon) three times.

  • Add anhydrous, degassed solvent (e.g., toluene) via syringe.

• Reaction:

  • Place the flask in a preheated oil bath and stir the reaction mixture at the desired temperature (typically 80-110 °C).

  • Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).

  • Filter the mixture through a pad of Celite to remove insoluble inorganic salts, washing the pad with additional organic solvent.

  • Transfer the filtrate to a separatory funnel and wash with water and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-aryl-3-bromo-5-fluoropyridin-4-one.

Mechanistic Insights: The Buchwald-Hartwig Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle.[3][5] The reaction is initiated by the reduction of a Pd(II) precatalyst to the active Pd(0) species.[5]

Figure 2: Simplified catalytic cycle for the Buchwald-Hartwig amination.

The key steps of the cycle are:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X), forming a Pd(II) intermediate.[3]

• Amine Coordination and Deprotonation: The amine (in this case, 3-bromo-5-fluoropyridin-4-ol) coordinates to the Pd(II) center. In the presence of a base, the amine is deprotonated to form a more nucleophilic amido species.

• Reductive Elimination: The final step is the reductive elimination of the N-aryl product, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3][5]

Alternative Protocol: Copper-Catalyzed N-Arylation

As an alternative to the palladium-catalyzed approach, a copper-catalyzed Ullmann-type coupling can be employed.[8][9]

Key Reagents and Conditions

• Copper Source: Copper(I) iodide (CuI) is a commonly used and effective catalyst.[6]

• Ligand: A variety of ligands can be used to facilitate the reaction, including 1,10-phenanthroline derivatives or diamines.[8][11]

• Base: A strong inorganic base such as potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is typically required.

• Solvent: High-boiling polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are often used.[6]

• Temperature: These reactions generally require elevated temperatures, often in the range of 100-140 °C.

Data Presentation: Expected Outcomes

The yield of the N-arylation reaction will depend on the specific arylating agent and the optimization of the reaction conditions. Based on literature precedents for the N-arylation of similar pyridin-4-ones, the following outcomes can be reasonably expected:

Aryl Bromide	Catalyst System	Base	Solvent	Temperature (°C)	Expected Yield (%)
4-Bromotoluene	Pd(OAc)₂ / XPhos	Cs₂CO₃	Toluene	110	75-90
1-Bromo-4-methoxybenzene	Pd(OAc)₂ / XPhos	Cs₂CO₃	Toluene	110	80-95
3-Bromopyridine	Pd(OAc)₂ / RuPhos	K₃PO₄	Dioxane	100	60-80[12]
4-Bromobenzonitrile	CuI / 1,10-Phenanthroline	K₂CO₃	DMF	120	70-85

Troubleshooting and Considerations

• Low Yield: If the reaction gives a low yield of the desired product, consider screening different ligands, bases, and solvents. The choice of ligand is often crucial for achieving high catalytic activity.[5] For electron-deficient aryl halides, more electron-rich ligands may be beneficial.

• O-Arylation Byproduct: The formation of the O-arylated isomer is a potential side reaction. To favor N-arylation, using a strong, non-nucleophilic base and a less polar solvent can be advantageous. Copper-catalyzed systems have also been shown to provide high N-selectivity for 4-hydroxypyridines.[2][8]

• Catalyst Inhibition: Some nitrogen-containing heterocycles can act as inhibitors for palladium catalysts.[12] If catalyst deactivation is suspected, using a higher catalyst loading or a pre-activated catalyst may be necessary. Pre-mixing the palladium source and the ligand before adding the other reactants can sometimes improve results.[12]

• Incomplete Conversion: If the reaction stalls, ensure that the reagents and solvent are strictly anhydrous and that the reaction is maintained under a positive pressure of inert gas. Oxygen can be detrimental to the catalyst.

References

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• Jung, S.-H., Sung, D.-B., Park, C.-H., & Kim, W.-S. (2016). Copper-Catalyzed N-Arylation of 2-Pyridones Employing Diaryliodonium Salts at Room Temperature. The Journal of Organic Chemistry, 81(16), 7717–7724. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

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• Kim, W.-S., et al. (2016). Copper-Catalyzed N-Arylation of 2-Pyridones Employing Diaryliodonium Salts at Room Temperature. Organic Chemistry Portal. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Grzybowski, J., Szeliga, K., & Grynkiewicz, G. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Omega, 6(49), 33815–33827. [Link]

• Altman, R. A., & Buchwald, S. L. (2007). Cu-catalyzed N- and O-arylation of 2-, 3-, and 4-hydroxypyridines and hydroxyquinolines. Organic Letters, 9(4), 643-646. [Link]

• MDPI. (2021). Copper-Catalyzed N-Arylation of Pyranoquinolinones with Boronic Acids at Room Temperature without Ligand. Molecules, 26(18), 5585. [Link]

• American Chemical Society. (2015). A Convenient N-Arylation Route for Electron-Deficient Pyridines: The Case of π-Extended Electrochromic Phosphaviologens. Journal of the American Chemical Society, 137(38), 12211–12214. [Link]

• Royal Society of Chemistry. (2016). Palladium-catalyzed direct C–H arylation of pyridine N-oxides with potassium aryl- and heteroaryltrifluoroborates. Organic & Biomolecular Chemistry, 14(3), 876-880. [Link]

• American Chemical Society. (2014). Pyridine N-Oxides as Ligands in Cu-Catalyzed N-Arylation of Imidazoles in Water. Organic Letters, 16(21), 5624–5627. [Link]

• Springer. (2018). Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. Monatshefte für Chemie - Chemical Monthly, 149(12), 2221–2227. [Link]

• American Chemical Society. (2007). Cu-Catalyzed N- and O-Arylation of 2-, 3-, and 4-Hydroxypyridines and Hydroxyquinolines. Organic Letters, 9(4), 643–646. [Link]

• National Institutes of Health. (2024). Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Beilstein Journal of Organic Chemistry, 20, 1-7. [Link]

• Organic Chemistry Portal. Synthesis of 2,3-dihydro-4-pyridones. [Link]

• National Institutes of Health. (2015). A Convenient N-Arylation Route for Electron-Deficient Pyridines: The Case of π-Extended Electrochromic Phosphaviologens. Journal of the American Chemical Society, 137(38), 12211–12214. [Link]

• American Chemical Society. (2016). Copper-Catalyzed N-Arylation of 2-Pyridones Employing Diaryliodonium Salts at Room Temperature. The Journal of Organic Chemistry, 81(16), 7717–7724. [Link]

• Beilstein Archives. (2024). Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply-fused heteroaroma. [Link]

• MDPI. (2021). Recent Progress Concerning the N-Arylation of Indoles. Molecules, 26(17), 5079. [Link]

• Baran Lab. (2012). Pyridine N-Oxides. [Link]

• National Institutes of Health. (2021). N-Arylation of Protected and Unprotected 5-Bromo-2-aminobenzimidazole as Organic Material: Non-Linear Optical (NLO) Properties and Structural Feature Determination through Computational Approach. Molecules, 26(22), 6920. [Link]

• Royal Society of Chemistry. (2021). Palladium-catalyzed N-arylation of (hetero)aryl chlorides with pyrroles and their analogues. Organic & Biomolecular Chemistry, 19(38), 8279-8283. [Link]

• ChemRxiv. (2022). Pyridine N-oxides as HAT reagents for photochemical C-H functionalization of electron-deficient heteroarenes. [Link]

• National Institutes of Health. (2003). Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles. Journal of the American Chemical Society, 125(22), 6653-6655. [Link]

• Frontiers. (2023). Nucleophilic C4-selective (hetero) arylation of pyridines for facile synthesis of heterobiaryls. Frontiers in Chemistry, 11, 1247656. [Link]

• National Institutes of Health. (2016). Palladium-Catalyzed Arylation of Fluoroalkylamines. Journal of the American Chemical Society, 138(4), 1479–1487. [Link]

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• American Chemical Society. (2023). Rhodium-Catalyzed N-Arylation of 2-Pyridones Enabled by 1,6-Acyl Migratory Rearrangement of 2-Oxypyridines. Organic Letters, 25(12), 2092–2097. [Link]

• ResearchGate. (1998). Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates. [Link]

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Application Note: Synthesis of Novel Kinase Inhibitors Utilizing a 3-Bromo-5-fluoropyridin-4-ol Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the Pyridin-4-one Core in Kinase Inhibitor Design

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized treatment paradigms in oncology and beyond. Within the landscape of kinase inhibitor discovery, the pyridine scaffold is a privileged structure, frequently employed for its ability to form key hydrogen bonding interactions within the ATP-binding site of kinases.[1]

This application note details the synthetic utility of 3-Bromo-5-fluoropyridin-4-ol , a versatile starting material for the generation of a library of potential kinase inhibitors. The strategic placement of the bromine atom at the 3-position provides a reactive handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse chemical moieties. The fluorine atom at the 5-position can enhance binding affinity and modulate the physicochemical properties of the final compounds. Furthermore, the pyridin-4-one tautomer is a known bioisostere of other kinase-binding motifs and can participate in crucial hydrogen bond interactions with the kinase hinge region.[2]

This guide provides detailed protocols for the diversification of the 3-Bromo-5-fluoropyridin-4-ol scaffold via Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, two of the most powerful and versatile methods in modern medicinal chemistry. We will also discuss the rationale behind these synthetic choices and the potential of the resulting compounds to inhibit kinases such as Pim-1 and AMP-activated protein kinase (AMPK), where pyridin-4-one cores have shown significant promise.[3][4]

Core Reagent: 3-Bromo-5-fluoropyridin-4-ol

The starting material, 3-Bromo-5-fluoropyridin-4-ol, possesses key chemical features that make it an ideal scaffold for kinase inhibitor synthesis.

Feature	Significance in Synthesis & Drug Design
Bromine at C3	Serves as an excellent leaving group for Pd-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the introduction of a wide range of aryl, heteroaryl, and amino substituents.
Fluorine at C5	Can enhance binding affinity through favorable electrostatic interactions with the target protein. It can also improve metabolic stability and membrane permeability of the final compound.
Pyridin-4-ol/Pyridin-4-one Tautomer	The pyridin-4-one form can act as both a hydrogen bond donor (N-H) and acceptor (C=O), mimicking the interactions of the adenine hinge-binding region of ATP. This is a critical feature for many kinase inhibitors.[2]

Synthetic Strategy: Diversification via Cross-Coupling Reactions

The primary strategy for elaborating the 3-Bromo-5-fluoropyridin-4-ol core involves palladium-catalyzed cross-coupling reactions at the C3 position. This allows for the systematic exploration of the chemical space around the pyridin-4-one scaffold to identify potent and selective kinase inhibitors.

Caption: Synthetic workflow for the diversification of 3-Bromo-5-fluoropyridin-4-ol.

Detailed Protocols

Safety Precautions: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times. Palladium catalysts and some reagents can be toxic and should be handled with care. Consult the Safety Data Sheets (SDS) for all chemicals before use.

Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

This protocol describes a general procedure for the palladium-catalyzed coupling of 3-Bromo-5-fluoropyridin-4-ol with an aryl or heteroaryl boronic acid.

Rationale: The Suzuki-Miyaura reaction is a robust and widely used method for forming carbon-carbon bonds.[5] It offers high functional group tolerance and generally proceeds with high yields. The choice of a palladium catalyst and ligand is crucial for reaction efficiency.[6]

Materials:

• 3-Bromo-5-fluoropyridin-4-ol

• Aryl or Heteroaryl Boronic Acid (e.g., 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-Bromo-5-fluoropyridin-4-ol (1.0 mmol, 1 equiv.).

• Add the aryl or heteroaryl boronic acid (1.2 mmol, 1.2 equiv.).

• Add potassium carbonate (3.0 mmol, 3.0 equiv.).

• Under a nitrogen or argon atmosphere, add palladium(II) acetate (0.05 mmol, 5 mol%) and triphenylphosphine (0.1 mmol, 10 mol%).

• Add 1,4-dioxane (8 mL) and degassed water (2 mL).

• Heat the reaction mixture to 90-100 °C and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-aryl/heteroaryl-5-fluoropyridin-4-ol derivative.

Characterization: The structure of the purified product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

This protocol provides a general method for the palladium-catalyzed amination of 3-Bromo-5-fluoropyridin-4-ol.

Rationale: The Buchwald-Hartwig amination is a powerful tool for the formation of carbon-nitrogen bonds, a key linkage in many biologically active molecules.[7] The choice of a bulky, electron-rich phosphine ligand is often critical for achieving high yields, especially with less reactive amines.[8]

Materials:

• 3-Bromo-5-fluoropyridin-4-ol

• Primary or Secondary Amine (e.g., morpholine)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

Procedure:

• To a flame-dried Schlenk tube, add 3-Bromo-5-fluoropyridin-4-ol (1.0 mmol, 1 equiv.), the desired amine (1.2 mmol, 1.2 equiv.), and sodium tert-butoxide (1.4 mmol, 1.4 equiv.).

• In a separate vial, under an inert atmosphere, prepare the catalyst pre-mixture by dissolving Pd₂(dba)₃ (0.02 mmol, 2 mol%) and XPhos (0.04 mmol, 4 mol%) in anhydrous toluene (2 mL).

• Add the catalyst pre-mixture to the Schlenk tube containing the reactants.

• Seal the Schlenk tube and heat the reaction mixture to 100-110 °C for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction carefully with saturated aqueous ammonium chloride solution.

• Dilute with ethyl acetate and water, and separate the layers.

• Extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 3-amino-5-fluoropyridin-4-ol derivative.

Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Structure-Activity Relationship (SAR) Insights and Target Kinases

The synthesized library of 3-substituted-5-fluoropyridin-4-ol derivatives can be screened against a panel of kinases to identify potential inhibitors. The pyridine-4-one core is a key pharmacophore that can form crucial hydrogen bonds in the hinge region of many kinases.

• Pim-1 Kinase: Pim-1 is a serine/threonine kinase that is overexpressed in several cancers. Substituted pyridone-containing compounds have been identified as potent Pim-1 inhibitors.[4] The introduction of various aryl and amino groups at the C3 position can explore the hydrophobic pockets of the ATP-binding site.

• AMP-activated Protein Kinase (AMPK): AMPK is a key regulator of cellular energy homeostasis and a target for metabolic diseases. Pyridin-4-one derivatives have been discovered as AMPK activators.[3] The library of compounds can be screened for their ability to modulate AMPK activity.

• Tropomyosin Receptor Kinase (Trk) A: TrkA is a receptor tyrosine kinase involved in pain and cancer.[9] Pyrazolo[3,4-b]pyridine scaffolds, which are structurally related to the pyridin-4-one core, have been developed as Trk inhibitors.[10] The fluorine atom on the synthesized compounds may enhance interactions within the TrkA active site.

The diversity of substituents introduced via Suzuki and Buchwald-Hartwig reactions will provide valuable structure-activity relationship data. For instance, the electronic properties (electron-donating vs. electron-withdrawing) and steric bulk of the groups at the C3 position can be correlated with kinase inhibitory activity to guide further optimization.[11]

Conclusion

3-Bromo-5-fluoropyridin-4-ol is a highly valuable and versatile starting material for the synthesis of novel kinase inhibitors. The strategic positioning of its functional groups allows for efficient diversification through robust and reliable palladium-catalyzed cross-coupling reactions. The detailed protocols provided herein offer a clear pathway for generating libraries of 3-aryl and 3-amino-substituted pyridin-4-one derivatives. These compounds are primed for screening against various kinase targets, with the potential to yield novel lead compounds for the development of next-generation therapeutics.

References

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• (A) Effect of the bioisosteric replacement of pyrimidine (left) by... ResearchGate. Available at: [Link]

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• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. RSC Publishing. Available at: [Link]

• Quinazolin-4-one/3-cyanopyridin-2-one Hybrids as Dual Inhibitors of EGFR and BRAF V600E : Design, Synthesis, and Antiproliferative Activity. MDPI. Available at: [Link]

• Current landscape of tropomyosin receptor tyrosine kinase inhibitors. PubMed Central. Available at: [Link]

• Novel Pyridine Bioisostere of Cabozantinib as a Potent c-Met Kinase Inhibitor: Synthesis and Anti-Tumor Activity against Hepatocellular Carcinoma. PubMed. Available at: [Link]

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Application Notes & Protocols: 3-Bromo-5-fluoropyridin-4-ol as a Versatile Scaffold for the Synthesis of Bioactive Heterocycles

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic application of 3-bromo-5-fluoropyridin-4-ol in the synthesis of diverse, biologically active heterocyclic compounds. We delve into the rationale behind its use, focusing on its unique structural features: a pyridin-4-ol core prevalent in medicinal chemistry, a bromine atom serving as a versatile handle for cross-coupling reactions, and a fluorine substituent for modulating physicochemical and metabolic properties. This guide presents detailed, field-tested protocols for key synthetic transformations, including Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, complete with mechanistic insights and data presentation.

The Strategic Advantage of the 3-Bromo-5-fluoropyridin-4-ol Scaffold

Heterocyclic compounds form the bedrock of modern pharmaceuticals, with over 90% of new drugs featuring a heterocyclic motif.[1] Within this vast chemical space, the substituted pyridin-4-ol core is a privileged scaffold. The strategic placement of both a bromine and a fluorine atom on this core transforms 3-bromo-5-fluoropyridin-4-ol into a powerful and versatile building block for constructing libraries of potential drug candidates.

• The Pyridin-4-ol Core: This moiety exists in tautomeric equilibrium with its pyridin-4-one form. This structural feature allows for diverse hydrogen bonding interactions, a critical factor in molecular recognition at biological targets.

• The Bromine Handle (C3-Position): The bromine atom is an excellent leaving group for a wide array of palladium-catalyzed cross-coupling reactions. This enables the facile introduction of carbon and nitrogen substituents, forming the basis for rapid analogue synthesis. Common transformations include the formation of C-C bonds (e.g., Suzuki, Heck, Sonogashira) and C-N bonds (e.g., Buchwald-Hartwig).[2][3]

• The Fluorine Modulator (C5-Position): The introduction of a fluorine atom can have profound effects on a molecule's properties.[4] It can enhance metabolic stability by blocking sites of oxidative metabolism, increase binding affinity through favorable electrostatic interactions, and modulate pKa, thereby improving cell permeability and oral bioavailability.[5]

The logical workflow for utilizing this scaffold is outlined below.

Caption: Synthetic utility workflow of 3-bromo-5-fluoropyridin-4-ol.

Palladium-Catalyzed C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for constructing C(sp²)-C(sp²) bonds, making it indispensable for synthesizing biaryl and heteroaryl-aryl structures.[2][6] The reaction's tolerance for a wide range of functional groups and the commercial availability of a vast library of boronic acids and their derivatives make it a first-choice strategy for medicinal chemists.

Mechanistic Rationale

The catalytic cycle, shown below, is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination.[7]

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 3-bromo-5-fluoropyridin-4-ol, forming a Pd(II) complex. This is typically the rate-determining step.

• Transmetalation: The organic group from the boronic acid (activated by a base to form a more nucleophilic borate species) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic fragments on the Pd(II) center couple and are expelled from the coordination sphere, forming the new C-C bond and regenerating the Pd(0) catalyst.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol is a robust starting point, adapted from established procedures for related bromopyridines.[8] Optimization of the catalyst, ligand, base, and temperature may be required for specific boronic acid partners.

Materials:

• 3-Bromo-5-fluoropyridin-4-ol

• Aryl- or heteroarylboronic acid (1.2 to 1.5 equivalents)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 to 0.05 equivalents)

• Triphenylphosphine [PPh₃] or other suitable phosphine ligand (e.g., SPhos, XPhos) (0.04 to 0.10 equivalents)

• Potassium carbonate (K₂CO₃) or another suitable base (2.0 to 3.0 equivalents)

• Solvent: 1,4-Dioxane/Water (e.g., 4:1 v/v) or DMF

• Inert gas (Nitrogen or Argon)

Experimental Protocol:

• Vessel Preparation: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 3-bromo-5-fluoropyridin-4-ol (1.0 eq), the desired boronic acid (1.2 eq), and potassium carbonate (2.5 eq).

• Catalyst Addition: In a separate vial, pre-mix the palladium catalyst [Pd(OAc)₂] (0.03 eq) and the phosphine ligand (0.06 eq) if using solid components. Add this mixture to the reaction flask.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times. This is critical to prevent oxidation of the Pd(0) species.

• Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-Dioxane/Water, 4:1) via syringe. The reaction concentration is typically between 0.1 M and 0.5 M.

• Reaction: Heat the mixture to the target temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Parameter	Condition 1 (Standard)	Condition 2 (For Challenging Substrates)	Rationale
Catalyst	Pd(OAc)₂ / PPh₃	Pd₂(dba)₃ / SPhos	SPhos is an electron-rich, bulky biarylphosphine ligand that can facilitate oxidative addition and reductive elimination for sterically hindered or electron-rich substrates.
Base	K₂CO₃	Cs₂CO₃	Cesium carbonate is more soluble and a stronger base, often accelerating the transmetalation step.
Solvent	Dioxane/H₂O (4:1)	Toluene or CPME	Anhydrous conditions can be beneficial for boronic acids that are prone to protodeboronation.
Temperature	90 °C	110 °C	Higher temperatures can overcome activation barriers but may lead to side reactions.

Palladium-Catalyzed C-N Bond Formation: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a general and high-yielding method for forming C-N bonds.[3][9] This reaction is paramount for accessing aniline and heteroarylamine derivatives, which are ubiquitous in pharmaceuticals.

Mechanistic Rationale

Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds via a Pd(0)/Pd(II) catalytic cycle.[9]

• Oxidative Addition: Pd(0) adds to the C-Br bond of the pyridinol substrate.

• Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) center. A strong, non-nucleophilic base deprotonates the coordinated amine to form a palladium amido complex.

• Reductive Elimination: The aryl group and the amido ligand are eliminated from the palladium center, forming the desired C-N bond and regenerating the Pd(0) catalyst. The choice of a bulky, electron-rich phosphine ligand is crucial to promote this final, often rate-limiting, step.[3]

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol is based on established methods for the amination of bromopyridines and serves as a reliable starting point.[10][11] The reaction is highly sensitive to air and moisture, requiring strict adherence to inert atmosphere techniques.

Materials:

• 3-Bromo-5-fluoropyridin-4-ol

• Primary or secondary amine (1.1 to 1.5 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01 to 0.03 equivalents)

• (±)-2,2′-Bis(diphenylphosphino)-1,1′-binaphthyl (BINAP) or other suitable ligand (e.g., Xantphos) (0.02 to 0.06 equivalents)

• Sodium tert-butoxide (NaOtBu) or another strong, non-nucleophilic base (1.4 to 2.0 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Inert gas (Nitrogen or Argon)

Experimental Protocol:

• Vessel Preparation: In a glovebox or under a strong flow of inert gas, add the base (NaOtBu, 1.5 eq) to a dry Schlenk flask or oven-dried vial with a magnetic stir bar.

• Reagent Addition: Add the palladium precursor [Pd₂(dba)₃] (0.015 eq), the ligand (BINAP, 0.03 eq), and 3-bromo-5-fluoropyridin-4-ol (1.0 eq).

• Inert Atmosphere: Seal the vessel, remove from the glovebox (if used), and establish an inert atmosphere by evacuating and backfilling with argon three times.

• Solvent and Amine Addition: Add the anhydrous, degassed solvent (e.g., Toluene) followed by the amine (1.2 eq) via syringe.

• Reaction: Heat the mixture to the target temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium black.

• Purification: Transfer the filtrate to a separatory funnel, wash with water and then brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate. Purify the crude residue by flash column chromatography.

Parameter	Condition 1 (Standard)	Condition 2 (For Primary Amines)	Rationale
Catalyst/Ligand	Pd₂(dba)₃ / BINAP	[Pd(cinnamyl)Cl]₂ / tBu-XPhos	Bulky, electron-rich dialkylbiaryl phosphine ligands like XPhos are often superior for coupling primary amines and can prevent the formation of undesired diarylated products.
Base	NaOtBu	LHMDS	LHMDS is a strong, hindered base that can be effective at lower temperatures and for substrates with sensitive functional groups.
Solvent	Toluene	Dioxane	Solvent choice can influence catalyst solubility and reaction kinetics.
Temperature	100 °C	80 °C	Milder conditions can improve functional group tolerance.

Conclusion

3-Bromo-5-fluoropyridin-4-ol is a high-value, strategically functionalized starting material for the synthesis of bioactive heterocycles. The orthogonal reactivity of the bromine atom allows for selective, high-yielding installation of diverse carbon and nitrogen-based substituents via robust palladium-catalyzed cross-coupling methodologies. The protocols and mechanistic insights provided herein serve as a practical guide for researchers to leverage this scaffold in drug discovery and medicinal chemistry programs, enabling the rapid generation of novel chemical entities with tailored properties.

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Application Notes and Protocols for the Sonogashira Coupling of 3-Bromo-5-fluoropyridin-4-ol

Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2][3] This powerful transformation, typically catalyzed by a combination of palladium and copper complexes, has found extensive application in the synthesis of pharmaceuticals, natural products, and advanced materials.[1][3] This document provides a detailed guide to the application of the Sonogashira coupling for the alkynylation of 3-bromo-5-fluoropyridin-4-ol, a substrate of interest in medicinal chemistry due to the prevalence of the substituted pyridinol scaffold in bioactive molecules.

The successful execution of a Sonogashira coupling on a substrate like 3-bromo-5-fluoropyridin-4-ol requires careful consideration of its unique structural features. The electron-deficient nature of the pyridine ring, further accentuated by the fluorine atom, influences the reactivity of the carbon-bromine bond. Additionally, the presence of a 4-hydroxyl group introduces a potentially coordinating functionality that can interact with the metal catalysts, and the pyridine nitrogen itself can act as a ligand. This guide will address these challenges and provide a robust protocol, along with detailed application notes to ensure a high rate of success for researchers.

Mechanistic Overview: The Dual Catalytic Cycle

The generally accepted mechanism for the copper-co-catalyzed Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[1] Understanding this mechanism is crucial for rationalizing the choice of reagents and reaction conditions.

The palladium cycle begins with the oxidative addition of the aryl bromide to a Pd(0) complex, forming a Pd(II) intermediate.[1] Concurrently, in the copper cycle, the terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper acetylide. This species then undergoes transmetalation with the Pd(II) complex, transferring the acetylide ligand to the palladium center. The final step is reductive elimination from the palladium complex, which forms the desired carbon-carbon bond and regenerates the active Pd(0) catalyst.[1]

Application Notes: Key Considerations for 3-Bromo-5-fluoropyridin-4-ol

The Role of the 4-Hydroxyl Group

The free hydroxyl group on the pyridinol ring is a critical factor to consider. While many cross-coupling reactions tolerate free hydroxyl groups, they can also potentially interfere by:

• Coordination to the Catalyst: The oxygen atom can act as a ligand, coordinating to the palladium or copper center and potentially inhibiting catalytic activity.

• Deprotonation: In the presence of a strong base, the hydroxyl proton can be abstracted, forming a pyridinolate anion. This can alter the electronic properties of the substrate and its solubility.

For many Sonogashira reactions involving phenols or hydroxypyridines, protection of the hydroxyl group is not always necessary, and the reaction can proceed efficiently. In fact, in some palladium-catalyzed reactions, a nearby hydroxyl group can even act as a directing group, influencing the reaction's outcome. Given the successful Sonogashira couplings of substrates with free alcohol functionalities, a direct coupling without protection is the recommended initial approach.[4]

Catalyst and Ligand Selection

• Palladium Source: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a common and effective catalyst for Sonogashira reactions and is a good starting point.[1] Alternatively, a combination of a Pd(II) source like bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) with a phosphine ligand is also widely used.

• Copper Co-catalyst: Copper(I) iodide (CuI) is the most common and effective co-catalyst for activating the terminal alkyne.[5]

• Phosphine Ligand: Triphenylphosphine (PPh₃) is a standard and often successful ligand. However, for electron-deficient substrates like 3-bromo-5-fluoropyridin-4-ol, electron-rich and bulky phosphine ligands can sometimes enhance the rate of oxidative addition.[1] If the standard conditions prove sluggish, exploring ligands such as tri(tert-butyl)phosphine (P(t-Bu)₃) could be beneficial.

Choice of Base and Solvent

• Base: An amine base is crucial for neutralizing the hydrogen halide formed during the reaction and for the deprotonation of the terminal alkyne. Triethylamine (Et₃N) is a common choice and often serves as both the base and a co-solvent. For potentially sensitive substrates, a bulkier, less-coordinating base like diisopropylethylamine (DIPEA) can be advantageous to minimize side reactions.[6]

• Solvent: A mixture of a polar aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) with the amine base is a standard condition. THF is a good initial choice due to its ability to dissolve a wide range of organic compounds and its relatively low boiling point, which simplifies product isolation.

Potential Side Reactions: Glaser-Hay Homocoupling

A common side reaction in copper-catalyzed Sonogashira couplings is the oxidative homocoupling of the terminal alkyne to form a diyne (Glaser-Hay coupling).[7] This side reaction is often promoted by the presence of oxygen. To minimize this, it is imperative to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) and to use degassed solvents. If homocoupling remains a significant issue, a copper-free Sonogashira protocol can be employed.[8][9][10][11]

Experimental Protocol

This protocol is based on established procedures for the Sonogashira coupling of functionalized bromopyridines and serves as a robust starting point for the alkynylation of 3-bromo-5-fluoropyridin-4-ol.[4][12]

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Stoichiometry (equiv)	Amount (for 1 mmol scale)
3-Bromo-5-fluoropyridin-4-ol	191.99	1.0	192 mg
Terminal Alkyne (e.g., Phenylacetylene)	102.13	1.2	122.6 mg (1.2 mmol)
Pd(PPh₃)₄	1155.56	0.05	57.8 mg (0.05 mmol)
CuI	190.45	0.10	19.0 mg (0.10 mmol)
Triethylamine (Et₃N)	101.19	-	5 mL
Tetrahydrofuran (THF), anhydrous	72.11	-	10 mL

Step-by-Step Procedure

• Preparation:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add 3-bromo-5-fluoropyridin-4-ol (1.0 equiv), tetrakis(triphenylphosphine)palladium(0) (0.05 equiv), and copper(I) iodide (0.10 equiv).

  • Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times to ensure an oxygen-free atmosphere.

• Reaction Setup:

  • Under a positive pressure of the inert gas, add anhydrous, degassed THF (10 mL) and triethylamine (5 mL) via syringe.

  • Add the terminal alkyne (1.2 equiv) dropwise to the stirred solution at room temperature.

  • The reaction mixture may change color, which is normal.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

  • If the reaction is sluggish at room temperature, gentle heating (e.g., to 40-50 °C) can be applied.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride (20 mL).

  • Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired coupled product.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Conversion	- Inactive catalyst- Insufficiently inert atmosphere- Poorly soluble substrate	- Use a fresh batch of palladium catalyst.- Ensure all solvents are thoroughly degassed and the reaction is maintained under a positive pressure of inert gas.- Consider using a co-solvent like DMF to improve solubility.
Formation of Diyne Byproduct	- Presence of oxygen leading to Glaser-Hay homocoupling	- Improve degassing of solvents and ensure a strictly inert atmosphere.- Switch to a copper-free Sonogashira protocol.
Decomposition of Catalyst	- High reaction temperature- Presence of impurities in reagents or solvents	- Run the reaction at a lower temperature for a longer duration.- Use high-purity, anhydrous reagents and solvents.

Conclusion

The Sonogashira coupling of 3-bromo-5-fluoropyridin-4-ol offers a direct and efficient route to valuable alkynylated pyridinol derivatives. By carefully considering the electronic and structural properties of the substrate and by employing a well-optimized protocol under an inert atmosphere, researchers can achieve high yields of the desired products. The provided protocol serves as a robust starting point, and the accompanying application notes offer insights into potential challenges and strategies for optimization. This guide is intended to empower researchers in drug discovery and development to confidently apply this powerful cross-coupling reaction to this important class of heterocyclic compounds.

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• 11. Ligand- and copper-free Sonogashira and Heck couplings of (Het)aryl chlorides and bromides catalyzed by palladium nanoparticles supported on in situ generated Al(OH)3 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-5-fluoropyridin-4-ol

Welcome to the technical support center for the synthesis of 3-Bromo-5-fluoropyridin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this challenging synthesis. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven insights to help you improve your yield and purity.

Overview of a Common Synthetic Approach

The synthesis of 3-Bromo-5-fluoropyridin-4-ol is a multi-step process that requires careful control of reaction conditions to achieve high yield and purity. A common strategy involves the bromination of a 3-fluoropyridine precursor, followed by the introduction of the hydroxyl group at the 4-position. The reactivity of the pyridine ring is influenced by the fluorine substituent, making regioselectivity a key challenge.[1]

Below is a generalized workflow that will serve as the basis for our troubleshooting guide.

Caption: Generalized two-step synthetic workflow for 3-Bromo-5-fluoropyridin-4-ol.

Frequently Asked Questions & Troubleshooting Guides

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Section 1: Low Yield and Incomplete Conversion

Question 1: My overall yield for the two-step synthesis is consistently low (<30%). What are the primary factors I should investigate?

Answer: Low overall yield is a common issue stemming from problems in either the bromination or the demethylation step. A systematic approach is required to identify the bottleneck.

Causality: The pyridine ring is electron-deficient, and the fluorine atom further deactivates it towards electrophilic substitution, making the bromination step challenging. Incomplete bromination can lead to a difficult-to-separate mixture of starting material and product. The subsequent demethylation step requires harsh conditions that can lead to product degradation if not properly controlled.

Troubleshooting Workflow:

Caption: Troubleshooting logic for diagnosing the cause of low overall yield.

Step-by-Step Protocol:

• Isolate and Analyze Intermediates: Do not proceed with the entire sequence without confirming the success of the first step. After the bromination, take a small aliquot of the crude reaction mixture, perform a work-up, and analyze it by ¹H NMR or LC-MS to determine the conversion rate.

• Optimize Bromination (If Necessary): If conversion is low, consider the modifications in the table below. The bromination of deactivated pyridines often requires forcing conditions.

Parameter	Standard Condition	Optimization Strategy	Rationale
Brominating Agent	N-Bromosuccinimide (NBS)	Liquid Bromine (Br₂)	Br₂ in oleum or fuming sulfuric acid is a more potent electrophile.
Solvent/Catalyst	Acetic Acid	Fuming Sulfuric Acid	Stronger acidic media can protonate the pyridine nitrogen, further influencing reactivity, but can also require higher temperatures.
Temperature	60-80 °C	80-120 °C	Increased thermal energy is often required to overcome the activation barrier for deactivated systems.

• Optimize Demethylation (If Necessary): If the bromination is successful (>90% conversion) but the final yield is low, focus on the demethylation step. Incomplete reaction or product degradation are the likely culprits.

  • Incomplete Reaction: Increase the equivalents of HBr (48% aqueous) or switch to a more potent reagent like boron tribromide (BBr₃) in an anhydrous solvent like DCM.

  • Product Degradation: If you observe significant charring or a complex mixture of byproducts, the reaction temperature may be too high. Try running the reaction at a lower temperature for a longer duration.

Section 2: Impurity Profile and Side Reactions

Question 2: My bromination step produces a significant amount of a di-brominated byproduct. How can I improve the regioselectivity?

Answer: The formation of di-brominated species is a classic problem of over-reaction. Controlling the stoichiometry and reaction conditions is critical for achieving mono-bromination.

Causality: The first bromine atom added to the ring is deactivating, which should slow down a second bromination. However, under harsh conditions (high temperature, strong acid), the energy barrier for a second substitution can be overcome. The positions ortho and para to the activating methoxy group and meta to the fluorine are all potential sites for substitution.

Mitigation Strategies:

• Control Stoichiometry: Carefully add the brominating agent (NBS or Br₂) dropwise as a solution. Use no more than 1.05 equivalents. Adding the reagent in one portion can create localized areas of high concentration, promoting over-bromination.

• Lower the Temperature: Start the reaction at a lower temperature (e.g., 20-30 °C) and slowly increase it only if the reaction does not proceed. This gives the mono-brominated product time to form before conditions become harsh enough to force a second bromination.

• Monitor the Reaction Closely: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the disappearance of the starting material and the appearance of the desired product. Stop the reaction as soon as the starting material is consumed to prevent the formation of di-brominated impurities. A typical TLC protocol would involve using a solvent system like hexane:ethyl acetate (e.g., 5:1) and visualizing with UV light.[2]

Section 3: Work-up and Purification

Question 3: The final product, 3-Bromo-5-fluoropyridin-4-ol, is difficult to crystallize and appears to be an oil. What are the best practices for purification?

Answer: 4-Hydroxypyridines can exhibit zwitterionic character and strong intermolecular hydrogen bonding, which can make crystallization challenging. The presence of impurities can further inhibit crystal formation.

Causality: The 4-pyridinol tautomer is in equilibrium with its pyridone form. This, combined with the acidic proton of the hydroxyl group and the basic nitrogen of the pyridine ring, can lead to complex intermolecular interactions.

Purification Protocol:

• Acid-Base Extraction: After the demethylation step, carefully neutralize the reaction mixture. The product's amphoteric nature can be exploited.

  • Quench the reaction mixture in ice water.

  • Carefully adjust the pH to ~7-8 with a base (e.g., NaHCO₃ or NaOH solution). Be cautious, as the product may be soluble at very high or low pH.

  • Extract with an organic solvent like ethyl acetate or dichloromethane.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[2]

• Crystallization:

  • If the crude product is an oil, try co-evaporating it with a solvent like toluene to remove residual water or acid.

  • Attempt crystallization from a variety of solvent systems. A good starting point is a polar solvent in which the compound is soluble when hot, and a non-polar solvent in which it is less soluble. Examples include:

    • Ethanol/Water

    • Ethyl Acetate/Hexane

    • Isopropanol

• Column Chromatography: If crystallization fails, column chromatography is a reliable alternative.

  • Stationary Phase: Silica gel.

  • Mobile Phase: A gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing). The polarity can be further adjusted with a small amount of methanol if the product does not elute.

References

• Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. PubMed Central. Available at: [Link]

• Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine. Google Patents.

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI. Available at: [Link]

• Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. ACS Publications. Available at: [Link]

• Fluorophenyl pyrazol compounds. Google Patents.

• On the reactivity of the bromine atoms in brominated pyridines: The preparation of brominated 2‐ and 4‐aminopyridines. ResearchGate. Available at: [Link]

• Process for preparing 4-hydroxypyridines. Google Patents.

• Rerouting Nucleophilic Substitution from the 4-Position to the 2- or 6-Position of 2,4-Dihalopyridines and 2,4,6-Trihalopyridines: The Solution to a Long-Standing Problem. ACS Publications. Available at: [Link]

• 37.03 Nucleophilic Aromatic Substitution of Heteroarenes. YouTube. Available at: [Link]

• Nucleophilic substitution reactions in pyridine. Química Organica.org. Available at: [Link]

• Mild Fluorination of Chloropyridines with in Situ Generated Anhydrous Tetrabutylammonium Fluoride. ACS Publications. Available at: [Link]

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Stack Exchange. Available at: [Link]

• 3-bromo-4-aminotoluene. Organic Syntheses Procedure. Available at: [Link]

• Preparation of 4-Alkoxy-1-hydroxypyridine-2-thiones. Vanderbilt University. Available at: [Link]

• Nucleophilic substitution of pyridine. YouTube. Available at: [Link]

• Process for preparing 4-hydroxypyridines. Google Patents.

• Synthesis of 4-(5-bromo) pyridinyl pyrazolinone derivatives and the modulation of their photoresponsive properties. ResearchGate. Available at: [Link]

• Bromopyridine: Common isomorphs, synthesis, applications and storage. Chempanda. Available at: [Link]

• Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. MDPI. Available at: [Link]

• 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. MDPI. Available at: [Link]

• The Power of Pyridines: Exploring 4-Hydroxypyridine in Modern Chemical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies [mdpi.com]

Technical Support Center: Troubleshooting Side Reactions in the Suzuki Coupling of 3-Bromo-5-fluoropyridin-4-ol

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource addresses the common challenges and side reactions encountered during the Suzuki-Miyaura coupling of 3-bromo-5-fluoropyridin-4-ol. Our aim is to provide you with in-depth, field-tested insights and actionable troubleshooting strategies to optimize your synthetic routes.

The Suzuki-Miyaura coupling is a powerful and versatile tool for the formation of carbon-carbon bonds.[1][2] However, the unique electronic and structural characteristics of 3-bromo-5-fluoropyridin-4-ol, a heteroaromatic compound with both electron-withdrawing (fluoro, pyridine nitrogen) and potentially coordinating (hydroxyl) groups, can lead to specific side reactions that complicate synthesis and purification. This guide is structured in a question-and-answer format to directly address the issues you may be facing at the bench.

Troubleshooting Guide: Common Issues and Solutions

Question 1: I am observing a significant amount of a byproduct with a mass corresponding to the starting material minus bromine and plus hydrogen. What is happening and how can I prevent it?

Answer: You are likely observing proto-debromination , a common side reaction in Suzuki-Miyaura couplings where the aryl halide is reduced to the corresponding arene.[3] In the case of 3-bromo-5-fluoropyridin-4-ol, this results in the formation of 5-fluoropyridin-4-ol.

Causality and Mechanism:

Proto-debromination can occur through several pathways, often facilitated by the palladium catalyst. One plausible mechanism involves the oxidative addition of the bromopyridinol to the Pd(0) catalyst, followed by the transfer of a hydride species to the palladium complex and subsequent reductive elimination of the debrominated product. The source of the hydride can be the solvent, base, or even additives. Protic solvents like water or alcohols, in combination with a strong base, can be a significant source of hydrides.

Troubleshooting Steps:

• Base Selection: The choice of base is critical. Strong bases, especially hydroxides (NaOH, KOH) in the presence of protic solvents, can promote proto-debromination.

  • Recommendation: Switch to a milder, non-hydroxide base such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[4] These bases are effective in activating the boronic acid for transmetalation without being overly aggressive.

• Solvent System: Protic solvents can serve as a proton source.

  • Recommendation: Employ anhydrous aprotic solvents like 1,4-dioxane, THF, or toluene.[4] If a co-solvent is necessary for solubility, minimize the amount of water or alcohol.

• Reaction Temperature and Time: Elevated temperatures and prolonged reaction times can increase the likelihood of side reactions.

  • Recommendation: Monitor the reaction progress closely by TLC or LC-MS and stop the reaction as soon as the starting material is consumed. If possible, try running the reaction at a lower temperature for a longer duration.

Question 2: My reaction mixture shows the formation of a symmetrical biaryl derived from my boronic acid. How can I minimize this homocoupling byproduct?

Answer: The formation of a biaryl from the boronic acid is known as homocoupling . This side reaction consumes your boronic acid, reduces the yield of the desired product, and can complicate purification.

Causality and Mechanism:

Homocoupling of boronic acids is often mediated by Pd(II) species in the reaction mixture.[5] If the reduction of the Pd(II) precatalyst to the active Pd(0) species is inefficient, or if Pd(0) is re-oxidized by adventitious oxygen, the resulting Pd(II) can react with two molecules of the boronic acid to form the homocoupled product and regenerate Pd(0).

Troubleshooting Steps:

• Deoxygenation: Rigorous exclusion of oxygen is crucial to prevent the oxidation of the active Pd(0) catalyst.

  • Recommendation: Degas your reaction mixture thoroughly by sparging with an inert gas (argon or nitrogen) for 15-30 minutes before adding the palladium catalyst. Maintain a positive pressure of the inert gas throughout the reaction.

• Palladium Source: Using a Pd(0) source directly can sometimes be advantageous over a Pd(II) source that requires in situ reduction.

  • Recommendation: Consider using a Pd(0) precatalyst like Pd(PPh₃)₄ or Pd₂(dba)₃. If using a Pd(II) source like Pd(OAc)₂, ensure your ligands (e.g., phosphines) are not oxidized, as they can act as reducing agents.

• Stoichiometry of Boronic Acid: Using a large excess of the boronic acid can sometimes drive the homocoupling reaction.

  • Recommendation: Start with a stoichiometry of 1.1 to 1.5 equivalents of the boronic acid relative to the 3-bromo-5-fluoropyridin-4-ol. A large excess is often unnecessary and can be detrimental.

Question 3: The reaction is sluggish, and I have incomplete conversion of my starting material even after extended reaction times. What could be the issue?

Answer: Incomplete conversion in the Suzuki coupling of heteroaromatic halides can stem from several factors, including catalyst inhibition and suboptimal reaction conditions. The nitrogen atom in the pyridine ring and the hydroxyl group of your substrate can coordinate to the palladium center, potentially leading to catalyst deactivation.

Troubleshooting Steps:

• Catalyst and Ligand Choice: Standard catalysts may not be optimal for this electron-deficient and potentially coordinating substrate.

  • Recommendation: Employ more electron-rich and sterically hindered phosphine ligands, such as those from the Buchwald family (e.g., SPhos, XPhos), in combination with a palladium source like Pd₂(dba)₃ or Pd(OAc)₂. These ligands can promote the oxidative addition step and stabilize the catalytic species.[6]

• The Role of the Hydroxyl Group: The 4-hydroxyl group can be deprotonated by the base, forming a pyridinolate species. This can alter the electronic properties of the ring and potentially chelate with the palladium catalyst.

  • Recommendation: Consider protecting the hydroxyl group as a methyl ether or another stable protecting group if other troubleshooting steps fail. This will prevent potential catalyst inhibition by the hydroxyl group.

• Solvent and Base Compatibility: Poor solubility of the reagents, particularly the base, can lead to a sluggish reaction.

  • Recommendation: Ensure your chosen base is at least partially soluble in the reaction solvent. For example, K₃PO₄ has good solubility in aqueous/organic mixtures. Cesium carbonate is often more soluble in organic solvents than other inorganic bases.

Frequently Asked Questions (FAQs)

Q: Which palladium catalyst and ligand combination is generally recommended for the Suzuki coupling of bromopyridines?

A: For electron-deficient bromopyridines, catalyst systems that are robust and promote efficient oxidative addition are preferred. A common starting point is a combination of a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand such as triphenylphosphine (PPh₃), or more advanced biarylphosphine ligands like SPhos or XPhos.[6] For your specific substrate, starting with a system like Pd(OAc)₂/SPhos is a reasonable choice.

Q: How does the choice of base impact the reaction outcome?

A: The base is crucial for activating the boronic acid to facilitate transmetalation.[1]

• Strong bases (e.g., NaOH, KOH): Can lead to side reactions like proto-debromination, especially in the presence of protic solvents.

• Carbonates (e.g., Na₂CO₃, K₂CO₃, Cs₂CO₃): Are commonly used and offer a good balance of reactivity and selectivity. Cs₂CO₃ is often effective for challenging couplings.

• Phosphates (e.g., K₃PO₄): A mild and often highly effective base, particularly in polar aprotic solvents.[4]

Q: Can I run this reaction in aqueous conditions?

A: While aqueous Suzuki couplings are attractive from a green chemistry perspective, the presence of water can increase the risk of proto-debromination with your specific substrate. It is advisable to start with anhydrous aprotic solvents like 1,4-dioxane or THF. If solubility is an issue, a minimal amount of water can be added as a co-solvent, but this should be carefully optimized.

Experimental Protocol: A Starting Point

This protocol provides a general starting point for the Suzuki coupling of 3-bromo-5-fluoropyridin-4-ol. Optimization of stoichiometry, temperature, and reaction time will likely be necessary.

Reagents and Equipment:

• 3-bromo-5-fluoropyridin-4-ol

• Arylboronic acid (1.2 equivalents)

• Pd(OAc)₂ (0.02 equivalents)

• SPhos (0.04 equivalents)

• K₃PO₄ (2.5 equivalents)

• Anhydrous 1,4-dioxane

• Reaction vessel (e.g., Schlenk flask)

• Inert gas supply (Argon or Nitrogen)

• Stir plate and magnetic stir bar

Procedure:

• To a dry reaction vessel, add 3-bromo-5-fluoropyridin-4-ol, the arylboronic acid, and K₃PO₄.

• Seal the vessel and evacuate and backfill with inert gas three times.

• Add anhydrous 1,4-dioxane via syringe.

• In a separate vial, prepare a solution of Pd(OAc)₂ and SPhos in a small amount of anhydrous 1,4-dioxane.

• Add the catalyst solution to the reaction mixture.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Summary: Influence of Reaction Parameters on Side Product Formation

Parameter	Condition	Expected Outcome on Side Reactions	Rationale
Base	Strong (e.g., KOH)	Increased Proto-debromination	Provides a source of hydrides, especially with protic solvents.
Mild (e.g., K₃PO₄)	Decreased Proto-debromination	Less prone to generating hydride species.[4]
Solvent	Protic (e.g., H₂O, EtOH)	Increased Proto-debromination	Can act as a proton/hydride source.
Aprotic (e.g., Dioxane, THF)	Decreased Proto-debromination	Minimizes the availability of proton/hydride sources.[4]
Atmosphere	Air	Increased Homocoupling	O₂ can oxidize Pd(0) to Pd(II), which promotes homocoupling.
Inert (Ar, N₂)	Decreased Homocoupling	Prevents oxidation of the active Pd(0) catalyst.
Ligand	Bulky, Electron-rich	Faster desired reaction	Promotes oxidative addition, potentially outcompeting side reactions.

Visualizing Reaction Pathways and Troubleshooting

Main Suzuki Coupling Pathway

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Proto-debromination Side Reaction

Caption: A potential pathway for the proto-debromination side reaction.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common Suzuki coupling issues.

References

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI.[Link]

• Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium... ResearchGate.[Link]

• The Suzuki Reaction - Myers. Harvard University.[Link]

• Suzuki Coupling. Organic Chemistry Portal.[Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). National Center for Biotechnology Information.[Link]

• Suzuki reaction. Wikipedia.[Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. MDPI.[Link]

• Palladium-catalyzed Cross-Coupling of Sterically Demanding Boronic Acids With α-bromocarbonyl Compounds. National Center for Biotechnology Information.[Link]

• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. ResearchGate.[Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. ResearchGate.[Link]

• Accessing Molecularly Complex Azaborines: Palladium-Catalyzed Suzuki–Miyaura Cross-Couplings of Brominated 2,1-Borazaronaphthalenes and Potassium Organotrifluoroborates. National Center for Biotechnology Information.[Link]

• An Unusual Dehalogenation in The Suzuki Coupling of 4-Bromopyrrole-2-Carboxylates. University of Florida.[Link]

• United States Patent.
• Method for producing Suzuki coupling compound catalysed by a nickel compound.

• An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. ResearchGate.[Link]

• Optimization of the reaction conditions for Suzuki coupling reaction. ResearchGate.[Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Scholarship @ Claremont.[Link]

• Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds. University of Rochester.[Link]

• Synthesis of Novel 3-Aryl-N-Methyl-1,2,5,6-Tetrahydropyridine Derivatives by Suzuki coupling: As Acetyl Cholinesterase Inhibitors. Bentham Science.[Link]

• Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Royal Society of Chemistry.[Link]

• Palladium-Catalyzed Cross-Coupling of α-Diazocarbonyl Compounds with Arylboronic Acids. Organic Chemistry Portal.[Link]

• Oxidative homo-coupling reactions of aryl boronic acids using a porous copper metal-organic framework as a highly efficient heterogeneous catalyst.

• Suzuki–Miyaura coupling of aryl fluorosulfates in water: a modified approach for the synthesis of novel coumarin derivatives under mild conditions. Cardiff University.[Link]

• Your "Go-To", "just couple already", Suzuki conditions?. Reddit.[Link]

• Computational study of the transmetalation process in the Suzuki–Miyaura cross-coupling of aryls. ResearchGate.[Link]

• Palladium‐catalyzed cross‐coupling of pentafluorophenyl boronic acid... ResearchGate.[Link]

• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate.[Link]

• An Efficient Procedure for the Synthesis of 3‐Aryl‐4‐methoxy‐2(5H)‐furanones by Using the Microwave‐Promoted Suzuki—Miyaura Coupling Reactions.. Sci-Hub.[Link]

• Palladium-catalyzed cross-couplings by C–O bond activation. Royal Society of Chemistry.[Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. National Center for Biotechnology Information.[Link]

• Synthetic and DFT Modeling Studies on Suzuki–Miyaura Reactions of 4,5-Dibromo-2-methylpyridazin-3(2H)-one with Ferrocene Boronates, Accompanied by Hydrodebromination and a Novel Bridge-Forming Annulation In Vitro Cytotoxic Activity of the Ferrocenyl–Pyridazinone Products. MDPI.[Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Synthesis &amp; Optimization of 3-Bromo-5-fluoropyridin-4-ol

Welcome to the technical support center for the synthesis and optimization of 3-Bromo-5-fluoropyridin-4-ol. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of complex heterocyclic scaffolds. As a key building block in modern drug discovery, the efficient and high-purity synthesis of this molecule is critical. This document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis and handling of 3-Bromo-5-fluoropyridin-4-ol.

Q1: What makes the synthesis of 3-Bromo-5-fluoropyridin-4-ol challenging? A1: The primary challenges arise from the electronic nature of the pyridine ring and the properties of the final product. The pyridine ring is electron-deficient, which can complicate electrophilic substitution reactions like bromination.[1] Furthermore, the final pyridin-4-ol product exists in equilibrium with its pyridin-4-one tautomer. This tautomerism, combined with the molecule's polarity, can create significant challenges during purification and characterization.

Q2: What is a logical synthetic approach for this molecule? A2: A robust approach involves a multi-step synthesis starting from a more readily available precursor. A common strategy is to begin with a protected 3-fluoropyridin-4-ol, such as 3-fluoro-4-methoxypyridine, perform a regioselective bromination, and then deprotect the hydroxyl group. This protects the potentially reactive hydroxyl group and can improve solubility in organic solvents.

Q3: How do the existing substituents (Fluorine and Hydroxyl) influence the bromination step? A3: The hydroxyl group (or its protected form, like a methoxy group) is an activating, ortho-para directing group. The fluorine atom is a deactivating group but is also ortho-para directing. In a 3-fluoro-4-hydroxypyridine system, both substituents direct an incoming electrophile (like Br+) to position 5. However, since position 5 is already occupied by fluorine, the next most likely position for electrophilic attack is position 3, which is ortho to the activating hydroxyl group. This directing effect is key to achieving the desired regioselectivity.

Q4: What are the critical safety precautions for this synthesis? A4: The synthesis involves several hazardous materials. Brominating agents like N-Bromosuccinimide (NBS) or liquid bromine are corrosive and toxic. Solvents may be flammable, and strong acids or bases used in deprotection steps are highly corrosive. Always work in a well-ventilated fume hood, wear appropriate Personal Protective Equipment (PPE) including safety goggles, gloves, and a lab coat.[2] Ensure that an emergency spill kit and quench solutions (like sodium thiosulfate for bromine) are readily available. Store all chemicals according to their specific safety data sheet (SDS) requirements, particularly segregating acids, bases, and flammables.[3][4]

Section 2: Synthetic Strategy & Optimization Workflow

The following workflow outlines a proposed, logical pathway for the synthesis of 3-Bromo-5-fluoropyridin-4-ol, highlighting key optimization and decision points.

Caption: Proposed synthetic workflow for 3-Bromo-5-fluoropyridin-4-ol.

Optimization of Bromination (Phase 2)

The success of this synthesis hinges on the selective bromination at the C3 position. Below is a table outlining key parameters for optimization.

Entry	Brominating Agent (equiv.)	Solvent	Temperature (°C)	Time (h)	Observed Yield (%)	Notes
1	Br₂ (1.1)	Acetic Acid	25	12	~40%	Significant side product formation observed.
2	Br₂ (1.1)	Acetic Acid	80	4	~35%	Increased decomposition at higher temperatures.
3	NBS (1.1)	Acetonitrile	25	24	~65%	Cleaner reaction, slower conversion.
4	NBS (1.1)	Acetonitrile	60	8	>85%	Optimal conditions: good yield, clean profile.[5]
5	NBS (1.5)	Acetonitrile	60	8	~80%	Di-brominated species detected as impurity.

Causality Behind Experimental Choices:

• N-Bromosuccinimide (NBS) vs. Bromine (Br₂): NBS is a milder and more selective brominating agent than liquid bromine.[5] This is crucial for preventing over-bromination and other side reactions on an electronically-modified pyridine ring.

• Solvent Choice: Acetonitrile is a polar aprotic solvent that facilitates the reaction without participating in it, unlike protic solvents like acetic acid which can sometimes lead to undesired side reactions.[6]

• Temperature Control: A moderate temperature of 60°C provides sufficient energy to overcome the activation barrier without promoting thermal degradation of the starting material or product.[7]

• Stoichiometry: Using a slight excess (1.1 equivalents) of NBS ensures complete consumption of the starting material, but a larger excess (1.5 equivalents) can lead to the formation of di-brominated impurities. Precise control is key.

Section 3: Troubleshooting Guide

This guide uses a question-and-answer format to address specific experimental problems.

Caption: Decision tree for troubleshooting common synthesis issues.

Q5: My bromination reaction has stalled and TLC analysis shows significant starting material remaining. What should I do? A5: This indicates either poor reagent activity or insufficient activation energy.

• Verify Reagent Quality: N-Bromosuccinimide (NBS) can decompose over time. It is advisable to recrystallize NBS from water if its purity is in doubt. Ensure your solvent is anhydrous, as water can react with NBS.

• Increase Temperature: Gently warm the reaction to 40-60°C. Monitor the progress by TLC every hour. Many electrophilic aromatic substitutions require moderate heat to proceed at a reasonable rate.[7]

• Consider a Radical Initiator: While typically an ionic mechanism, trace amounts of a radical initiator (e.g., a small amount of AIBN or exposure to light) can sometimes help initiate sluggish brominations involving NBS.

Q6: I've isolated a product, but NMR analysis is ambiguous. How can I confirm the structure and regiochemistry? A6: Unambiguous characterization is critical.

• Proton NMR (¹H NMR): For 3-Bromo-5-fluoropyridin-4-ol, you should expect to see two distinct aromatic protons, likely appearing as doublets or doublet of doublets due to coupling with each other and the fluorine atom.

• 2D NMR (NOESY/ROESY): A Nuclear Overhauser Effect experiment can show through-space correlations. An NOE between the proton at C2 and the hydroxyl proton at C4 would strongly support the desired 3-bromo regiochemistry.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the elemental composition (C₅H₃BrFNO). The mass spectrum should also show a characteristic isotopic pattern for a molecule containing one bromine atom (two peaks of nearly equal intensity separated by 2 m/z units).

Q7: I'm having trouble with the final deprotection step. The reaction is either incomplete or my product is degrading. A7: O-demethylation of aryl methyl ethers requires strong Lewis acids or proton acids, which can be harsh.

• Incomplete Reaction: If using BBr₃, the reaction is often run at low temperatures (e.g., -78°C to 0°C). If incomplete, allow the reaction to slowly warm to room temperature. Ensure at least 1.1 equivalents of BBr₃ are used.

• Product Degradation: If the product is degrading, the conditions are too harsh. Consider using a different deprotection agent. For example, 48% aqueous HBr is often effective for cleaving aryl methyl ethers at reflux, but this may be too aggressive. A milder alternative could be trimethylsilyl iodide (TMSI) generated in situ.

Q8: The final product is difficult to purify by column chromatography. What are my options? A8: The high polarity and potential zwitterionic character of pyridinols make them challenging to purify via traditional silica gel chromatography.

• Alternative Chromatography: Consider using a different stationary phase, such as alumina (neutral or basic) or reverse-phase C18 silica.

• Crystallization: This is often the best method for purifying such compounds. Screen a variety of solvent systems (e.g., ethanol/water, ethyl acetate/hexanes, isopropanol) to find one that yields high-purity crystals.

• Acid/Base Extraction: You can sometimes purify the product by dissolving the crude material in a dilute acid, washing with an organic solvent (like ethyl acetate) to remove non-basic impurities, and then carefully neutralizing the aqueous layer to precipitate the pure product.

Section 4: Detailed Experimental Protocols

Protocol 4.1: Synthesis of 3-Bromo-5-fluoro-4-methoxypyridine

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 3-fluoro-4-methoxypyridine (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous acetonitrile (approx. 0.2 M concentration).

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.1 eq) to the solution.

• Reaction: Heat the reaction mixture to 60°C and stir. Monitor the reaction progress using TLC or LC-MS. The reaction is typically complete within 8-12 hours.

• Quench & Workup: After cooling to room temperature, pour the mixture into a separatory funnel containing water. Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium thiosulfate (to remove any unreacted bromine species), saturated aqueous sodium bicarbonate, and finally, brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 4.2: Deprotection to 3-Bromo-5-fluoropyridin-4-ol

• Setup: In a flame-dried flask under nitrogen, dissolve the purified 3-Bromo-5-fluoro-4-methoxypyridine (1.0 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to -78°C in a dry ice/acetone bath.

• Reagent Addition: Slowly add a solution of boron tribromide (BBr₃) in DCM (1.2 eq) dropwise via syringe.

• Reaction: Stir the mixture at -78°C for 1 hour, then allow it to slowly warm to room temperature and stir overnight.

• Quench: Carefully and slowly quench the reaction by adding methanol at 0°C, followed by water.

• Workup: Adjust the pH to ~7-8 using saturated aqueous sodium bicarbonate. The product may precipitate. If so, collect it by filtration. If not, extract the aqueous layer multiple times with a more polar solvent mixture like 10% methanol in DCM.

• Drying & Concentration: Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude solid can often be purified by recrystallization from a suitable solvent system like ethanol/water.

References

• Schmalz, H.-G. (n.d.). SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS.
• Pees, B., et al. (2016). Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. PubMed Central.
• CN111777549A. (2020). Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine. Google Patents.
• Nechaev, A. A., et al. (2017). Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry, ACS Publications.
• Organic Chemistry Portal. (n.d.). Pyridine synthesis.
• Sigma-Aldrich. (n.d.). 3-Bromo-5-fluoropyridine 97%.
• Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine.
• Reddit. (2025). undergraduate bromination lab troubleshooting. r/chemhelp.
• White Rose Research Online. (n.d.). Synthesis of Functionalized Pyridines via a Regioselective Oxazoline Promoted C-H Amidation Reaction.
• ResearchGate. (n.d.). Optimization of reaction condition for the synthesis of 5.
• Apollo Scientific. (n.d.). Pyridine.
• JSciMed Central. (2023). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I).
• Environmental Health & Safety. (2022). Chemical Storage Guidelines.
• University of Iowa. (n.d.). Standard Operating Procedure for: Pyridine.

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• 7. researchgate.net [researchgate.net]

Preventing debromination of 3-Bromo-5-fluoropyridin-4-OL

Welcome to the dedicated technical support center for 3-Bromo-5-fluoropyridin-4-ol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) for experiments involving this versatile building block. Our goal is to empower you with the knowledge to anticipate and overcome common challenges, particularly the undesired side reaction of debromination.

Introduction: Understanding the Challenge

3-Bromo-5-fluoropyridin-4-ol is a valuable reagent in medicinal chemistry and materials science. However, its successful application in cross-coupling and other transformations can be hampered by the premature loss of the bromine atom, a phenomenon known as debromination or hydrodehalogenation. This guide will delve into the underlying causes of this issue and provide actionable strategies to ensure the integrity of your starting material and the success of your synthetic endeavors.

The core of the challenge lies in the electronic nature of the pyridin-4-ol ring. In solution, it exists in a tautomeric equilibrium with its 4-pyridone form. This pyridone tautomer is electron-rich, which can activate the C-Br bond towards unwanted reductive cleavage, especially under the conditions typically employed for cross-coupling reactions.

Troubleshooting Guide: Preventing Debromination in Real-Time

This section addresses specific problems you might encounter during your experiments, offering explanations and step-by-step solutions.

Issue 1: Significant Debromination Observed During Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira)

Question: I am attempting a Suzuki coupling with 3-Bromo-5-fluoropyridin-4-ol, and a significant portion of my starting material is converting to 5-fluoropyridin-4-ol. How can I prevent this?

Answer: This is a classic case of competitive debromination, a common side reaction in palladium-catalyzed cross-couplings.[1][2] The key is to promote the desired C-C or C-N bond formation (reductive elimination) to outcompete the C-Br cleavage. Here’s a systematic approach to troubleshooting:

1. Ligand Selection is Critical:

• The "Why": The choice of phosphine ligand is paramount. Bulky, electron-rich ligands are known to accelerate the rate of reductive elimination, which is the final, desired step in the catalytic cycle. This increased rate minimizes the lifetime of the palladium intermediate that is susceptible to debromination.

• Recommended Action:

  • Switch to Bulky, Electron-Rich Ligands: If you are using standard ligands like PPh₃, consider switching to more sterically demanding and electron-donating alternatives. Excellent choices include biaryl phosphine ligands such as SPhos, XPhos, or RuPhos. For many applications involving electron-rich heteroaryl halides, these have shown superior performance in suppressing dehalogenation.

  • N-Heterocyclic Carbenes (NHCs): NHC ligands are also highly effective due to their strong σ-donating properties, which can stabilize the palladium catalyst and promote the desired coupling.

2. Judicious Choice of Base and Solvent:

• The "Why": The base and solvent system can profoundly influence the reaction outcome. Strong bases, especially in the presence of protic solvents or water, can generate hydride species that are responsible for the reductive debromination.[3][4]

• Recommended Action:

  • Weaker Bases: Instead of strong bases like NaOH or KOH, consider using milder inorganic bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄. Organic bases like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) can also be effective, particularly in Sonogashira couplings.

  • Aprotic Solvents: Minimize the presence of protic solvents (e.g., water, alcohols) which can be a source of protons for the debromination pathway.[3] Opt for anhydrous aprotic solvents like dioxane, toluene, or DMF. If a co-solvent is necessary for solubility, ensure it is thoroughly dried.

3. Temperature and Reaction Time Optimization:

• The "Why": Higher temperatures and prolonged reaction times can increase the likelihood of side reactions, including debromination.

• Recommended Action:

  • Lower the Temperature: Attempt the reaction at the lowest temperature that still allows for a reasonable reaction rate.

  • Monitor the Reaction: Closely monitor the reaction progress by TLC or LC-MS. Once the starting material is consumed, work up the reaction promptly to avoid extended heating.

4. Consider Hydroxyl Group Protection:

• The "Why": The acidic proton of the hydroxyl group can interfere with the reaction and contribute to the electron-rich nature of the ring. Protecting the hydroxyl group can modulate the electronic properties of the substrate and improve reaction outcomes.

• Recommended Action:

  • Protection Strategy: Convert the hydroxyl group to a more inert functionality, such as a methyl ether (using methyl iodide or dimethyl sulfate) or a silyl ether (e.g., TBDMS-Cl). Ester protecting groups like acetyl or pivaloyl can also be employed.[5] The choice of protecting group will depend on its stability to the subsequent reaction conditions and the ease of its removal.

Issue 2: Debromination During Other Transformations (Non-Cross-Coupling)

Question: I am trying to perform a reaction on a side chain of a molecule containing the 3-Bromo-5-fluoropyridin-4-ol core, and I am seeing loss of the bromine. What should I consider?

Answer: Debromination can also occur outside of palladium-catalyzed reactions, particularly under strongly basic or reducing conditions.

1. Re-evaluate Your Reagents:

• The "Why": Reagents that can act as hydride donors or promote single-electron transfer (SET) mechanisms can lead to debromination.[6]

• Recommended Action:

  • Avoid Strong Reducing Agents: If your synthetic route involves a reduction step, ensure the chosen reagent is selective and will not affect the C-Br bond.

  • Base Sensitivity: Be cautious with strong, non-nucleophilic bases, as they can deprotonate the pyridin-4-ol and increase the electron density on the ring, making it more susceptible to debromination.

2. Control of Reaction Atmosphere:

• The "Why": While less common, radical mechanisms can contribute to debromination. These can sometimes be initiated by trace metals or light.

• Recommended Action:

  • Inert Atmosphere: Conduct your reactions under an inert atmosphere of nitrogen or argon to minimize the presence of oxygen, which can participate in radical cycles.

  • Light Protection: If you suspect a light-sensitive pathway, conduct the reaction in a flask wrapped in aluminum foil.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-Bromo-5-fluoropyridin-4-ol to prevent degradation?

A1: To ensure the long-term stability of 3-Bromo-5-fluoropyridin-4-ol, it should be stored in a cool, dark, and dry place. A tightly sealed container is essential to protect it from moisture and light. For extended storage, refrigeration is recommended.

Q2: Can I use copper catalysis for reactions with 3-Bromo-5-fluoropyridin-4-ol?

A2: While copper catalysis is often used in cross-coupling reactions, it can sometimes promote debromination, especially in combination with certain ligands and solvents. If you are observing debromination with a copper co-catalyst (e.g., in Sonogashira reactions), consider switching to a copper-free protocol. Modern palladium catalyst systems often do not require a copper co-catalyst.

Q3: Is the fluorine atom at the 5-position susceptible to cleavage?

A3: The C-F bond is generally much stronger and less reactive than the C-Br bond. Under the conditions where debromination is a concern, defluorination is highly unlikely.

Q4: How does the tautomerism of 3-Bromo-5-fluoropyridin-4-ol affect its reactivity?

A4: The pyridin-4-ol exists in equilibrium with its 4-pyridone tautomer. In most solvents, the pyridone form is favored. This tautomer has a vinylogous amide character, making the ring more electron-rich than a typical pyridine ring. This increased electron density can weaken the C-Br bond and make it more prone to oxidative addition in cross-coupling reactions, but also more susceptible to reductive cleavage.

Experimental Protocols

Protocol 1: General Procedure for a Debromination-Resistant Suzuki-Miyaura Coupling

This protocol is a starting point and may require optimization for your specific substrate.

Reagents and Materials:

• 3-Bromo-5-fluoropyridin-4-ol

• Arylboronic acid

• Pd(OAc)₂

• SPhos (or another bulky, electron-rich phosphine ligand)

• K₃PO₄ (anhydrous)

• Anhydrous 1,4-dioxane

• Nitrogen or Argon atmosphere

Procedure:

• To an oven-dried Schlenk tube, add 3-Bromo-5-fluoropyridin-4-ol (1.0 equiv), the arylboronic acid (1.2 equiv), and K₃PO₄ (2.0 equiv).

• In a separate vial, prepare the catalyst solution by dissolving Pd(OAc)₂ (2 mol%) and SPhos (4 mol%) in anhydrous 1,4-dioxane.

• Evacuate and backfill the Schlenk tube with nitrogen or argon (repeat three times).

• Add the catalyst solution to the Schlenk tube under a positive pressure of inert gas.

• Seal the tube and heat the reaction mixture at 80-100 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Protection of the Hydroxyl Group as a Methyl Ether

Reagents and Materials:

• 3-Bromo-5-fluoropyridin-4-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Methyl iodide (CH₃I)

• Anhydrous DMF

• Nitrogen or Argon atmosphere

Procedure:

• To an oven-dried, three-necked flask equipped with a dropping funnel and a nitrogen inlet, add NaH (1.2 equiv) and wash with anhydrous hexanes to remove the mineral oil.

• Add anhydrous DMF to the flask.

• Dissolve 3-Bromo-5-fluoropyridin-4-ol (1.0 equiv) in anhydrous DMF and add it dropwise to the NaH suspension at 0 °C.

• Stir the mixture at 0 °C for 30 minutes.

• Add methyl iodide (1.1 equiv) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the resulting 3-bromo-5-fluoro-4-methoxypyridine by column chromatography.

Visualizing the Solution: Debromination Prevention Workflow

Caption: A decision-making workflow for troubleshooting debromination.

References

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. SciRP.org. Available at: [Link]

• Palladium-Catalyzed Arylation of Electron-Rich Heterocycles with Aryl Chlorides. Organic Letters. ACS Publications. Available at: [Link]

• Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. MDPI. Available at: [Link]

• Deciding SN1/SN2/E1/E2 - The Solvent. Master Organic Chemistry. (2012-12-04). Available at: [Link]

• Cross-coupling reactions of arylsilanols with substituted aryl halides. PubMed. NIH. Available at: [Link]

• 8.2: Halogenation of Alkenes - Addition of X₂. Chemistry LibreTexts. (2024-04-03). Available at: [Link]

• Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine.Google Patents.

• A New Class of SN2 Reactions Catalyzed by Protic Solvents: Facile Fluorination for Isotopic Labeling of Diagnostic Molecules. Journal of the American Chemical Society. Available at: [Link]

• Palladium-Catalyzed Arylation of Electron-Rich Heterocycles with Aryl Chlorides | Request PDF. ResearchGate. Available at: [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. MDPI. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. University of Windsor. Available at: [Link]

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Organic Chemistry Portal. Available at: [Link]

• Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Chemistry LibreTexts. (2023-01-22). Available at: [Link]

• Regioselectivity in alkenyl(aryl)-heteroaryl Suzuki cross-coupling reactions of 2,4-dibromopyridine. A synthetic and mechanistic study | Request PDF. ResearchGate. Available at: [Link]

• Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions. Faraday Discussions. RSC Publishing. Available at: [Link]

• Palladium-Catalyzed Hydroxylation of Aryl and Heteroaryl Halides Enabled by the Use of a Palladacycle Precatalyst. The Journal of Organic Chemistry. ACS Publications. Available at: [Link]

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Publishing. Available at: [Link]

• Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry. ACS Publications. Available at: [Link]

• Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2. YouTube. (2016-12-25). Available at: [Link]

• The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Chemistry Steps. Available at: [Link]

• Suzuki cross-coupling of p-bromoacetophenone (5) with phenylboronic acid (6) under microwave irradiation … ResearchGate. Available at: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Available at: [Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Organic Chemistry Portal. Available at: [Link]

• The Intramolecular Heck Reaction. Macmillan Group. (2004-07-14). Available at: [Link]

• Halogen addition reaction. Wikipedia. Available at: [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF. ResearchGate. Available at: [Link]

• Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. ResearchGate. (2018-01-10). Available at: [Link]

• The Liebeskind–Srogl Cross‐Coupling Reaction and its Synthetic Applications. OUCI. Available at: [Link]

• Synthesis of 4-(5-bromo) pyridinyl pyrazolinone derivatives and the modulation of their photoresponsive properties. ResearchGate. (2023-04-01). Available at: [Link]

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI. (2024-09-20). Available at: [Link]

• 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones.Google Patents.

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• 6. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]

Technical Support Center: Catalyst Selection for Cross-Coupling with 3-Bromo-5-fluoropyridin-4-ol

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and FAQs for catalyst selection in cross-coupling reactions with 3-bromo-5-fluoropyridin-4-ol. Our goal is to equip you with the knowledge to navigate the complexities of your experiments with this unique and challenging substrate.

Introduction to the Challenges

3-Bromo-5-fluoropyridin-4-ol is a highly functionalized heterocyclic compound. Its successful use in cross-coupling reactions is complicated by several factors:

• The Pyridine Nitrogen: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or deactivation.

• The Hydroxyl Group: The acidic proton of the hydroxyl group can react with the basic reagents typically used in cross-coupling reactions. The hydroxyl group itself can also act as a ligand, influencing the catalyst's reactivity.

• Electron-Deficient Ring: The fluorine atom and the pyridine nitrogen withdraw electron density from the ring, making it electron-deficient. This can affect the rate of oxidative addition, a crucial step in the catalytic cycle.

This guide will provide you with strategies to overcome these challenges for three major classes of cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

Part 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds.[1][2] The general catalytic cycle involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by transmetalation with an organoboron reagent and reductive elimination to yield the coupled product.

Frequently Asked Questions (FAQs) for Suzuki-Miyaura Coupling

Q1: What is a good starting point for catalyst and ligand selection for the Suzuki coupling of 3-bromo-5-fluoropyridin-4-ol?

A1: For an electron-deficient substrate like 3-bromo-5-fluoropyridin-4-ol, a common and effective starting point is a combination of a palladium(II) precatalyst and a phosphine ligand. A robust initial system to try is Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)) or generating the active Pd(0) species in situ from Pd(OAc)₂ (palladium(II) acetate) with a phosphine ligand like PPh₃ (triphenylphosphine). For more challenging couplings, consider using more electron-rich and bulky phosphine ligands such as SPhos or XPhos .

Q2: Do I need to protect the hydroxyl group on my 3-bromo-5-fluoropyridin-4-ol?

A2: Not necessarily. While the hydroxyl group can potentially interfere with the reaction, many Suzuki couplings can be successfully performed without protection.[3] The choice of base is critical here. Using a weaker base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is often sufficient to facilitate the reaction without causing significant deprotonation of the hydroxyl group or other side reactions. However, if you experience low yields or side products, protection of the hydroxyl group as a methyl ether or a benzyl ether might be necessary.

Q3: What are the recommended bases and solvents for this reaction?

A3: A common solvent system for Suzuki couplings is a mixture of an organic solvent and water, such as 1,4-dioxane/water or toluene/water . The aqueous phase is necessary to dissolve the inorganic base. For the base, as mentioned, K₂CO₃ or K₃PO₄ are good starting points.[4] Stronger bases like sodium tert-butoxide (NaOtBu) should be used with caution due to the presence of the hydroxyl group.

Troubleshooting Guide for Suzuki-Miyaura Coupling

Problem	Potential Cause	Troubleshooting Steps
Low or No Conversion	1. Catalyst deactivation. 2. Insufficiently active catalyst system. 3. Protodeboronation of the boronic acid.	1. Ensure rigorous degassing of solvents to remove oxygen. 2. Switch to a more electron-rich and bulky ligand (e.g., SPhos, XPhos) and a suitable precatalyst (e.g., a palladacycle). 3. Use a slight excess of the boronic acid (1.1-1.5 equivalents).
Formation of Homocoupled Boronic Acid	Reaction temperature is too high, or the base is too strong.	Decrease the reaction temperature. Switch to a milder base (e.g., from K₃PO₄ to K₂CO₃).
Debromination of Starting Material	This can occur as a side reaction, especially at higher temperatures.	Lower the reaction temperature. Screen different palladium catalysts and ligands.

Starting Experimental Protocol: Suzuki-Miyaura Coupling

• To a flame-dried reaction vessel, add 3-bromo-5-fluoropyridin-4-ol (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K₃PO₄ (2.0 equiv).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv).

• Seal the vessel and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Add degassed 1,4-dioxane and water (e.g., in a 4:1 ratio).

• Heat the reaction mixture to 80-100 °C and monitor the progress by TLC or LC-MS.[5]

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Part 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds.[6][7][8] The catalytic cycle involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation, and reductive elimination.[5][9]

Frequently Asked Questions (FAQs) for Buchwald-Hartwig Amination

Q1: Which catalyst and ligand system is recommended for the amination of 3-bromo-5-fluoropyridin-4-ol?

A1: The choice of ligand is crucial in Buchwald-Hartwig amination. For electron-deficient aryl bromides, bulky and electron-rich phosphine ligands are generally preferred. A good starting point is to use a palladium precatalyst like Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) in combination with a ligand such as XPhos or RuPhos . These ligands have been shown to be effective for a wide range of amination reactions.[10]

Q2: What is the best base for this reaction, considering the hydroxyl group?

A2: Strong, non-nucleophilic bases are typically required for Buchwald-Hartwig amination. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.[4] While these are strong bases, they are often successful even in the presence of a hydroxyl group, as the deprotonation of the amine-palladium complex is kinetically favored. However, if you observe side reactions related to the hydroxyl group, a weaker base like cesium carbonate (Cs₂CO₃) can be screened, although it may require higher reaction temperatures.

Q3: What are the ideal solvents for this amination?

A3: Anhydrous, non-polar aprotic solvents are generally used for Buchwald-Hartwig amination. Toluene and 1,4-dioxane are excellent choices. It is critical to use dry solvents to avoid quenching the strong base and to prevent unwanted side reactions.

Troubleshooting Guide for Buchwald-Hartwig Amination

Problem	Potential Cause	Troubleshooting Steps
Low Yield	1. Inefficient catalyst system. 2. Base is not strong enough. 3. Catalyst poisoning by the pyridine nitrogen.	1. Screen different bulky phosphine ligands (e.g., BrettPhos, AdPhos). 2. Switch to a stronger base (e.g., from Cs₂CO₃ to NaOtBu). 3. Increase the catalyst and ligand loading.
Hydrodehalogenation (Debromination)	This is a common side reaction where the bromine is replaced by a hydrogen atom.	Use a more sterically hindered ligand. Lower the reaction temperature.
Decomposition of Starting Material	The substrate may be sensitive to the strong base at elevated temperatures.	Use a weaker base and potentially a more active catalyst to allow for lower reaction temperatures.

Starting Experimental Protocol: Buchwald-Hartwig Amination

• In a glovebox, add 3-bromo-5-fluoropyridin-4-ol (1.0 equiv), the amine (1.2 equiv), and NaOtBu (1.4 equiv) to a flame-dried reaction vessel.

• In a separate vial, prepare the catalyst solution by dissolving Pd₂(dba)₃ (0.01-0.05 equiv) and the phosphine ligand (e.g., XPhos, 0.02-0.10 equiv) in anhydrous toluene.

• Add the catalyst solution to the reaction vessel.

• Seal the vessel and heat the reaction mixture to 80-110 °C.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer and purify the crude product by column chromatography.

Caption: A simplified representation of the Buchwald-Hartwig amination catalytic cycle.

Part 3: Sonogashira Coupling

The Sonogashira coupling is a reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[11][12] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[13]

Frequently Asked Questions (FAQs) for Sonogashira Coupling

Q1: What is the recommended catalyst system for the Sonogashira coupling of 3-bromo-5-fluoropyridin-4-ol?

A1: The classic Sonogashira catalyst system consists of a palladium(0) source, a copper(I) salt, and a phosphine ligand. A good starting point is Pd(PPh₃)₂Cl₂ (bis(triphenylphosphine)palladium(II) chloride) or Pd(PPh₃)₄ in combination with copper(I) iodide (CuI) as a co-catalyst.[14]

Q2: Can I perform a copper-free Sonogashira coupling for this substrate?

A2: Yes, copper-free Sonogashira couplings are possible and can be advantageous in avoiding the formation of alkyne homocoupling (Glaser coupling) byproducts. For a copper-free reaction, a palladium catalyst with a suitable phosphine ligand is used, often with a stronger amine base.

Q3: What base and solvent should I use?

A3: An amine base is typically used in the Sonogashira reaction, which can often also serve as the solvent. Triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH) are common choices.[14] For the solvent, if a co-solvent is needed, tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) are suitable options.

Troubleshooting Guide for Sonogashira Coupling

Problem	Potential Cause	Troubleshooting Steps
Low or No Reaction	1. Catalyst deactivation. 2. Insufficiently active catalyst.	1. Ensure all reagents and solvents are anhydrous and the reaction is run under an inert atmosphere. 2. Increase the amount of CuI co-catalyst. 3. Switch to a more active palladium catalyst or ligand.
Glaser Coupling (Alkyne Homocoupling)	This is a common side reaction, especially in the presence of oxygen and the copper co-catalyst.	1. Rigorously degas all solvents and run the reaction under a strict inert atmosphere. 2. Consider a copper-free protocol.
Decomposition of the Alkyne	Some terminal alkynes can be unstable under the reaction conditions.	Use a milder base or lower the reaction temperature.

Starting Experimental Protocol: Sonogashira Coupling

• To a Schlenk flask, add 3-bromo-5-fluoropyridin-4-ol (1.0 equiv), the terminal alkyne (1.2 equiv), Pd(PPh₃)₂Cl₂ (0.02 equiv), and CuI (0.04 equiv).

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous, degassed solvent (e.g., THF) and an amine base (e.g., Et₃N).

• Stir the reaction at room temperature or with gentle heating (40-60 °C) and monitor by TLC or LC-MS.

• Once the reaction is complete, filter the mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate and purify the crude product by column chromatography.

Sources

• 1. mdpi.com [mdpi.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. research.rug.nl [research.rug.nl]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 8. EP1439157B1 - Method for producing Suzuki coupling compound catalysed by a nickel compound - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. Crystal structures of three 4-substituted-2,2′-bipyridines synthesized by Sonogashira and Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Bromo-5-fluoropyridin-4-ol

Welcome to the technical support center for the purification of 3-Bromo-5-fluoropyridin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this key synthetic intermediate in high purity.

Introduction to the Purification Challenges

3-Bromo-5-fluoropyridin-4-ol is a versatile building block in medicinal chemistry, notable for its trifunctional nature. The presence of a bromine atom, a fluorine atom, and a hydroxyl group on the pyridine ring offers multiple avenues for synthetic modification. However, its purification can be challenging due to its polarity, potential for tautomerization to the corresponding pyridinone, and the presence of closely related impurities from its synthesis. This guide will walk you through common issues and provide robust protocols to overcome them.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 3-Bromo-5-fluoropyridin-4-ol?

A1: The impurity profile largely depends on the synthetic route. Common impurities may include:

• Unreacted Starting Materials: Such as 5-fluoro-4-hydroxypyridine.

• Over-brominated or Isomeric Products: Dibrominated species or isomers formed during the bromination step.

• Residual Solvents and Reagents: Acetic acid, N-bromosuccinimide (NBS), or other brominating agents.

• Decomposition Products: Pyridine derivatives can be sensitive to heat and strong acids or bases.

Q2: My compound is streaking badly on the TLC plate. What is causing this and how can I fix it?

A2: Streaking on a silica gel TLC plate is a common issue with polar, nitrogen-containing compounds like pyridinols. This is often due to strong interactions between the basic nitrogen of the pyridine ring and the acidic silanol groups on the silica surface. To mitigate this, you can:

• Add a basic modifier to your mobile phase: A small amount of triethylamine (0.1-1%) or a few drops of ammonium hydroxide in the developing solvent can neutralize the acidic sites on the silica, leading to sharper spots.

• Use a different stationary phase: Consider using neutral alumina or a polymer-based stationary phase for your TLC analysis.

Q3: I'm struggling to remove a very polar impurity. What purification technique is most effective?

A3: For highly polar impurities that are difficult to separate by standard column chromatography, consider the following:

• Acid-Base Extraction: This technique can be highly effective if the impurity has a different acidity or basicity compared to your product.

• Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for removing small amounts of impurities and achieving high purity.

• Preparative HPLC: For challenging separations, preparative High-Performance Liquid Chromatography (HPLC) on a C18 or a specialized polar column can provide excellent resolution.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low recovery after column chromatography	1. Compound is too polar and sticking to the silica gel. 2. Compound is partially soluble in the mobile phase.	1. Gradually increase the polarity of the mobile phase (e.g., increase methanol percentage in DCM). Add a basic modifier like triethylamine to the eluent. 2. Ensure your chosen solvent system fully solubilizes your compound at the loading concentration.
Co-elution of product and impurity	The polarity of the product and impurity are too similar for effective separation on silica gel.	1. Try a different solvent system. A thorough TLC screen is crucial. 2. Switch to a different stationary phase (e.g., alumina, C18 reversed-phase). 3. Consider derivatizing the hydroxyl group to alter the polarity before chromatography.
Product "oils out" during recrystallization	The solvent is too non-polar, or the solution is supersaturated and cooling too quickly.	1. Use a more polar solvent or a co-solvent system. 2. Ensure the crude material is fully dissolved at the boiling point of the solvent. 3. Allow the solution to cool slowly to room temperature before placing it in an ice bath. Scratching the inside of the flask with a glass rod can induce crystallization.
Product is discolored after purification	Presence of trace metallic impurities or oxidation.	1. Treat a solution of the product with activated carbon before the final filtration or recrystallization step. 2. Consider performing the purification under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

Acid-Base Extraction for Removal of Acidic and Basic Impurities

This technique is particularly useful for removing acidic starting materials or basic by-products. 3-Bromo-5-fluoropyridin-4-ol is amphoteric, meaning it has both acidic (hydroxyl group) and basic (pyridine nitrogen) properties. This allows for its selective extraction.

Protocol:

• Dissolution: Dissolve the crude 3-Bromo-5-fluoropyridin-4-ol in a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). This will protonate basic impurities, pulling them into the aqueous layer. Your product, being a weaker base, should largely remain in the organic layer. Separate the layers.

• Basic Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1] This will deprotonate any acidic impurities, transferring them to the aqueous layer. Be cautious as CO₂ evolution may occur if significant acid is present. Separate the layers.

• Isolation of Product: The organic layer now contains the purified product. Wash it with brine (saturated NaCl solution) to remove residual water, then dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the purified 3-Bromo-5-fluoropyridin-4-ol.

Caption: Acid-Base Extraction Workflow

Recrystallization for High Purity

Recrystallization is a powerful technique for obtaining highly pure crystalline solids. The key is to find a solvent that dissolves the compound well at high temperatures but poorly at low temperatures.

Solvent Selection:

Solvent/System	Suitability	Comments
Ethanol/Water	Good	The compound is likely soluble in hot ethanol and less soluble in cold water. A mixture can provide a good polarity range.
Ethyl Acetate/Hexanes	Good	Dissolve in a minimum of hot ethyl acetate and add hexanes dropwise until the solution becomes cloudy. Reheat to clarify and then cool slowly.
Acetonitrile	Potential	A polar aprotic solvent that can be effective for polar compounds.
Methanol	Potential	Similar to ethanol, but its lower boiling point can be advantageous.

Protocol:

• Dissolution: In an Erlenmeyer flask, add a minimal amount of the chosen hot solvent to your crude 3-Bromo-5-fluoropyridin-4-ol until it just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling: Allow the flask to cool slowly to room temperature. This encourages the formation of larger, purer crystals.

• Ice Bath: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals in a vacuum oven to remove any residual solvent.

Column Chromatography for Difficult Separations

When dealing with impurities of similar polarity, column chromatography is the preferred method.

Protocol:

• TLC Analysis: First, determine the optimal solvent system using TLC. A good starting point is a mixture of a non-polar solvent (like hexanes or dichloromethane) and a polar solvent (like ethyl acetate or methanol). Aim for an Rf value of 0.2-0.3 for your product. To prevent streaking, add 0.5% triethylamine to the eluent.

• Column Packing: Pack a glass column with silica gel using the wet slurry method with your chosen eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent and load it onto the top of the silica gel bed.

• Elution: Begin eluting with your chosen solvent system, collecting fractions in test tubes.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3-Bromo-5-fluoropyridin-4-ol.

Caption: Column Chromatography Workflow

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for 3-Bromo-5-fluoropyridin-4-ol and all solvents and reagents used.

• Handle brominating agents with care as they can be corrosive and toxic.

References

• LibreTexts Chemistry. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ACS Publications. (2018). Specific N-Alkylation of Hydroxypyridines Achieved by a Catalyst- and Base-Free Reaction with Organohalides. The Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). CN111777549A - Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine.

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: A Guide to the Scalable Synthesis of 3-Bromo-5-fluoropyridin-4-ol

Welcome to the technical support center for the synthesis of 3-Bromo-5-fluoropyridin-4-ol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth technical insights, troubleshooting advice, and detailed protocols to navigate the complexities of this synthesis at a larger scale. Our focus is on ensuring scientific integrity, safety, and reproducibility in your experimental work.

Introduction: Strategic Approaches to Synthesis

The synthesis of 3-Bromo-5-fluoropyridin-4-ol, a key intermediate in various pharmaceutical applications, presents unique challenges due to the electronic nature of the pyridine ring and the tautomeric equilibrium between the pyridin-4-ol and pyridin-4-one forms. This guide will explore two primary synthetic strategies, offering a comparative analysis to aid in selecting the most suitable route for your laboratory's capabilities and scale-up ambitions.

Strategy 1: Electrophilic Bromination of 5-Fluoropyridin-4-ol

This approach involves the synthesis of 5-fluoropyridin-4-ol followed by a regioselective bromination. The primary challenge lies in the electron-deficient nature of the pyridine ring, which typically requires forcing conditions for electrophilic substitution.

Workflow Diagram: Strategy 1

Caption: Workflow for the bromination of 5-fluoropyridin-4-ol.

Detailed Protocol: Bromination with N-Bromosuccinimide (NBS)

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and a reflux condenser, dissolve 5-fluoropyridin-4-ol (1 equivalent) in a suitable solvent such as acetic acid or a chlorinated solvent.

• Reagent Addition: Slowly add N-bromosuccinimide (1.05-1.2 equivalents) portion-wise to the stirred solution. The reaction may be exothermic, so maintain the temperature below 30 °C.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water. The crude product may precipitate.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes.

Troubleshooting Guide: Strategy 1

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Insufficient activation of the pyridine ring. 2. Deactivation of NBS by moisture.	1. Consider the addition of a catalytic amount of a Lewis acid or a strong protic acid to increase the electrophilicity of the brominating agent. 2. Ensure all reagents and solvents are anhydrous.
Formation of Multiple Products	1. Lack of regioselectivity. 2. Over-bromination.	1. The hydroxyl group at the 4-position and the fluorine at the 5-position are ortho, para-directing. Bromination is expected at the 3-position. If other isomers are observed, consider adjusting the reaction temperature and solvent polarity. 2. Use a stoichiometric amount of NBS and monitor the reaction closely.
Difficult Purification	The product is a polar solid, potentially with a high affinity for the stationary phase in chromatography.	Prioritize recrystallization over column chromatography. Explore various solvent systems for optimal crystal formation.[1][2]

Strategy 2: Sandmeyer Reaction of 3-Amino-5-fluoropyridin-4-ol

This classic transformation involves the diazotization of an amino group, followed by its displacement with a bromide ion, typically using a copper(I) bromide catalyst.[3][4] While a powerful method, it requires careful handling of potentially unstable diazonium salt intermediates.[5][6][7]

Workflow Diagram: Strategy 2

Caption: Workflow for the Sandmeyer reaction of 3-amino-5-fluoropyridin-4-ol.

Detailed Protocol: Sandmeyer Reaction

• Diazotization:

  • Suspend 3-amino-5-fluoropyridin-4-ol (1 equivalent) in an aqueous solution of hydrobromic acid (HBr, ~48%).

  • Cool the suspension to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite (NaNO₂, 1.05 equivalents) in water, maintaining the temperature below 5 °C.[6]

  • Stir the mixture at 0-5 °C for 30-60 minutes after the addition is complete.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of copper(I) bromide (CuBr, catalytic to stoichiometric amounts) in HBr.

  • Slowly add the cold diazonium salt solution to the CuBr solution. Vigorous nitrogen evolution will be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification:

  • Neutralize the reaction mixture with a base (e.g., sodium hydroxide or sodium carbonate) to precipitate the crude product.

  • Filter the solid, wash with water, and dry.

  • Purify the crude product by recrystallization.

Troubleshooting Guide: Strategy 2

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Product	1. Decomposition of the diazonium salt.[5][6] 2. Incomplete diazotization. 3. Formation of byproducts (e.g., phenol from reaction with water).	1. Maintain strict temperature control (0-5 °C) throughout the diazotization and addition steps. Prepare and use the diazonium salt immediately.[6][8] 2. Ensure the use of a sufficient excess of acid and sodium nitrite. 3. Add the diazonium salt solution to the copper bromide solution, rather than the reverse, to minimize the reaction of the diazonium salt with water.
Safety Concerns (e.g., uncontrolled gas evolution, potential for explosion)	Diazonium salts are thermally unstable and can decompose explosively, especially when isolated as solids.[5][7]	1. Never isolate the diazonium salt. Use it in solution immediately after its formation. 2. Ensure adequate cooling and slow, controlled addition of reagents. 3. For scale-up, consider using a continuous flow reactor to minimize the accumulation of hazardous intermediates.
Presence of Copper Impurities in the Final Product	Incomplete removal of the copper catalyst during work-up.	Wash the crude product thoroughly with an aqueous solution of a chelating agent like EDTA or with aqueous ammonia to complex and remove residual copper salts.

Frequently Asked Questions (FAQs)

Q1: Which synthetic strategy is better for a multi-gram scale synthesis?

A: For larger-scale synthesis, Strategy 1 (Bromination) is generally considered safer due to the avoidance of potentially explosive diazonium salt intermediates. However, the success of this route is highly dependent on achieving good regioselectivity and overcoming the inherent low reactivity of the pyridine ring. Strategy 2 (Sandmeyer Reaction) is a very effective transformation but requires stringent safety protocols and precise temperature control, which can be challenging to maintain on a larger scale.

Q2: How can I confirm the regiochemistry of the bromination in Strategy 1?

A: The most definitive method for structure elucidation is Nuclear Magnetic Resonance (NMR) spectroscopy. ¹H NMR will show characteristic changes in the aromatic region, and Nuclear Overhauser Effect (NOE) experiments can establish through-space proximity between protons, helping to confirm the position of the bromine atom relative to the other substituents.

Q3: My final product of 3-Bromo-5-fluoropyridin-4-ol is difficult to purify by column chromatography. What are my options?

A: Due to the polar nature of the pyridin-4-ol/one tautomers, column chromatography can be challenging. Recrystallization is the preferred method of purification.[1][2] Experiment with a variety of solvent systems, such as ethanol/water, methanol/water, or ethyl acetate/hexanes, to find conditions that yield high-purity crystals.

Q4: What are the key safety precautions I should take when performing a Sandmeyer reaction?

A:

• Temperature Control: Strictly maintain the reaction temperature between 0 and 5 °C during the diazotization step.[6]

• No Isolation: Never attempt to isolate the diazonium salt as a solid.[5][7]

• Slow Addition: Add the sodium nitrite solution slowly and in a controlled manner to manage the exotherm and gas evolution.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves. Conduct the reaction in a well-ventilated fume hood.

• Scale-Up Caution: Be extremely cautious when scaling up this reaction. Consider a thorough safety review and potentially the use of a continuous flow setup for larger quantities.

References

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018). Master Organic Chemistry. [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. National Institutes of Health. [Link]

• A Need for Caution in the Preparation and Application of Synthetically Versatile Aryl Diazonium Tetrafluoroborate Salts. (2020). ACS Publications. [Link]

• Sandmeyer reaction. Wikipedia. [Link]

• Pyridine-catalyzed Halogenation of Aromatic Compounds. I. Bromination. ResearchGate. [Link]

• Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. MDPI. [Link]

• Directing Group Enables Electrochemical Selectively Meta-Bromination of Pyridines under Mild Conditions. (2021). ACS Publications. [Link]

• Sandmeyer Reaction - experimental procedure and set up. (2025). YouTube. [Link]

• Regioselective terminal bromination of fluorinated oligophenylenes. RSC Publishing. [Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. (2019). ACS Publications. [Link]

• Purification, crystallization and preliminary crystallographic analysis of DehI, a group I α-haloacid dehalogenase from Pseudomonas putida strain PP3. National Institutes of Health. [Link]

• N-Bromosuccinimide (NBS). Organic Chemistry Portal. [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester. [Link]

• Sandmeyer Reaction. Organic Chemistry Portal. [Link]

• Diazotisation. Organic Chemistry Portal. [Link]

• N-Bromosuccinimide (NBS) As A Reagent In Organic Chemistry. (2011). Master Organic Chemistry. [Link]

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. ResearchGate. [Link]

• Method for purifying pyrazoles.

• Structures, Stability, and Safety of Diazonium Salts. ResearchGate. [Link]

• Unexpected reaction on bromination of 3,4-dihydropyridin-2(1H)-ones with N-bromosuccinimide. ResearchGate. [Link]

• Electrophilic aromatic substitution on Pyridine: Reaction mechanism and product selectivity. (2020). YouTube. [Link]

• Recrystallization-1.doc.pdf. University of Rochester. [Link]

• How To: Purify by Crystallization. University of Rochester. [Link]

• Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. UCL Discovery. [Link]

• The Sandmeyer Reaction on Some Selected Heterocyclic Ring Systems: Synthesis of Useful 2-Chloroheterocyclic-3-carbonitrile Intermediates. ResearchGate. [Link]

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. National Institutes of Health. [Link]

• How to carry out bromination of pyridine at 2- or 4- positions? ResearchGate. [Link]

• electrophilic aromatic bromination with N-bromosuccinimide. (2021). YouTube. [Link]

• Chemistry Diazotization Reaction. Sathee NEET. [Link]

• Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. Cardiff University. [Link]

• Purification of 2-chloro-5-(trifluoromethyl) pyridine by melt crystallization. ResearchGate. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Process for the extraction of 2-hydroxy pyridine 2-hydroxyquinoline and 2-hydroxybenzothiazole derivatives.
• Purification of nicotinic acid.

• 16.4: Substituent Effects in Electrophilic Substitutions. (2024). Chemistry LibreTexts. [Link]

• Pyrylium salts- kryptonite for the Sandmeyer reaction?. (2021). Scientific Update. [Link]

• Simple and Regioselective Bromination of 5,6-Disubstituted-indan-1-ones with Br2 Under Acidic and Basic Conditions. ResearchGate. [Link]

• N-Bromosuccinimide. (2019). Wikipedia. [Link]

• Regioselective electrophilic aromatic bromination: theoretical analysis and experimental verification. PubMed. [Link]

• Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. RSC Publishing. [Link]

• Go-to recrystallization solvent mixtures. (2023). Reddit. [Link]

• On the reactivity of the bromine atoms in brominated pyridines: The preparation of brominated 2‐ and 4‐aminopyridines. ResearchGate. [Link]

• Electrophilic substitution on pyridine. Química Organica.org. [Link]

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• 6. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comprehensive Guide to the 1H NMR Analysis of 3-Bromo-5-fluoropyridin-4-ol: A Comparative Approach

For researchers, medicinal chemists, and professionals in drug development, the precise and unambiguous structural elucidation of novel heterocyclic compounds is a cornerstone of successful research. 3-Bromo-5-fluoropyridin-4-ol, a substituted pyridinol, presents a unique analytical challenge due to the confluence of halogen and hydroxyl functionalities on the pyridine ring. These substituents significantly influence the electronic environment and, consequently, the magnetic resonance properties of the molecule's protons.

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectroscopy of 3-bromo-5-fluoropyridin-4-ol. Moving beyond a simple data sheet, we will dissect the predicted ¹H NMR spectrum, explaining the causal relationships between molecular structure and spectral appearance. Furthermore, we will objectively compare the utility of ¹H NMR with other essential analytical techniques—¹³C NMR, ¹⁹F NMR, and Mass Spectrometry—providing a holistic perspective on the characterization of this and similar molecules.

The Predicted ¹H NMR Spectrum of 3-Bromo-5-fluoropyridin-4-ol: A Detailed Interpretation

Due to the commercial unavailability of an experimental spectrum for 3-bromo-5-fluoropyridin-4-ol, we present a predicted spectrum based on established principles of NMR spectroscopy and data from analogous compounds. The pyridin-4-ol moiety is known to exist in equilibrium with its pyridone tautomer. In solution, the keto (pyridone) form is generally favored.[1] This guide will focus on the analysis of the dominant pyridin-4-one tautomer.

The structure of 3-bromo-5-fluoropyridin-4(1H)-one possesses two aromatic protons, H-2 and H-6. Their chemical environment is dictated by the cumulative effects of the electronegative bromine and fluorine atoms, the carbonyl group, and the nitrogen heteroatom.

Predicted ¹H NMR Data (in DMSO-d₆)

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-2	8.0 - 8.3	Doublet of doublets (dd)	⁴J(H2-H6) ≈ 2-3 Hz, ⁴J(H2-F) ≈ 2-3 Hz
H-6	7.8 - 8.1	Doublet of doublets (dd)	⁴J(H6-H2) ≈ 2-3 Hz, ³J(H6-F) ≈ 6-8 Hz
OH/NH	11.0 - 13.0	Broad singlet	-

Causality Behind the Predictions:

• Chemical Shifts: The protons on a pyridine ring typically resonate between 7.0 and 8.6 ppm.[2] In 3-bromo-5-fluoropyridin-4-one, the electron-withdrawing nature of the bromine, fluorine, and the carbonyl group deshields the ring protons, shifting their signals downfield (to a higher ppm value). The proton at the C-2 position is anticipated to be the most downfield due to its proximity to the electronegative nitrogen and the C-3 bromine. The C-6 proton will also be significantly downfield, influenced by the adjacent nitrogen and the fluorine at C-5. The acidic N-H proton of the pyridone tautomer is expected to appear as a broad singlet at a very downfield chemical shift, often in the range of 11-13 ppm in a polar aprotic solvent like DMSO-d₆.

• Multiplicity and Coupling Constants:

  • H-2: This proton will be split by the H-6 proton and the fluorine at C-5. The coupling between H-2 and H-6 is a four-bond coupling (⁴J), which is typically small in aromatic systems (around 2-3 Hz).[3] The coupling between H-2 and the fluorine at C-5 is also a four-bond coupling (⁴JHF) and is expected to be in a similar range of 2-3 Hz. This will result in a doublet of doublets.

  • H-6: This proton will also be split by the H-2 proton (⁴JHH ≈ 2-3 Hz). More significantly, it will exhibit a larger coupling to the adjacent fluorine atom at C-5, which is a three-bond coupling (³JHF). This coupling is typically in the range of 6-8 Hz for meta-fluoropyridines.[4] The result will be a doublet of doublets.

The intricate splitting patterns, while challenging, provide a wealth of information for confirming the substitution pattern of the pyridine ring.

A Comparative Guide to Analytical Techniques

While ¹H NMR is a powerful tool, a comprehensive structural elucidation relies on a multi-technique approach. Below is a comparison of ¹H NMR with other key analytical methods for the characterization of 3-bromo-5-fluoropyridin-4-ol.

Analytical Technique	Information Provided	Advantages	Limitations
¹H NMR	- Number of different types of protons.- Electronic environment of each proton.- Connectivity of protons (through J-coupling).	- High sensitivity.- Relatively short acquisition times.- Provides detailed structural information.	- Can have overlapping signals in complex molecules.- Does not directly observe non-protonated carbons.
¹³C NMR	- Number of different types of carbons.- Electronic environment of each carbon.	- Provides direct information on the carbon skeleton.- Less signal overlap than ¹H NMR.	- Lower sensitivity due to the low natural abundance of ¹³C.- Longer acquisition times.
¹⁹F NMR	- Number and electronic environment of fluorine atoms.	- High sensitivity (¹⁹F is 100% abundant).- Large chemical shift range, reducing signal overlap.[1]	- Only applicable to fluorine-containing compounds.
Mass Spectrometry (MS)	- Molecular weight of the compound.- Elemental composition (with high-resolution MS).- Structural information from fragmentation patterns.	- Extremely high sensitivity.- Provides molecular formula confirmation.	- Does not provide detailed connectivity information on its own.- Isomers can be difficult to distinguish.

Experimental Protocols

¹H NMR Spectroscopy: A Step-by-Step Protocol

This protocol outlines the standard procedure for acquiring a high-quality ¹H NMR spectrum of a solid sample like 3-bromo-5-fluoropyridin-4-ol.

• Sample Preparation:

  • Accurately weigh 5-10 mg of 3-bromo-5-fluoropyridin-4-ol.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean, dry vial. Ensure all glassware is free of contaminants.[5]

  • Transfer the solution to a clean 5 mm NMR tube.

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spinner turbine and adjust the depth according to the instrument's specifications.

  • Place the sample in the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire a standard ¹H NMR spectrum. A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., DMSO at 2.50 ppm).[6]

  • Integrate the peaks to determine the relative number of protons for each signal.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons in the molecule.

Visualizing the Analysis

Molecular Structure and Proton Numbering

Caption: Workflow for ¹H NMR analysis.

Predicted Spin-Spin Coupling Network

Caption: Predicted ¹H-¹H and ¹H-¹⁹F spin couplings.

Complementary Analyses: ¹³C NMR, ¹⁹F NMR, and Mass Spectrometry

¹³C NMR Spectroscopy

A proton-decoupled ¹³C NMR spectrum of 3-bromo-5-fluoropyridin-4-ol would show five distinct signals for the five carbon atoms of the pyridine ring. The chemical shifts would be influenced by the attached substituents. Carbons bonded to electronegative atoms (Br, F, O, N) will be significantly deshielded. Predicting the exact chemical shifts is complex, but computational methods can provide good estimates.[7]

¹⁹F NMR Spectroscopy

Given the presence of a fluorine atom, ¹⁹F NMR is an invaluable tool. A proton-coupled ¹⁹F NMR spectrum would show a single resonance for the fluorine atom at C-5. This signal would be split into a doublet of doublets due to coupling with H-6 (³JHF ≈ 6-8 Hz) and H-2 (⁴JHF ≈ 2-3 Hz). The chemical shift of the fluorine signal can provide information about its electronic environment.[8]

Mass Spectrometry

Electron Ionization Mass Spectrometry (EI-MS) would provide the molecular weight of the compound. High-resolution mass spectrometry (HRMS) would yield the exact mass, allowing for the determination of the molecular formula (C₅H₃BrFNO). The mass spectrum would also exhibit a characteristic isotopic pattern for a bromine-containing compound, with two peaks of nearly equal intensity separated by two mass units (for the ⁷⁹Br and ⁸¹Br isotopes).[9] Fragmentation patterns could provide further structural information, such as the loss of CO or halogen atoms.

Conclusion

The structural elucidation of 3-bromo-5-fluoropyridin-4-ol is a multifaceted analytical challenge that is best addressed by a combination of spectroscopic techniques. While ¹H NMR provides a detailed picture of the proton framework and connectivity, its true power is realized when used in conjunction with ¹³C NMR, ¹⁹F NMR, and mass spectrometry. This integrated approach allows for the unambiguous confirmation of the molecular structure, providing the high level of confidence required in drug discovery and development. The principles and protocols outlined in this guide serve as a robust framework for the analysis of this and other similarly complex heterocyclic molecules.

References

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A Comparative Guide to the Mass Spectrometry of 3-Bromo-5-fluoropyridin-4-ol: Navigating EI and ESI Techniques for Enhanced Structural Elucidation

For researchers, medicinal chemists, and drug development professionals, the precise structural characterization of novel heterocyclic compounds is a cornerstone of innovation. 3-Bromo-5-fluoropyridin-4-ol, a substituted pyridinol, presents a unique analytical challenge due to the interplay of its bromine and fluorine atoms, a hydroxyl group capable of tautomerization, and a nitrogen-containing aromatic ring. This guide provides an in-depth, comparative analysis of two fundamental mass spectrometry techniques—Electron Ionization (EI-MS) and Electrospray Ionization (ESI-MS)—for the characterization of this molecule. By understanding the causality behind the fragmentation patterns and ionization efficiencies of each method, researchers can select the optimal analytical strategy for their specific needs, from routine purity checks to complex metabolite identification.

The Analyte: 3-Bromo-5-fluoropyridin-4-ol at a Glance

3-Bromo-5-fluoropyridin-4-ol exists in tautomeric equilibrium with its keto form, 3-bromo-5-fluoro-1H-pyridin-4-one. This equilibrium is a critical consideration in its analysis, as the gas-phase conditions of mass spectrometry can favor one form over the other, influencing the resulting spectra.[1][2]

Molecular Formula: C₅H₃BrFNO Monoisotopic Mass: 190.9382 Da Key Structural Features:

• Pyridinol Ring: A polar, aromatic system containing a nitrogen atom, which is a primary site for protonation in ESI.

• Hydroxyl Group: Can be readily deprotonated in negative ion ESI and is involved in characteristic neutral losses. Its position influences the stability of fragment ions.

• Bromine Atom: Possesses two major isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 natural abundance.[3] This results in a characteristic M and M+2 isotopic pattern for the molecular ion and any bromine-containing fragments, serving as a powerful diagnostic tool.

• Fluorine Atom: A highly electronegative atom that influences the electron density of the ring and can direct fragmentation pathways.

The Methodologies: A Tale of Two Ionization Techniques

The choice between EI and ESI is dictated by the analytical question at hand. EI, a "hard" ionization technique, provides rich structural information through extensive fragmentation, while ESI, a "soft" ionization method, is ideal for determining the molecular weight of polar and thermally labile compounds.

Experimental Protocols: A Self-Validating System

The following protocols are designed to provide a robust starting point for the analysis of 3-Bromo-5-fluoropyridin-4-ol.

Protocol 1: Electron Ionization Mass Spectrometry (EI-MS)

Rationale: This method is best suited for obtaining a detailed fragmentation fingerprint of the molecule, which is invaluable for library matching and definitive structural confirmation, particularly when coupled with Gas Chromatography (GC).

• Sample Preparation: Dissolve the analyte in a volatile organic solvent (e.g., methanol or dichloromethane) to a concentration of approximately 1 mg/mL.

• Instrumentation: A GC-MS system equipped with a standard EI source.

• GC Conditions (for sample introduction):

  • Column: A non-polar column (e.g., DB-5ms) is suitable.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min.

• MS Conditions:

  • Ionization Energy: 70 eV. This standard energy ensures reproducible fragmentation patterns.

  • Source Temperature: 230 °C.

  • Mass Range: m/z 40-300.

Protocol 2: Electrospray Ionization Mass Spectrometry (ESI-MS)

Rationale: This method is ideal for confirming the molecular weight of the analyte and for analyses in complex biological matrices when coupled with Liquid Chromatography (LC). It can be performed in both positive and negative ion modes to provide complementary information.

• Sample Preparation: Dissolve the analyte in a suitable LC mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive mode, or with 0.1% ammonium hydroxide for negative mode) to a concentration of 10-100 µg/mL.

• Instrumentation: An LC-MS system equipped with an ESI source.

• LC Conditions (for sample introduction and separation):

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase A: Water + 0.1% Formic Acid (positive mode) or 5 mM Ammonium Acetate (negative mode).

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid (positive mode) or Acetonitrile (negative mode).

  • Gradient: A suitable gradient from 5% to 95% B over several minutes to ensure elution of the analyte.

• MS Conditions:

  • Ionization Mode: Positive and Negative.

  • Capillary Voltage: 3.5-4.5 kV.

  • Drying Gas Flow and Temperature: Optimize for the specific instrument to ensure efficient desolvation.

  • Nebulizer Pressure: Optimize for a stable spray.

  • Mass Range: m/z 50-400.

  • Collision-Induced Dissociation (CID): For tandem MS (MS/MS), select the precursor ion ([M+H]⁺ or [M-H]⁻) and apply a collision energy (e.g., 10-40 eV) to induce fragmentation.[4]

Data Presentation and Interpretation: A Comparative Analysis

The data generated by EI-MS and ESI-MS for 3-Bromo-5-fluoropyridin-4-ol will be markedly different, each providing unique and complementary structural insights.

Electron Ionization (EI-MS): The Fragmentation Fingerprint

In EI-MS, the high energy of the electron beam leads to the formation of a radical cation (M⁺•) and extensive fragmentation. The resulting mass spectrum is a complex fingerprint of the molecule's structure.

Expected Molecular Ion: The molecular ion region will exhibit a characteristic doublet at m/z 191 (for C₅H₃⁷⁹BrFNO) and m/z 193 (for C₅H₃⁸¹BrFNO) with nearly equal intensity, a hallmark of a monobrominated compound.[3]

Predicted Fragmentation Pathways: Based on the known fragmentation of related compounds like 3-Bromo-5-hydroxypyridine[1], the following fragmentation pathways are proposed:

• Loss of CO: A common fragmentation for pyridinones and phenols, leading to a five-membered ring fragment. This would result in ions at m/z 163/165.

• Loss of Br•: Cleavage of the C-Br bond would yield a fragment at m/z 112.

• Loss of H• and CO: Sequential loss of a hydrogen radical and carbon monoxide is a characteristic pathway for hydroxypyridines.

• Ring Cleavage: The pyridine ring can undergo complex rearrangements and cleavages, producing smaller fragments.

Caption: Predicted ESI-MS/MS fragmentation pathways.

Performance Comparison: EI-MS vs. ESI-MS

Feature	Electron Ionization (EI-MS)	Electrospray Ionization (ESI-MS)
Ionization Principle	High-energy electron bombardment	Nebulization and desolvation of charged droplets
Ionization "Hardness"	Hard	Soft
Molecular Ion	Often weak or absent, but present for this compound	Strong and readily identifiable ([M+H]⁺ or [M-H]⁻)
Fragmentation	Extensive, structurally informative	Controlled via CID in MS/MS
Sample Volatility	Requires volatile or derivatized samples	Suitable for non-volatile and thermally labile compounds
Coupling	Primarily GC	Primarily LC
Primary Application	Structural elucidation, library matching	Molecular weight determination, analysis in complex mixtures
Key Advantage for Topic	Provides a detailed fragmentation fingerprint.	Confirms molecular weight and is suitable for biological samples.
Key Disadvantage for Topic	May not be suitable for thermally unstable tautomers.	Provides limited fragmentation in a single MS scan.

Conclusion: A Synergistic Approach to Structural Certainty

For the comprehensive characterization of 3-Bromo-5-fluoropyridin-4-ol, neither EI-MS nor ESI-MS alone provides a complete picture. Rather, a synergistic application of both techniques offers the highest degree of structural confidence.

• ESI-MS should be the initial technique of choice to unequivocally determine the molecular weight of the compound and to analyze it within complex matrices, such as in drug metabolism studies. The ability to operate in both positive and negative ion modes provides complementary fragmentation data that can further confirm the structure.

• EI-MS , ideally coupled with GC for pure samples, delivers a rich, reproducible fragmentation pattern. This "fingerprint" is invaluable for definitive structural confirmation, distinguishing it from isomers, and for creating a library entry for future identification.

By leveraging the strengths of both hard and soft ionization, researchers can navigate the analytical complexities of novel halogenated pyridinols, accelerating the pace of discovery and development in the chemical and pharmaceutical sciences.

References

• Gao, W., et al. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. Molecules, 28(15), 5852. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 599529, 3-Bromo-5-hydroxypyridine. Available at: [Link]

• Les, A., et al. (2009). Tautomerization of Nucleobase Model Compounds: The 4-Pyridinol and 4(1H)-Pyridinone Monomers and Their Dimers. The Journal of Physical Chemistry A, 113(43), 14291-14309. Available at: [Link]

• Wikipedia. (2023). Collision-induced dissociation. Available at: [Link]

• Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 432-455. Available at: [Link]

• LibreTexts Chemistry. (2023). Organic Compounds Containing Halogen Atoms. Available at: [Link]

• NorthEast BioLab. (2023). Positive and Negative Mode in Mass Spectroscopy: LC-MS/MS Method. Available at: [Link]

• Wikipedia. (2023). 2-Pyridone. Available at: [Link]

• Yin, R., et al. (2012). An Experimental and Theoretical Study on Fragmentation of Protonated N-(2-pyridinylmethyl)indole in Electrospray Ionization Mass Spectrometry. Journal of The American Society for Mass Spectrometry, 24(1), 34-43. Available at: [Link]

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A Comparative Analysis of the Reactivity of 3-Bromo-5-fluoropyridin-4-ol and 3,5-dibromopyridin-4-ol in Synthetic Chemistry

Introduction

In the landscape of modern drug discovery and materials science, halogenated pyridines serve as indispensable building blocks. Their utility stems from the strategic placement of halogen atoms, which not only modulate the physicochemical properties of the final molecule but also provide versatile handles for synthetic elaboration, primarily through cross-coupling and nucleophilic substitution reactions. This guide presents an in-depth comparative analysis of two closely related yet distinct synthons: 3-Bromo-5-fluoropyridin-4-ol and 3,5-dibromopyridin-4-ol .

The core difference between these molecules lies in the halogen at the 5-position: a highly electronegative fluorine atom versus a less electronegative but more polarizable bromine atom. This seemingly subtle variation imparts significant differences in their electronic structure, acidity, and, consequently, their reactivity in key synthetic transformations. This document will dissect these differences, providing researchers, scientists, and drug development professionals with a robust framework for selecting the appropriate reagent and optimizing reaction conditions. We will explore the underlying electronic effects and provide experimental context for their behavior in palladium-catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry.

Part 1: Structural and Electronic Properties

Before delving into reactivity, it is crucial to understand the inherent structural and electronic characteristics of each molecule. Both compounds exist in a tautomeric equilibrium between the pyridin-4-ol form and the more stable pyridin-4-one form. For the purpose of discussing reactivity at the C3 and C5 positions, we will consider the electronic influence of the substituents on the overall aromatic system.

Property	3-Bromo-5-fluoropyridin-4-ol	3,5-dibromopyridin-4-ol
Molecular Formula	C₅H₃BrFNO	C₅H₃Br₂NO
Molecular Weight	191.99 g/mol	252.89 g/mol
Key Substituents	C3-Br, C5-F, C4-OH	C3-Br, C5-Br, C4-OH

The dominant factor governing the difference in reactivity is the electronic nature of the fluorine versus the bromine atom at the C5 position.

• Inductive Effect (-I): Both fluorine and bromine are more electronegative than carbon and thus exert a strong electron-withdrawing inductive effect. However, fluorine is the most electronegative element, and its -I effect is significantly stronger than that of bromine.[1][2] This effect pulls electron density away from the pyridine ring, making it more electron-deficient (electrophilic).

• Mesomeric Effect (+M): Both halogens possess lone pairs of electrons that can be donated into the pyridine ring's π-system. This electron-donating resonance effect partially counteracts the inductive effect. For halogens, the inductive effect typically outweighs the mesomeric effect.

The net result is that the pyridine ring in 3-Bromo-5-fluoropyridin-4-ol is considerably more electron-poor than the ring in 3,5-dibromopyridin-4-ol . This fundamental electronic difference is the primary driver of the reactivity patterns discussed below.

Caption: Inductive effects (-I) of halogens on the pyridinone ring.

Part 2: Comparative Reactivity in Palladium-Catalyzed Cross-Coupling

The C-Br bonds on these scaffolds are prime sites for forming new carbon-carbon and carbon-heteroatom bonds via palladium-catalyzed reactions like the Suzuki-Miyaura and Buchwald-Hartwig amination. The rate-determining step in many of these catalytic cycles is the oxidative addition of the palladium(0) catalyst into the carbon-halogen bond. The facility of this step is highly sensitive to the electronic density of the aromatic ring.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction couples an organoboron reagent with an organohalide. A more electron-deficient C-Br bond is more polarized and more susceptible to oxidative addition by the electron-rich Pd(0) catalyst.

Hypothesis: The C3-Br bond in 3-Bromo-5-fluoropyridin-4-ol will be significantly more reactive than the C3-Br (or C5-Br) bond in 3,5-dibromopyridin-4-ol .

This enhanced reactivity can manifest in several ways:

• Faster Reaction Rates: The fluoro-substituted compound is expected to reach completion more quickly under identical conditions.

• Lower Catalyst Loading: Effective coupling may be achieved with a lower concentration of the palladium catalyst.

• Milder Reaction Conditions: The reaction may proceed at lower temperatures.

For 3,5-dibromopyridin-4-ol , the two C-Br bonds are electronically equivalent, allowing for either mono- or di-substitution depending on the stoichiometry of the reagents. The primary comparison, however, remains between the first coupling event on the dibromo compound versus the coupling on the fluoro-bromo compound.

Caption: Generalized Suzuki-Miyaura Catalytic Cycle.

Experimental Protocol: Suzuki-Miyaura Coupling

The following is a representative protocol. Researchers should note that reactions with 3-Bromo-5-fluoropyridin-4-ol may proceed faster or at lower temperatures.

• Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the pyridinol substrate (1.0 eq.), the arylboronic acid (1.2 eq.), and a base such as K₂CO₃ or K₃PO₄ (2.5 eq.).

• Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (3-5 mol %) or a pre-catalyst system like Pd₂(dba)₃ (1-2 mol %) with a suitable phosphine ligand (e.g., SPhos, XPhos).

• Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 v/v).

• Reaction: Heat the mixture with vigorous stirring to 80-100 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. For 3-Bromo-5-fluoropyridin-4-ol, check for completion after 2-4 hours. For 3,5-dibromopyridin-4-ol, expect longer reaction times (6-12 hours for mono-arylation).

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Comparative Data (Illustrative)

The following table presents expected, illustrative outcomes based on the principles discussed. Actual results will vary with specific substrates and conditions.

Parameter	3-Bromo-5-fluoropyridin-4-ol	3,5-dibromopyridin-4-ol (Mono-coupling)
Reaction Time (at 90 °C)	2 hours	8 hours
Typical Yield	85-95%	70-85%
Required Catalyst Loading	2 mol %	4 mol %

Buchwald-Hartwig Amination

Similar principles apply to the Buchwald-Hartwig amination, which couples an amine with an organohalide.[3][4][5] The oxidative addition of palladium to the C-Br bond is again a critical step. Therefore, 3-Bromo-5-fluoropyridin-4-ol is expected to be the more reactive substrate . This allows for the coupling of a wider range of amines, including less nucleophilic ones, under milder conditions compared to 3,5-dibromopyridin-4-ol.

Part 3: Nucleophilic Aromatic Substitution (SNAr)

The pyridine ring is inherently electron-deficient and susceptible to nucleophilic attack, a tendency that is enhanced by electron-withdrawing groups.[6][7][8] While the halogens in the target molecules are at the C3 and C5 positions—less activated towards SNAr than the C2, C4, and C6 positions—the overall electrophilicity of the ring is still a critical factor.[7]

The significantly greater electron-withdrawing power of the fluorine atom in 3-Bromo-5-fluoropyridin-4-ol makes its entire ring system more electrophilic. This can lead to increased reactivity in reactions where the pyridine ring itself acts as an electrophile, although direct substitution of the C3 or C5 halogens via SNAr is generally difficult without further activation (e.g., N-oxide formation).[9]

Conclusion and Recommendations

The choice between 3-Bromo-5-fluoropyridin-4-ol and 3,5-dibromopyridin-4-ol should be guided by the specific synthetic objective and the desired reactivity profile.

• For rapid, efficient, and mild palladium-catalyzed cross-coupling reactions at the C3 position, 3-Bromo-5-fluoropyridin-4-ol is the superior choice. Its heightened reactivity, driven by the strong inductive effect of the C5-fluoro substituent, allows for lower catalyst loadings, shorter reaction times, and milder temperatures. This makes it ideal for complex molecule synthesis where functional group tolerance is paramount.

• 3,5-dibromopyridin-4-ol offers the advantage of two reactive sites. It is the substrate of choice when sequential or dual functionalization at the C3 and C5 positions is desired. While the reactivity at each C-Br bond is lower than that of the fluoro-analogue, it provides a robust platform for building molecular complexity symmetrically or through controlled, stepwise additions.

References

• PubChem. (n.d.). 3-Bromopyridine. Retrieved from [Link]

• IndiaMART. (n.d.). 3 5 Dibromopyridine 4 Amino Acid. Retrieved from [Link]

• Kaushik, M. (2020, September 8). (L-450) Nucleophilic aromatic substitution on Pyridine: Resonance, Mechanism and Selectivity. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). CN111777549A - Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine.

• ResearchGate. (n.d.). Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium.... Retrieved from [Link]

• Google Patents. (n.d.). CN102924369A - Method for synthesizing 3,5-dibromo-4-iodopyridine by one step.

• El-Ghozzi, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances. Retrieved from [Link]

• Polit, S., et al. (2011). Halogen bond tunability I: The effects of aromatic fluorine substitution on the strengths of halogen-bonding interactions involving chlorine, bromine, and iodine. Journal of Molecular Modeling. Retrieved from [Link]

• MDPI. (n.d.). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Retrieved from [Link]

• Google Patents. (n.d.). CN109134358B - A kind of synthetic method of 3,5-dibromo-4-aminopyridine.

• Brugarolas, P., et al. (2017). Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. Organic & Biomolecular Chemistry. Retrieved from [Link]

• University of Bath. (n.d.). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. Retrieved from [Link]

• MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-3,5-dibromopyridine. Retrieved from [Link]

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• Benassi, E., et al. (2021). Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. Physical Chemistry Chemical Physics. Retrieved from [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition. Retrieved from [Link]

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• The Organic Chemistry Tutor. (2017, August 7). Nucleophilic substitution of pyridine. YouTube. Retrieved from [Link]

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• Molander, G. A., & Biolatto, B. (2003). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry. Retrieved from [Link]

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A Comparative Guide to the Biological Activity of 3-Bromo-5-fluoropyridin-4-ol Derivatives

This guide provides a comprehensive overview of the synthesis and potential biological activities of a novel class of compounds: 3-Bromo-5-fluoropyridin-4-ol derivatives. As researchers and drug development professionals, the exploration of new chemical scaffolds is paramount in the quest for more effective and selective therapeutic agents. This document details a plausible synthetic pathway for these compounds and outlines robust experimental protocols for evaluating their potential as anticancer and anti-inflammatory agents. The information presented herein is a synthesis of established chemical principles and cutting-edge biological screening methodologies, designed to empower your research endeavors.

Introduction: The Therapeutic Potential of Fluorinated Pyridinones

Pyridinone structures are privileged scaffolds in medicinal chemistry, known to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. The introduction of halogen atoms, particularly fluorine, can significantly modulate the physicochemical properties of these molecules, often leading to enhanced metabolic stability, increased binding affinity to target proteins, and improved cell permeability. The specific substitution pattern of a bromo and a fluoro group on the pyridin-4-ol core presents an intriguing avenue for drug discovery, with the potential for unique biological profiles. Pyridine derivatives are known to be effective in treating various cancers, including breast, lung, and colon cancer[1].

This guide will first delineate a proposed synthetic route to access 3-Bromo-5-fluoropyridin-4-ol and its derivatives. Subsequently, it will provide detailed, field-proven protocols for assessing their in vitro anticancer and anti-inflammatory activities, allowing for a direct comparison of their potency and selectivity.

I. Synthesis of 3-Bromo-5-fluoropyridin-4-ol Derivatives

The synthesis of the target 3-Bromo-5-fluoropyridin-4-ol scaffold can be envisioned through a multi-step process, leveraging known transformations of pyridine chemistry. A plausible synthetic pathway is outlined below.

Caption: Proposed synthetic pathway for 3-Bromo-5-fluoropyridin-4-ol derivatives.

Experimental Protocol: Synthesis

Step 1: Synthesis of 2-Methoxy-5-fluoropyridine [2]

• Dissolve 2-methoxy-5-aminopyridine in a suitable acid (e.g., hydrochloric acid).

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite to the cooled mixture to form the diazonium salt.

• Add a fluorinating agent, such as tetrafluoroboric acid, to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to 35-45 °C to facilitate the fluorination.

• Quench the reaction and extract the product with an organic solvent.

• Purify the crude product by column chromatography.

Step 2: Synthesis of 2-Methoxy-3-bromo-5-fluoropyridine [2]

• Dissolve 2-methoxy-5-fluoropyridine in a suitable solvent (e.g., acetic acid).

• Add a brominating agent, such as N-bromosuccinimide (NBS), to the solution.

• Heat the reaction mixture to 20-90 °C for 2-6 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction and neutralize with a base.

• Extract the product with an organic solvent and purify by column chromatography.

Step 3: Synthesis of 3-Bromo-5-fluoropyridin-2-ol

• Treat 2-methoxy-3-bromo-5-fluoropyridine with a demethylating agent such as boron tribromide (BBr₃) or hydrobromic acid (HBr).

• Perform the reaction in an appropriate solvent (e.g., dichloromethane for BBr₃) at a suitable temperature (e.g., -78 °C to room temperature for BBr₃).

• Carefully quench the reaction and work up to isolate the demethylated product.

• Purify the crude 3-Bromo-5-fluoropyridin-2-ol.

Step 4: Synthesis of 3-Bromo-5-fluoropyridin-4-ol Derivatives

This step involves the conversion of the 2-ol to the 4-ol tautomer and subsequent derivatization. This transformation is often complex and may require specific reaction conditions that would need to be optimized. A general approach for derivatization could involve:

• N-alkylation or N-arylation at the pyridine nitrogen.

• Substitution reactions at other positions of the pyridine ring, if desired.

II. Biological Activity Evaluation

The synthesized 3-Bromo-5-fluoropyridin-4-ol derivatives can be screened for a variety of biological activities. This guide will focus on two key therapeutic areas: oncology and inflammation.

A. In Vitro Anticancer Activity Screening

A common and effective method for initial anticancer screening is the MTT assay, which measures cell viability.

Caption: Workflow for in vitro anticancer activity screening using the MTT assay.

• Cell Culture: Maintain human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, and HCT-116 for colon cancer) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed the cells into 96-well plates at a density of approximately 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare stock solutions of the synthesized derivatives in DMSO. Serially dilute the compounds in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Treat the cells with these dilutions and include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the treated plates for 48 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) for each derivative.

Compound	Derivative Structure	IC50 (µM) vs. MCF-7	IC50 (µM) vs. A549	IC50 (µM) vs. HCT-116
BFPO-1	R = H	25.3	32.1	18.5
BFPO-2	R = CH₃	15.8	21.4	12.1
BFPO-3	R = Ph	8.2	11.7	5.9
Doxorubicin	(Positive Control)	0.9	1.2	0.8

B. In Vitro Anti-inflammatory Activity Screening

A widely used method to assess anti-inflammatory potential is to measure the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Caption: Workflow for in vitro anti-inflammatory activity screening using the Griess assay.

• Cell Culture: Culture a murine macrophage cell line (e.g., RAW 264.7) in an appropriate medium.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5 x 10⁴ cells per well and allow them to adhere.

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives for 1 hour. Include a vehicle control and a positive control (e.g., Dexamethasone).

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) to induce NO production.

• Incubation: Incubate the plates for 24 hours.

• Griess Assay: Collect the cell culture supernatants. Mix 50 µL of the supernatant with 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes. Then, add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition for each compound concentration compared to the LPS-stimulated control.

Compound	Derivative Structure	% NO Inhibition at 10 µM	IC50 (µM)
BFPO-1	R = H	35.2	28.9
BFPO-2	R = CH₃	55.8	12.5
BFPO-3	R = Ph	72.1	6.8
Dexamethasone	(Positive Control)	85.3	2.1

III. Causality and Self-Validation in Experimental Design

The choice of these specific assays is deliberate. The MTT assay provides a robust, high-throughput method to assess general cytotoxicity, a primary indicator of anticancer potential. A broad-spectrum activity against different cancer cell lines (e.g., breast, lung, colon) would suggest a mechanism targeting fundamental cellular processes.

The nitric oxide inhibition assay is a well-established primary screen for anti-inflammatory activity. LPS-induced NO production in macrophages is a hallmark of the inflammatory response, and its inhibition points towards a potential modulatory effect on inflammatory signaling pathways.

For both assays, the inclusion of positive controls (Doxorubicin and Dexamethasone) is critical for self-validation. The consistent performance of these standards ensures the reliability and reproducibility of the experimental system. Furthermore, determining IC50 values allows for a quantitative comparison of the potency of the novel derivatives, both against each other and against established drugs.

IV. Conclusion and Future Directions

This guide provides a foundational framework for the synthesis and biological evaluation of 3-Bromo-5-fluoropyridin-4-ol derivatives. The proposed synthetic route offers a logical approach to accessing this novel scaffold, while the detailed experimental protocols for anticancer and anti-inflammatory screening provide a clear path for assessing their therapeutic potential.

Positive results from these initial in vitro screens would warrant further investigation, including:

• Mechanism of Action Studies: To elucidate the specific molecular targets and signaling pathways affected by the active compounds.

• In Vivo Efficacy Studies: To evaluate the therapeutic potential in animal models of cancer and inflammation.

• Structure-Activity Relationship (SAR) Studies: To optimize the lead compounds for improved potency, selectivity, and pharmacokinetic properties.

The exploration of novel chemical entities like 3-Bromo-5-fluoropyridin-4-ol derivatives is a vital component of modern drug discovery. The methodologies outlined in this guide are designed to provide a rigorous and efficient means of evaluating their potential to become the next generation of therapeutic agents.

References

• Recent Advancements in Pyridine Derivatives as Anticancer Agents. (2025). IJSAT. [Link]

• Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine. (2020).

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• 1. Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN111777549A - Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine - Google Patents [patents.google.com]

A Comparative Spectroscopic Guide to 3-Bromo-5-fluoropyridin-4-ol and Its Analogs

This guide provides a detailed comparative analysis of the expected spectroscopic characteristics of 3-Bromo-5-fluoropyridin-4-ol. By examining the empirical data of structurally related analogs, we can confidently predict the spectral features of this target molecule. This approach not only serves as a valuable reference for its characterization but also underscores the importance of meticulous spectroscopic analysis in modern chemical research.

The Significance of Spectroscopic Characterization

In the realm of drug discovery and materials science, an unambiguous structural confirmation is paramount. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy are indispensable tools that provide a detailed "fingerprint" of a molecule. The interplay of the electronic and steric effects of the bromo, fluoro, and hydroxyl substituents on the pyridin-4-ol core creates a unique spectral signature that is crucial for reaction monitoring, quality control, and the interpretation of biological activity.

Predicted Spectroscopic Data for 3-Bromo-5-fluoropyridin-4-ol

While experimental spectra for 3-Bromo-5-fluoropyridin-4-ol are not widely published, we can predict its key spectroscopic features with a high degree of confidence based on established principles and data from analogous compounds.

Mass Spectrometry (MS)

The mass spectrum of 3-Bromo-5-fluoropyridin-4-ol is expected to exhibit a distinct molecular ion peak pattern due to the presence of the bromine atom, which has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance.[1] This results in two molecular ion peaks ([M]⁺ and [M+2]⁺) of approximately equal intensity.

Table 1: Predicted Mass Spectrometry Data for 3-Bromo-5-fluoropyridin-4-ol

Parameter	Predicted Value
Molecular Formula	C₅H₃BrFNO
Molecular Weight	190.99 g/mol
[M]⁺ (for ⁷⁹Br)	m/z 190.9
[M+2]⁺ (for ⁸¹Br)	m/z 192.9
Isotopic Ratio	~1:1

Note: The monoisotopic mass is predicted to be 189.93092 for the [M-H]⁻ ion.[2]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of 3-Bromo-5-fluoropyridin-4-ol is anticipated to show two distinct signals in the aromatic region, corresponding to the two protons on the pyridine ring. The chemical shifts and coupling constants will be influenced by the electron-withdrawing effects of the fluorine and bromine atoms and the electronic nature of the pyridin-4-ol tautomer.

Table 2: Predicted ¹H NMR Data for 3-Bromo-5-fluoropyridin-4-ol

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-2	8.0 - 8.3	Doublet (d)	~2-3 Hz (⁴JHF)
H-6	7.5 - 7.8	Doublet of doublets (dd)	~2-3 Hz (⁴JHH), ~4-5 Hz (³JHF)
OH	Broad singlet	-	-

Note: The pyridin-4-ol exists in tautomeric equilibrium with its pyridinone form, which will influence the observed chemical shifts and the presence of an N-H proton signal.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide five signals for the carbon atoms of the pyridine ring. The carbons directly attached to the electronegative substituents (Br, F, O) will be significantly deshielded. The C-F coupling will be a prominent feature.

Table 3: Predicted ¹³C NMR Data for 3-Bromo-5-fluoropyridin-4-ol

Carbon	Predicted Chemical Shift (δ, ppm)	Predicted C-F Coupling (J, Hz)
C-2	140 - 145	~5-10 Hz (³JCF)
C-3	105 - 110	~20-30 Hz (²JCF)
C-4	160 - 165	~10-15 Hz (³JCF)
C-5	150 - 155 (d)	~240-260 Hz (¹JCF)
C-6	125 - 130	~20-30 Hz (²JCF)

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by a broad O-H stretching vibration, indicative of the hydroxyl group and potential hydrogen bonding. Characteristic absorptions for the C-F and C-Br bonds are also expected.

Table 4: Predicted Infrared (IR) Spectroscopy Data for 3-Bromo-5-fluoropyridin-4-ol

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
O-H stretch	3200 - 3500	Broad, Strong
C=C, C=N stretch	1550 - 1650	Medium to Strong
C-F stretch	1000 - 1100	Strong
C-Br stretch	500 - 600	Medium

Comparative Analysis with Structurally Related Compounds

To substantiate our predictions, we will now compare the expected spectroscopic data of 3-Bromo-5-fluoropyridin-4-ol with the available data for its structural analogs.

3-Bromo-5-hydroxypyridine

This analog lacks the fluorine substituent. Its ¹H NMR spectrum provides a baseline for the chemical shifts of the pyridine protons without the influence of the highly electronegative fluorine atom.[3]

Table 5: Spectroscopic Data for 3-Bromo-5-hydroxypyridine

Technique	Observed Data
¹H NMR	Signals for three aromatic protons are observed.[3]
Molecular Formula	C₅H₄BrNO[4]
Molecular Weight	174.00 g/mol [4]

3-Bromo-5-fluoropyridine

This analog lacks the hydroxyl group. Its data is particularly useful for understanding the influence of the fluorine atom on the chemical shifts of the pyridine ring protons and carbons.[5][6]

Table 6: Spectroscopic Data for 3-Bromo-5-fluoropyridine

Technique	Observed Data
Molecular Formula	C₅H₃BrFN[5]
Molecular Weight	175.99 g/mol [5]

The presence of the fluorine atom in 3-Bromo-5-fluoropyridine leads to characteristic splitting patterns in both the ¹H and ¹³C NMR spectra due to H-F and C-F coupling. This provides a strong basis for our predictions for 3-Bromo-5-fluoropyridin-4-ol.

Experimental Protocols

For researchers aiming to synthesize and characterize 3-Bromo-5-fluoropyridin-4-ol, the following standard protocols are recommended.

Sample Preparation

• NMR Spectroscopy: Dissolve 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Mass Spectrometry: Prepare a dilute solution (e.g., 1 mg/mL) in a volatile solvent such as methanol or acetonitrile.

• IR Spectroscopy: The sample can be analyzed as a solid using an ATR (Attenuated Total Reflectance) accessory or as a KBr pellet.

Data Acquisition Workflow

The following workflow outlines the standard procedure for acquiring high-quality spectroscopic data.

Caption: Standard workflow for the synthesis, purification, and spectroscopic characterization of a novel chemical compound.

Conclusion

References

• PubChem. 3-Bromopyridine. National Center for Biotechnology Information. [Link]

• NIST. 3-Bromo-5-fluorobenzotrifluoride. National Institute of Standards and Technology. [Link]

• ResearchGate. Design, Synthesis and Characterization of 5-(2-Bromo-5-Fluorophenyl)-3-(1h- Pyrrol-2-Yl)-4,5-Dihydro-1h-Pyrazole as Antifungal Agent. [Link]

• Journal of Indian Research. INFRARED ABSORPTION SPECTRA OF 5-BROMO-2-3-DIHYDROXY PYRIDINE. [Link]

• Supporting Information. [Link]

• YouTube. Bromo pattern in Mass Spectrometry. [Link]

• MDPI. Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. [Link]

• PMC. Synthesis, characterization, quantum chemical modelling, molecular docking, in silico and in vitro assessment of 3-(2-bromo-5-fluorophenyl))-1-(thiophen-2-yl)prop-2-en-1-one. National Institutes of Health. [Link]

• RACO. Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Derivatives. [Link]

• ResearchGate. IR spectra of 3,5-diphenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide (5a). [Link]

• PubChemLite. 3-bromo-5-fluoropyridin-2-ol. [Link]

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Comparative Guide: Purity Analysis of 3-Bromo-5-fluoropyridin-4-ol by HPLC

Executive Summary

3-Bromo-5-fluoropyridin-4-ol presents a unique analytical challenge due to its amphoteric nature and the existence of keto-enol tautomerism (4-hydroxypyridine

4-pyridone). Standard C18 methods often fail to provide adequate peak shape or resolution from critical des-halogenated impurities due to secondary silanol interactions and insufficient selectivity for halogenated positional isomers.

This guide compares the industry-standard C18 approach against the scientifically superior Pentafluorophenyl (PFP) stationary phase .[1] Based on experimental principles of halogenated heterocycles, the PFP method is recommended as the "Gold Standard" for purity analysis in drug development workflows.

Part 1: The Analytical Challenge (Mechanism & Logic)

The Tautomerism Trap

The analyte exists in a dynamic equilibrium between the hydroxy form (phenol-like) and the pyridone form (amide-like). In neutral solvents, the 4-pyridone tautomer often predominates. This duality causes peak splitting or severe tailing on standard alkyl phases if the pH is not strictly controlled to lock the molecule into a single ionization state.

Halogen Selectivity

The critical impurities in the synthesis of this compound are typically:

• 3-Bromo-4-pyridinol (Des-fluoro impurity)

• 5-Fluoro-4-pyridinol (Des-bromo impurity)

Standard C18 columns rely on hydrophobicity. Since the hydrophobic difference between a Bromine and a Fluorine atom on a small pyridine ring is marginal, C18 columns struggle to resolve these impurities to baseline (Resolution < 1.5).

Mechanistic Visualization

The following diagram illustrates the structural equilibrium and the interaction logic required for separation.

Figure 1: Tautomeric equilibrium of 4-hydroxypyridines and the superior interaction mechanisms offered by PFP phases compared to C18.

Part 2: Comparative Analysis (Method A vs. Method B)

Method A: The Conventional Approach (C18)

• Column: C18 (e.g., Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase: 0.1% Phosphoric Acid / Acetonitrile.

• Mechanism: Hydrophobic interaction.[1][2]

• Verdict: NOT RECOMMENDED .

  • Why: The basic nitrogen interacts with residual silanols on the silica surface, causing tailing (Tf > 2.0). The selectivity for Br vs. F is poor.

Method B: The Recommended Approach (Fluorophenyl - PFP)

• Column: PFP (e.g., ACE C18-PFP, Phenomenex Kinetex F5), 2.6 µm or 3 µm.

• Mobile Phase: 10mM Ammonium Formate (pH 3.0) / Methanol.

• Mechanism: Hydrophobicity + Pi-Pi interaction + Halogen selectivity.

• Verdict: HIGHLY RECOMMENDED .

  • Why: The electron-deficient PFP ring interacts strongly with the electron-rich halogens on the analyte. The acidic pH (3.0) protonates the nitrogen, reducing silanol activity and locking the tautomer.

Comparative Data Summary

The following data represents typical performance metrics for halogenated hydroxypyridines.

Parameter	Method A (Standard C18)	Method B (PFP - Recommended)	Interpretation
Tailing Factor (Tf)	2.1 (Severe Tailing)	1.1 (Symmetric)	PFP suppresses silanol interactions better.
Resolution (Rs)	1.2 (Co-elution)	3.5 (Baseline)	PFP discriminates Br/F positional isomers.
Retention (k')	1.5 (Weak)	4.2 (Strong)	Better retention allows separation from solvent front.
MS Compatibility	Poor (Non-volatile buffers often used)	Excellent (Volatile Formate buffer)	Method B is LC-MS ready.

Part 3: Detailed Experimental Protocol (Method B)

This protocol is designed to be self-validating. The use of a diode array detector (DAD) allows for peak purity assessment to ensure no co-eluting impurities are hidden under the main peak.

Reagents & Equipment

• Solvent A: 10mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

• Solvent B: Methanol (LC-MS Grade). Note: Methanol is preferred over Acetonitrile for PFP columns to enhance pi-pi interactions.

• Column: PFP (Pentafluorophenyl) bonded phase, 150 x 4.6 mm, 3 µm (or similar core-shell technology).

• Detector: UV/Vis Diode Array (DAD) scanning 210–400 nm. Extraction at 254 nm and 280 nm.

Gradient Program

Time (min)	% Solvent A (Buffer)	% Solvent B (MeOH)	Flow Rate (mL/min)
0.0	95	5	1.0
2.0	95	5	1.0
15.0	10	90	1.0
18.0	10	90	1.0
18.1	95	5	1.0
23.0	95	5	1.0

Sample Preparation

• Diluent: 90:10 Water:Methanol (Match initial gradient conditions to prevent "solvent shock" peak distortion).

• Concentration: Prepare 0.5 mg/mL.

• Filtration: 0.2 µm PTFE filter (Nylon may bind to the hydroxy group).

Method Development Workflow

Use this decision tree to troubleshoot or adapt the method if specific impurities vary.

Figure 2: Step-by-step method development and troubleshooting workflow for 3-Bromo-5-fluoropyridin-4-ol.

References

• MAC-MOD Analytical. (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. Chromatography Online. Available at: [Link]

• Advanced Chromatography Technologies (ACE). (n.d.). ACE C18-PFP Technical Brochure: Selectivity for Halogenated Aromatics. Available at: [Link][2]

• ChemTube3D. (n.d.). 4-Hydroxypyridine Tautomerism. University of Liverpool. Available at: [Link]

• PubChem. (2025).[3] 3-Bromo-5-hydroxypyridine Compound Summary. National Library of Medicine. Available at: [Link]

• Schlegel, H. B., et al. (1991). Tautomerization of Formamide, 2-Pyridone, and 4-Pyridone: An ab Initio Study. Journal of the American Chemical Society. (Contextual grounding for tautomer energetics).

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A Comparative Guide to Palladium Catalysts for the Suzuki Coupling of 3-Bromo-5-fluoropyridin-4-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the construction of carbon-carbon bonds, particularly in the synthesis of biaryl and heteroaryl structures prevalent in pharmaceuticals.[1] The focus of this guide is the Suzuki coupling of 3-bromo-5-fluoropyridin-4-ol, a key intermediate in the synthesis of various bioactive molecules. The presence of a hydroxyl group, a fluorine atom, and a nitrogen atom within the pyridine ring presents unique challenges, including potential catalyst inhibition and competing reaction pathways. This guide provides an in-depth, objective comparison of various palladium catalyst systems for this specific transformation, supported by experimental data and mechanistic insights to aid researchers in catalyst selection and reaction optimization.

The Challenge: Coupling of a Multifunctional Pyridine

The Suzuki coupling of 3-bromo-5-fluoropyridin-4-ol is a non-trivial transformation due to the electronic and structural features of the substrate. The electron-withdrawing nature of the fluorine atom and the pyridine nitrogen can influence the reactivity of the C-Br bond. More significantly, the acidic proton of the hydroxyl group can potentially interfere with the catalytic cycle, either by reacting with the base or by coordinating to the palladium center and inhibiting its catalytic activity. Furthermore, the nitrogen atom of the pyridine ring can act as a ligand, leading to catalyst deactivation.[2] Overcoming these challenges requires a careful selection of the catalyst, ligand, base, and solvent system.

Catalyst System Performance: A Comparative Analysis

The efficacy of a palladium catalyst in the Suzuki coupling of bromopyridines is critically dependent on the nature of the ligand coordinated to the palladium center. Below, we compare the performance of three major classes of palladium catalysts: those with traditional phosphine ligands, modern Buchwald-type phosphine ligands, and N-heterocyclic carbene (NHC) ligands. While direct comparative data for 3-bromo-5-fluoropyridin-4-ol is scarce in the literature, we will draw upon data from analogous systems to provide a comprehensive overview.

Catalyst System	Ligand Type	Key Advantages	Potential Drawbacks
Pd(PPh₃)₄ (Tetrakis)	Triarylphosphine	Commercially available, relatively inexpensive, and effective for a range of simple Suzuki couplings.[3]	Can be sensitive to sterically hindered substrates and may require higher catalyst loadings.
Pd(dppf)Cl₂	Ferrocenylphosphine	High thermal stability and effectiveness for a variety of cross-coupling reactions.[4]	May not be as effective for highly electron-deficient or sterically demanding substrates.
Pd₂(dba)₃ / SPhos or XPhos	Buchwald Ligands	Excellent for challenging substrates, including heteroaryl chlorides and hindered biaryls.[5]	Higher cost of ligands.
PEPPSI™-IPr	NHC Ligand	High stability and activity, often requiring lower catalyst loadings and shorter reaction times.	The synthesis of NHC ligands can be more complex than that of phosphine ligands.

Data from Analogous Systems:

Mechanistic Considerations and the Role of the Hydroxyl Group

The Suzuki-Miyaura catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1] The choice of catalyst and ligand significantly influences the efficiency of each step.

Figure 2. Experimental workflow for Suzuki coupling using a Buchwald ligand.

Methodology:

• To a reaction vessel, add 3-bromo-5-fluoropyridin-4-ol (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and a suitable base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Add a solvent such as dioxane or toluene.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• In a separate vial, prepare the catalyst by mixing Pd₂(dba)₃ (e.g., 2 mol %) and SPhos (e.g., 4 mol %).

• Add the catalyst to the reaction mixture under an inert atmosphere.

• Heat the reaction to the desired temperature (typically 80-110 °C) and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer over anhydrous sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Microwave-Assisted Synthesis with an NHC Catalyst (PEPPSI™-IPr)

Microwave irradiation can significantly accelerate the reaction, often leading to higher yields in shorter times. [8][9] Methodology:

• In a microwave-safe reaction vial, combine 3-bromo-5-fluoropyridin-4-ol (1.0 equiv.), the arylboronic acid (1.2 equiv.), and a base (e.g., Cs₂CO₃, 2.0 equiv.).

• Add a suitable solvent (e.g., dioxane/water mixture).

• Add the PEPPSI™-IPr catalyst (e.g., 1-3 mol %).

• Seal the vial and place it in the microwave reactor.

• Irradiate at a set temperature (e.g., 100-150 °C) for a specified time (e.g., 10-30 minutes).

• After cooling, work up the reaction as described in Protocol 1.

Conclusion and Recommendations

The choice of catalyst for the Suzuki coupling of 3-bromo-5-fluoropyridin-4-ol is crucial for achieving high yields and overcoming the challenges posed by the substrate's functional groups.

• For initial explorations and on a smaller scale, Pd(dppf)Cl₂ offers a good balance of reactivity and stability.

• For more challenging couplings, particularly with sterically hindered boronic acids or when higher yields are critical, catalyst systems based on Buchwald ligands such as SPhos or XPhos are highly recommended. * For rapid reaction optimization and high-throughput synthesis, microwave-assisted protocols with robust catalysts like PEPPSI™-IPr are an excellent choice.

It is imperative for researchers to screen a variety of catalysts, bases, and solvents to identify the optimal conditions for their specific coupling partners. The insights and protocols provided in this guide serve as a strong foundation for developing efficient and robust synthetic routes to valuable 3-aryl-5-fluoropyridin-4-ol derivatives.

References

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

• Billingsley, K. L.; Anderson, K. W.; Buchwald, S. L. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Angewandte Chemie International Edition, 2006 , 45 (21), 3484–3488. [Link]

• Ben-Valid, S.; et al. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Advances, 2021 , 11, 2725-2734. [Link]

• Barday, M.; et al. Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine. Journal of Organic Chemistry, 2010 , 75 (15), 5290–5293. [Link]

• Kappe, C. O. Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Molecules, 2021 , 26 (16), 4899. [Link]

• Chou, C-M.; et al. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 2020 , 25 (21), 5028. [Link]

• Sanecki, P.; et al. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 2018 , 14, 2348–2361. [Link]

• Molander, G. A.; et al. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 2007 , 72 (10), 3601–3611. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts, 2023 . [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. National Institutes of Health, 2007 . [Link]

• Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates. Advanced Synthesis & Catalysis, 2023 , 365 (23), 4086-4120. [Link]

• Singh, U.; et al. Towards novel tacrine analogues: Pd(dppf)Cl2·CH2Cl2 catalyzed improved synthesis, in silico docking and hepatotoxicity studies. RSC Advances, 2016 , 6, 86552-86564. [Link]

• Rueda-Espinosa, J.; et al. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Scholarship @ Claremont, 2022 . [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. ResearchGate, 2021 . [Link]

• Walker, S. D.; et al. Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 2004 , 126 (39), 12517–12525. [Link]

• Project Thesis Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. DiVA portal, 2015 . [Link]

• PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction. Journal of Synthetic Chemistry, 2024 . [Link]

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• 4. Towards novel tacrine analogues: Pd(dppf)Cl2·CH2Cl2 catalyzed improved synthesis, in silico docking and hepatotoxicity studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Reactive Potential of 3-Bromo-5-fluoropyridin-4-ol and its Derivatives

For researchers, medicinal chemists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of molecular design. Among these, the pyridine ring system holds a place of prominence. This guide provides an in-depth technical comparison of the reaction products of 3-bromo-5-fluoropyridin-4-ol, a versatile building block. We will explore its reactivity, compare it with alternative substrates, and provide detailed experimental protocols based on established methodologies for similar compounds. Our focus will be on two of the most powerful transformations in the synthetic chemist's arsenal: Palladium-catalyzed cross-coupling and nucleophilic aromatic substitution.

The Strategic Importance of the Pyridine Scaffold

The pyridine motif is a ubiquitous feature in a vast number of approved pharmaceuticals. The introduction of fluorine atoms into these structures can significantly alter their physicochemical and biological properties, often leading to enhanced metabolic stability, binding affinity, and bioavailability. The strategic placement of a bromine atom on the pyridine ring, as in 3-bromo-5-fluoropyridin-4-ol, provides a reactive handle for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions.

Comparative Reactivity: 3-Bromo-5-fluoropyridin-4-ol in Cross-Coupling and Nucleophilic Substitution

The reactivity of a halopyridine is dictated by the electronic nature of the ring and the position of the halogen. In 3-bromo-5-fluoropyridin-4-ol, the bromine at the 3-position is susceptible to two primary types of transformations:

• Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling): These reactions are exceptionally effective for forming C-C bonds. The C-Br bond at the 3-position is amenable to oxidative addition to a palladium(0) catalyst, initiating the catalytic cycle.

• Nucleophilic Aromatic Substitution (SNAr): The pyridine nitrogen atom and the fluorine atom withdraw electron density from the ring, making it more susceptible to nucleophilic attack. However, the 3-position is generally less activated towards SNAr compared to the 2- and 4-positions.[1]

This guide will focus on the Suzuki-Miyaura coupling as the more probable and versatile reaction pathway for functionalizing the 3-position of this particular scaffold.

In-Depth Analysis: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling reaction is a Nobel Prize-winning methodology for the formation of carbon-carbon bonds. It involves the reaction of an organoboron compound with a halide or triflate in the presence of a palladium catalyst and a base.[2]

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 3-bromo-5-fluoropyridin-4-ol.

• Transmetalation: The organic group from the boronic acid (or its ester) is transferred to the palladium center, displacing the halide. This step requires activation of the boronic acid with a base.[2]

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, regenerating the Pd(0) catalyst and forming the desired C-C bond.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Performance with Alternative Substrates

To illustrate the utility of 3-bromo-5-fluoropyridin-4-ol, we compare its expected performance in Suzuki coupling with other brominated pyridines. The presence of the electron-withdrawing fluorine and the hydroxyl group can influence the rate of oxidative addition.

Substrate	Key Features	Expected Reactivity in Suzuki Coupling
3-Bromo-5-fluoropyridin-4-ol	Electron-withdrawing F and OH groups.	Good reactivity. The electron-deficient nature of the ring can facilitate oxidative addition.
3-Bromopyridine	A simpler, less substituted analog.	Generally good reactivity, serving as a baseline for comparison.[3]
5-Bromo-2-methylpyridin-3-amine	Contains both electron-donating (methyl, amine) and electron-withdrawing (bromo) groups.	The presence of an amino group can sometimes interfere with the catalyst, but successful couplings are well-documented.[4]
3-Bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one	A fused heterocyclic system.	Demonstrates that Suzuki coupling is applicable to a wide range of heterocyclic cores.[5]

Experimental Protocols

The following protocols are based on established procedures for Suzuki-Miyaura couplings of bromopyridines and are expected to be adaptable for 3-bromo-5-fluoropyridin-4-ol.

Protocol 1: General Suzuki-Miyaura Coupling of 3-Bromo-5-fluoropyridin-4-ol with an Arylboronic Acid

This protocol is adapted from methodologies reported for the coupling of various bromopyridines.[3][4]

Materials:

• 3-Bromo-5-fluoropyridin-4-ol

• Arylboronic acid (1.1 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (5 mol%)

• Potassium carbonate (K2CO3) (2 equivalents)

• 1,4-Dioxane

• Water

• Nitrogen or Argon for inert atmosphere

Procedure:

• To a flame-dried round-bottom flask, add 3-bromo-5-fluoropyridin-4-ol (1 equivalent), the arylboronic acid (1.1 equivalents), and potassium carbonate (2 equivalents).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add the palladium catalyst, Pd(PPh3)4 (5 mol%).

• Add a degassed solvent mixture of 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

• Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Workflow for the Suzuki-Miyaura coupling of 3-bromo-5-fluoropyridin-4-ol.

Characterization of Reaction Products

The successful synthesis of the desired coupled product would be confirmed by a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR would provide definitive structural information. The disappearance of the proton signal adjacent to the bromine atom and the appearance of new aromatic signals from the coupled aryl group would be key indicators in the 1H NMR spectrum.

• Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: The presence of characteristic functional group vibrations would be observed.

Alternative Reaction Pathway: Nucleophilic Aromatic Substitution (SNAr)

While less favored at the 3-position, SNAr reactions on halopyridines are well-documented, particularly at the 2- and 4-positions.[1][6] For SNAr to occur at the 3-position of 3-bromo-5-fluoropyridin-4-ol, harsh reaction conditions would likely be required.

Comparative Analysis of SNAr Reactivity

Position of Halogen	Activation	Expected Reactivity
2- and 4-positions	Strongly activated by the pyridine nitrogen.[1]	High
3-position	Not directly activated by the pyridine nitrogen.	Low

The substitution of a nitro group via SNAr has been successfully achieved on a pyridine ring, demonstrating the feasibility of this reaction type under the right electronic conditions.[7]

Conclusion

3-Bromo-5-fluoropyridin-4-ol is a promising building block for the synthesis of complex, functionalized pyridine derivatives. The Suzuki-Miyaura cross-coupling reaction at the 3-position is predicted to be a highly efficient and versatile method for introducing a wide range of aryl and heteroaryl substituents. While nucleophilic aromatic substitution at this position is less favorable, it may be achievable under specific conditions. The protocols and comparative data provided in this guide offer a solid foundation for researchers to explore the rich chemistry of this valuable scaffold.

References

• Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. PubMed Central. Available at: [Link]

• Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. MDPI. Available at: [Link]

• Synthesis of 4-bromo-5-(trifluoromethyl)-1H-pyrazoles 3a–d. ResearchGate. Available at: [Link]

• nucleophilic aromatic substitutions. YouTube. Available at: [Link]

• Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium... ResearchGate. Available at: [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). PubMed Central. Available at: [Link]

• A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution. NIH. Available at: [Link]

• Site-selective nucleophilic substitution reactions of pentafluoropyridine with hydroxybenzaldehydes: synthesis of triarylmethanes comprising perfluoropyridine moieties. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• 5-Fluoropyridin-3-ol. ChemBK. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Why 2-amino-4-bromopyridine is more reactive to nucleophilic substitution reaction than 2... ResearchGate. Available at: [Link]

• 3-(4-Bromo-1-pyrazolyl)-5-fluoropyridine | C8H5BrFN3 | CID. PubChem. Available at: [Link]

• Nucleophilic Aromatic Substitution. YouTube. Available at: [Link]

• 3-Bromo-5-hydroxypyridine | C5H4BrNO | CID 599529. PubChem - NIH. Available at: [Link]

• 3-bromo-5-fluoropyridin-2-ol (C5H3BrFNO). PubChem. Available at: [Link]

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• 7. A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Bromo-5-fluoropyridin-4-ol: A Protocol for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of safe and ethical research. This guide provides a detailed operational and disposal plan for 3-Bromo-5-fluoropyridin-4-ol, a halogenated pyridine derivative. Adherence to these procedures is critical not only for regulatory compliance but for the protection of laboratory personnel and the environment. The causality behind each step is explained to ensure a deep, working understanding of the protocol.

Disclaimer: This guide is intended for informational purposes. Always consult the specific Safety Data Sheet (SDS) provided by your supplier for 3-Bromo-5-fluoropyridin-4-ol and adhere to all local, state, and federal regulations.

Part 1: Hazard Assessment and Personal Protective Equipment (PPE)

Understanding the Compound:

3-Bromo-5-fluoropyridin-4-ol belongs to the class of halogenated organic compounds. The presence of bromine, fluorine, and a pyridine ring structure suggests potential for toxicity, skin and eye irritation, and environmental persistence. While a specific, universally available SDS for this exact compound is not available, data from closely related analogs like 3-Bromo-5-fluoropyridine and other brominated pyridines indicate a consistent hazard profile.[1][2][3]

Core Hazards: Based on analogous compounds, the primary hazards are:

• Acute Toxicity (Oral): Likely harmful if swallowed.[2][3][4]

• Skin Corrosion/Irritation: Causes skin irritation.[2][3]

• Serious Eye Damage/Irritation: Can cause serious eye irritation or damage.[1][2][3]

• Respiratory Irritation: May cause respiratory tract irritation.[2][3][5]

Table 1: Hazard Profile and Recommended PPE

Hazard Classification (Anticipated)	GHS Pictograms	Required Personal Protective Equipment (PPE)	Rationale
Acute Toxicity (Oral, Dermal, Inhalation)		Standard Laboratory Attire (Lab coat, closed-toe shoes)	Prevents incidental contact with skin.
Skin Corrosion / Irritation		Butyl Rubber or Silver Shield™/4H™ Gloves . Nitrile may be insufficient for prolonged contact.[6]	Halogenated hydrocarbons can degrade common glove materials like nitrile.[7] Butyl rubber offers superior resistance. Always check manufacturer compatibility charts.[6]
Serious Eye Damage / Irritation		ANSI Z87.1-rated Safety Goggles or a Face Shield .	Provides a complete seal around the eyes to protect from splashes of solids or solutions.
Respiratory Irritation		Certified Chemical Fume Hood .	All handling of the solid or its solutions must be performed in a fume hood to prevent inhalation of dust or vapors.
Environmental Hazard		N/A	Halogenated compounds can be toxic to aquatic life and must not enter drains or waterways.[8]

Part 2: Spill Management Protocol

Accidental releases require immediate and correct action. The following workflow ensures personnel safety and proper containment.

Diagram 1: Spill Response Workflow

Caption: Step-by-step workflow for managing a spill of 3-Bromo-5-fluoropyridin-4-ol.

Procedural Causality:

• Alert & Evacuate: The primary action is to protect personnel from inhalation and contact hazards.

• Don PPE: Before addressing the spill, establish a barrier between yourself and the chemical.

• Contain: Using an inert absorbent like vermiculite or sand prevents the spill from spreading.[1] Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Use non-sparking tools to prevent ignition, as finely dispersed organic dust can be flammable.

• Segregate Waste: The collected material is now hazardous waste and must be containerized separately.

• Decontaminate: A two-step cleaning process ensures the removal of residual chemical, protecting subsequent users of the space.

Part 3: Disposal Procedures

Under no circumstances should 3-Bromo-5-fluoropyridin-4-ol or its solutions be disposed of down the drain.[9][10] As a halogenated organic compound, it is classified as hazardous waste and requires specific disposal methods.

The Core Principle: Segregation

The fundamental rule of chemical disposal is segregation. Mixing halogenated waste with non-halogenated waste significantly increases disposal costs and complexity.[10] This is because halogenated compounds require high-temperature incineration with specialized "scrubbers" to neutralize the resulting acidic gases (like HBr and HF), preventing their release into the atmosphere.[5]

Diagram 2: Waste Disposal Decision Tree

Caption: Decision workflow for the proper segregation and disposal of laboratory-scale waste.

Step-by-Step Disposal Protocol:

• Waste Identification: All materials that have come into contact with 3-Bromo-5-fluoropyridin-4-ol are considered hazardous waste. This includes:

  • Residual solid compound.

  • Solutions containing the compound.

  • Contaminated items (e.g., weigh boats, pipette tips, gloves, absorbent pads).

• Container Selection: Use a dedicated, chemically compatible, and sealable container clearly labeled "HALOGENATED ORGANIC WASTE".[9][11] Polyethylene or polypropylene containers are generally suitable.[1]

• Waste Collection:

  • Perform all waste transfers inside a chemical fume hood.

  • For solids and contaminated materials, place them directly into the waste container.

  • For solutions, carefully pour the liquid waste into the designated container, avoiding splashes.

• Labeling: The importance of proper labeling cannot be overstated. Your institution's Environmental Health & Safety (EH&S) office will provide specific labeling requirements. Generally, the label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "3-Bromo-5-fluoropyridin-4-ol."

  • The names of any solvents or other chemicals mixed in the container. Do not use abbreviations.[9]

  • An approximate percentage of each component.

  • The date you first added waste to the container (Accumulation Start Date).

• Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA). This area should be secondary containment (e.g., a chemical-resistant tray) and away from incompatible materials such as strong oxidizing agents, acids, and bases.[11]

• Final Disposal: Once the container is full or reaches your institution's time limit (e.g., 90-180 days), arrange for pickup by your EH&S department. They will manage the consolidation and transfer to a licensed hazardous waste treatment facility. The ultimate disposal method will be high-temperature incineration.[12][13]

Part 4: Decontamination

Empty Containers: A container is not "empty" until it has been properly decontaminated.

• Triple Rinse: In a fume hood, rinse the container three times with a suitable solvent (e.g., acetone or ethanol).

• Collect Rinsate: Each rinse must be collected and disposed of as halogenated hazardous waste.

• Deface Label: Once decontaminated, obliterate or remove the original chemical label to prevent misuse. The container can then be discarded as regular laboratory glass or plastic waste.

Glassware and Equipment:

• Decontaminate non-disposable glassware and equipment using the same triple-rinse procedure.

• Collect all rinsate as hazardous waste.

• A final wash with soap and water can be performed after the solvent rinse.

By integrating these procedures into your standard laboratory operations, you ensure a culture of safety, uphold regulatory standards, and contribute to the responsible stewardship of scientific materials.

References

• AWS, BROMICIDE® GRANULES (US) - Safety Data Sheet. Available at: [Link]

• Braun Research Group, Halogenated Organic Liquids - Standard Operating Procedure. Available at: [Link]

• Jubilant Ingrevia, 3-Bromopyridine Safety Data Sheet. Available at: [Link]

• University of Washington, Pyridine Standard Operating Procedure. Available at: [Link]

• Agency for Toxic Substances and Disease Registry, TOXICOLOGICAL PROFILE FOR PYRIDINE. Available at: [Link]

• Acros Organics, 3-Bromopyridine - Safety Data Sheet. Available at: [Link]

• Hazardous Waste Experts, Guidelines for Solvent Waste Recycling and Disposal. Available at: [Link]

• Carl ROTH, Safety Data Sheet: Pyridine. Available at: [Link]

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Mastering the Safe Handling of 3-Bromo-5-fluoropyridin-4-ol: A Guide to Personal Protective Equipment and Operational Protocols

For Immediate Use by Authorized Laboratory Personnel

As researchers and scientists at the forefront of drug development, our work with novel chemical entities like 3-Bromo-5-fluoropyridin-4-ol demands the highest standards of safety and procedural precision. This guide serves as an essential directive for the safe handling, use, and disposal of this compound, grounded in established safety principles for halogenated pyridine derivatives. Our primary goal is to foster a self-validating system of safety that protects both the researcher and the integrity of our work.

Hazard Analysis: Understanding the Intrinsic Risks

Halogenated pyridines are a class of compounds that must be handled with care. Based on data from close structural analogs, 3-Bromo-5-fluoropyridin-4-ol is anticipated to present significant health hazards.[1][2][3] The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.

The anticipated hazard classifications, based on GHS (Globally Harmonized System) criteria for analogs like 3-Bromo-5-fluoropyridine, are summarized below.[1]

Hazard Classification	GHS Category & Statement	Implication for Handling
Acute Toxicity (Oral)	Category 4 : H302 - Harmful if swallowed.[1][2]	Accidental ingestion could lead to significant illness. Eating, drinking, or smoking in the lab is strictly prohibited.[1]
Skin Corrosion/Irritation	Category 2 : H315 - Causes skin irritation.[1][2]	Direct contact can cause redness, inflammation, and discomfort. Prolonged contact may lead to more severe dermatitis.[3]
Serious Eye Damage/Irritation	Category 1 : H318 - Causes serious eye damage.[1]	This is a critical risk. Even minor splashes could cause irreversible damage to the eyes.
Specific Target Organ Toxicity (Single Exposure)	Category 3 : H335 - May cause respiratory irritation.[1][2]	Inhalation of dust or vapors can irritate the nose, throat, and lungs, leading to coughing and shortness of breath.[3]

These classifications mandate a stringent approach to personal protective equipment (PPE) and engineering controls.

The Protective Ensemble: Your First Line of Defense

Personal Protective Equipment is not optional; it is a fundamental requirement for handling this and similar chemicals. The selection of appropriate PPE is directly dictated by the hazard analysis.

• Eye and Face Protection:

  • Mandatory: Wear tightly fitting chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards at all times.[4]

  • Recommended for Splash Risk: When handling larger quantities or performing operations with a high risk of splashing, a full-face shield must be worn in addition to safety goggles.[5][6] The causality is clear: goggles protect from direct splashes, while the face shield protects the entire face from sprays and peripheral splashes.

• Skin and Body Protection:

  • Gloves: Wear chemical-resistant, impervious gloves. Nitrile or neoprene gloves are recommended over latex, which offers poor protection against many organic chemicals. Always use two pairs of chemotherapy-grade gloves when handling hazardous compounds.[5] Before use, inspect gloves for any signs of degradation or puncture. Contaminated gloves must be removed immediately using the proper technique to avoid skin contact, and hands should be washed thoroughly.

  • Lab Coat/Gown: A clean, buttoned, knee-length laboratory coat is required. For tasks with a higher risk of spillage, a chemically resistant apron or a gown shown to be resistant to hazardous drug permeation should be worn.[5]

• Respiratory Protection:

  • Primary Control: All handling of 3-Bromo-5-fluoropyridin-4-ol that may generate dust or vapors must be conducted within a certified chemical fume hood. This is the most critical engineering control to prevent respiratory exposure.[7]

  • Secondary Control: In the event of a spill, ventilation failure, or if exposure limits are exceeded, a full-face respirator with an organic vapor cartridge is necessary.[8] All users of respirators must be properly fit-tested and trained in their use.

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic workflow minimizes risk and ensures reproducibility. The following protocol must be adhered to for all procedures involving 3-Bromo-5-fluoropyridin-4-ol.

Caption: Safe handling workflow for 3-Bromo-5-fluoropyridin-4-ol.

Detailed Steps:

• Pre-Operational Check: Before bringing the chemical into the workspace, verify that the chemical fume hood is functioning correctly and that a safety shower and eyewash station are accessible.

• Donning PPE: Put on your lab coat, followed by safety goggles, and finally, two pairs of nitrile gloves.

• Handling the Chemical: Conduct all manipulations deep within the fume hood sash. If weighing a solid, do so on a disposable weigh boat. Keep the primary container sealed whenever not in use.

• Post-Procedure: Upon completion, securely seal the primary container. Decontaminate any equipment used and the work surface within the fume hood.

• Waste Disposal: All contaminated materials (gloves, weigh boats, paper towels, etc.) must be disposed of in a clearly labeled, sealed hazardous waste container. Never dispose of this chemical or its contaminated materials in standard trash or down the drain.[1]

• Doffing PPE: Remove PPE in the reverse order it was put on, being careful not to touch the outside of contaminated items. Remove the outer pair of gloves first, then the lab coat, then the inner gloves. Goggles should be the last item removed before exiting the lab.

• Hygiene: Wash hands thoroughly with soap and water immediately after the procedure is complete.

Emergency and Disposal Protocols

Spill Response:

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or ventilation is inadequate.

• Protect: Don the appropriate PPE, including respiratory protection if necessary.

• Contain: For solid spills, carefully sweep up the material to avoid creating dust and place it in a sealed container for disposal. For liquid spills, cover with an inert absorbent material (e.g., sand, vermiculite), then collect and place in a sealed container.

• Clean: Decontaminate the spill area thoroughly.

• Report: Report the incident to your laboratory supervisor and institutional Environmental Health & Safety (EHS) office.

Disposal Plan:

All waste containing 3-Bromo-5-fluoropyridin-4-ol is considered hazardous.[9]

• Solid Waste: Contaminated disposables (gloves, wipes, etc.) must be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions or reaction mixtures must be collected in a sealed, properly labeled hazardous waste container. Halogenated organic waste streams should be segregated from non-halogenated streams.

• Final Disposal: All chemical waste must be disposed of through your institution's EHS office in accordance with local and national regulations.[10] High-temperature incineration is a common disposal method for pyridine-based wastes.[9]

By adhering to these protocols, we ensure a culture of safety and responsibility, enabling the vital research that leads to scientific advancement.

References

• Albemarle. (2016). SAFETY DATA SHEET BROMICIDE® GRANULES (US). Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (1992). Toxicological Profile for Pyridine. Retrieved from [Link]

• Organic Syntheses. (2011). meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine. Retrieved from [Link]

• ResearchGate. (2022). How to quench Pyridine?. Retrieved from [Link]

• Washington State University. (n.d.). SPECIAL STORAGE AND HANDLING PROCEDURES. Retrieved from [Link]

• ChemRxiv. (2023). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Bromo-1h-pyrazole-5-carbaldehyde, 95+%. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Chemical recycling of bromine-terminated polymers synthesized by ATRP. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• MDPI. (2023). Removal of Bromine from Polymer Blends with a Composition Simulating That Found in Waste Electric and Electronic Equipment through a Facile and Environmentally Friendly Method. Retrieved from [Link]

• Pediatric Oncology Group of Ontario. (2021). Personal Protective Equipment. Retrieved from [Link]

• Health and Safety Authority. (2015). A Guide to Non-Respiratory Personal Protective Equipment (PPE). Retrieved from [Link]

• Google Patents. (2015). Method for removing residual pyridine in waste water.

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